Ethyl 1,4-diazepane-2-carboxylate dihydrochloride

• CAS: 1864013-88-6

Core Science & Biosynthesis

Chemical properties of ethyl 1,4-diazepane-2-carboxylate dihydrochloride

This guide details the chemical properties, synthesis, and application of Ethyl 1,4-diazepane-2-carboxylate dihydrochloride , a privileged 7-membered heterocyclic scaffold used in medicinal chemistry for peptidomimetic design and library construction.[1][2]

[2]

Executive Summary

Ethyl 1,4-diazepane-2-carboxylate dihydrochloride (CAS: 1864013-88-6 for 2HCl; 850786-98-0 for free base) is a chiral, seven-membered cyclic diamine.[1][2] In drug discovery, it serves as a critical conformational constraint , mimicking the

-turn secondary structures of peptides.[1] Unlike its 6-membered analogue (piperazine-2-carboxylate), the diazepane ring offers unique flexibility and spatial orientation, making it valuable for targeting G-protein coupled receptors (GPCRs), matrix metalloproteinases (MMPs), and NMDA receptors.[1][3]

Chemical Identity & Physicochemical Properties[1][3][4][5][6][7][8][9]

The molecule consists of a homopiperazine (1,4-diazepane) core with an ethyl ester functional group at the C2 position.[1][3] The dihydrochloride salt form is preferred for stability and water solubility.[1]

Structural Specifications

Property	Data
IUPAC Name	Ethyl 1,4-diazepane-2-carboxylate dihydrochloride
Common Name	Homopiperazine-2-carboxylic acid ethyl ester 2HCl
CAS Number	1864013-88-6 (2HCl); 850786-98-0 (Free Base)
Molecular Formula	C H N O [2][3] · 2HCl
Molecular Weight	172.23 g/mol (Free Base); 245.15 g/mol (Salt)
Chirality	Contains one chiral center at C2.[1][2][3] Available as racemate or enantiopure (R/S).[1][3]

Physicochemical Profile

Parameter	Value / Description	Context
Physical State	White to off-white crystalline solid	Highly hygroscopic in salt form.[1][2]
Solubility	>50 mg/mL in Water, DMSO, Methanol	Insoluble in non-polar solvents (Hexane, Et O).[1][3]
pKa (Predicted)	N1: ~5.5	Lower basicity due to inductive effect of the ester.[1][3]
pKa (Predicted)	N4: ~9.2	Typical secondary amine basicity.[1][2][3]
LogP	~0.2 (Free Base)	Highly polar; suitable for fragment-based screening.[1][2][3]

Synthetic Methodology

The most robust synthetic route for the 2-carboxylate scaffold involves the cyclization of a linear 1,3-diamine with a 2,3-dihaloester.[1][2] This method allows for the introduction of the ester group directly during ring formation.[1]

Protocol: Cyclization via 2,3-Dibromopropionate

This protocol synthesizes the N,N'-dibenzyl protected intermediate, which is subsequently deprotected to yield the target dihydrochloride.[1]

Reagents:

• N,N'-Dibenzyl-1,3-propanediamine[1][2]

• Ethyl 2,3-dibromopropionate[1][2]

• Triethylamine (Et

  N)[3]

• Toluene (Solvent)[1][3][4]

Step-by-Step Workflow:

• Preparation: Dissolve Ethyl 2,3-dibromopropionate (1.0 equiv) in toluene under N

  atmosphere. Heat to 50°C.

• Addition: Slowly add a solution of N,N'-Dibenzyl-1,3-propanediamine (1.0 equiv) and Et

  N (2.2 equiv) in toluene dropwise over 60 minutes.

• Cyclization: Heat the mixture to reflux (110°C) for 16–24 hours. The reaction proceeds via double nucleophilic substitution:[3]

  • Mechanism:[1][2][3][5] The diamine attacks the

    -carbon (C3) of the propionate first (less hindered), followed by intramolecular attack on the -carbon (C2) to close the 7-membered ring.[3]

• Workup: Cool to RT. Filter off triethylammonium bromide salts.[1][2] Wash the organic filtrate with water and brine.[1] Dry over Na

  SO and concentrate.

• Deprotection: Dissolve the crude N,N'-dibenzyl intermediate in Ethanol. Add Pd/C (10% w/w) and stir under H

  atmosphere (balloon or 30 psi) for 12 hours to remove benzyl groups.

• Salt Formation: Filter the catalyst. Add 4M HCl in dioxane (2.5 equiv) to the filtrate. Evaporate solvent to obtain Ethyl 1,4-diazepane-2-carboxylate dihydrochloride as a white solid.[1][2]

Figure 1: Synthetic pathway via double nucleophilic substitution.

Reactivity Profile & Derivatization

The 1,4-diazepane scaffold contains two secondary amines with distinct electronic environments, allowing for orthogonal functionalization .[1]

Regioselectivity Analysis[2][3]

• N1 Position (Alpha): Located adjacent to the ester group.[1][3] It is less basic (pKa ~5.[1][3]5) due to the electron-withdrawing inductive effect of the carbonyl.[1][3] It is also sterically more hindered.[1][2]

• N4 Position (Gamma): Located remotely from the ester.[1][3] It behaves like a typical secondary amine (pKa ~9.[1][3]2) and is more nucleophilic.[1][3]

Strategic Implication: In a competition reaction with an electrophile (e.g., alkyl halide or acid chloride) at controlled pH, the N4 position will react first .[1][3] To functionalize N1 selectively, N4 must be protected (e.g., with Boc or Cbz) or the synthesis must start with a pre-functionalized precursor.[1][3]

Common Transformations

• Selective N4-Acylation: Reaction with 1.0 equiv of acid chloride at 0°C preferentially acylates N4.[1][2]

• Saponification: The ethyl ester can be hydrolyzed to the free acid (LiOH, THF/H

  O) for peptide coupling.[1][3] Note: Zwitterionic form is highly water-soluble and difficult to extract; use ion-exchange purification.[2][3]

• Diketopiperazine Formation: If the free amine at N1 is exposed while the ester is present, the molecule can dimerize or cyclize under high heat, though the 7-membered ring strain makes this less favorable than in 6-membered systems.[1]

Figure 2: Orthogonal reactivity map for library synthesis.[2][3]

Handling, Stability & Storage

Stability[2][3]

• Hygroscopicity: The dihydrochloride salt is extremely hygroscopic.[1] It will absorb atmospheric moisture to form a sticky gum if left open.[1][2]

• Chemical Stability: The ester bond is stable under acidic conditions (storage) but susceptible to hydrolysis in basic aqueous media.[1][3]

• Racemization: The C2 chiral center is susceptible to racemization under strongly basic conditions or high heat, especially during saponification.[1] Use mild bases (LiOH at 0°C) to preserve optical purity.[1][3]

Storage Protocols

• Container: Store in tightly sealed glass vials with a Teflon-lined cap.

• Environment: Store at -20°C in a desiccator.

• Reconstitution: Allow the vial to warm to room temperature before opening to prevent condensation. Dissolve in dry DMSO or Methanol for stock solutions.[1][2]

References

• Dureja, H. et al. (2018).[1][3][6] Targeting matrix metalloproteinases with novel diazepine substituted cinnamic acid derivatives: design, synthesis, in vitro and in silico studies. Chemistry Central Journal.[1][2] Available at: [Link][1][3]

• Trabocchi, A. et al. (2009).[1][3] Synthesis of (S)- and (R)-5-Oxo-piperazine-2-Carboxylic Acid and Its Application to Peptidomimetics. Journal of Organic Chemistry.[1][2] (Cited for analogous 2,3-dibromopropionate cyclization methodology).[1][3] Available at: [Link][1][3]

• PubChem. (2024).[1][3] Compound Summary: Ethyl 1,4-diazepane-1-carboxylate (Structural Analogue Reference).[1][2][3] Available at: [Link][1][3]

Sources

• 1. Showing Compound Diazepam (FDB007103) - FooDB [foodb.ca]
• 2. Ethyl 2,4-dibromobutyrate synthesis - chemicalbook [chemicalbook.com]
• 3. WO2002002560A2 - Purine-2,6-diones which are inhibitors of the enzyme dipeptidyl peptidase iv (dpp-iv) - Google Patents [patents.google.com]
• 4. PIPERAZINE-2-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 5. rjpbcs.com [rjpbcs.com]
• 6. Targeting matrix metalloproteinases with novel diazepine substituted cinnamic acid derivatives: design, synthesis, in vitro and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]

The 1,4-Diazepane Scaffold in Medicinal Chemistry: Structural Pharmacology and Synthetic Utility

[1][2]

Executive Summary

The 1,4-diazepane (homopiperazine) scaffold represents a privileged structural motif in modern medicinal chemistry, distinct from its six-membered analog, piperazine, and its unsaturated cousin, the benzodiazepine. While piperazines dominate fragment libraries due to synthetic accessibility, 1,4-diazepanes offer unique conformational vectors—specifically a flexible "twisted chair" or "boat-chair" geometry—that allow for superior sampling of biological space in G-Protein Coupled Receptors (GPCRs) and kinases.

This guide analyzes the structural utility of diazepanes, detailing their application in blockbuster drugs like Suvorexant (Orexin antagonist) and Fasudil (ROCK inhibitor), and provides validated synthetic protocols for their construction.

Structural Pharmacology: The "Seven-Membered" Advantage

Conformational Dynamics vs. Piperazines

The transition from a 6-membered piperazine to a 7-membered diazepane is not merely an increase in lipophilicity; it is a fundamental shift in spatial orientation.

• Piperazine: Exists predominantly in a rigid chair conformation. Substituents at N1 and N4 are roughly 180° apart (pseudo-equatorial), creating a linear vector.

• 1,4-Diazepane: Adopts a twisted boat-chair conformation. This flexibility allows the N1 and N4 substituents to adopt non-linear vectors (approx. 120°–150°), enabling the molecule to wrap around protein residues or fit into "L-shaped" hydrophobic pockets that linear linkers cannot access.

Physicochemical Profile

The incorporation of a diazepane ring typically alters the physicochemical profile as follows:

Property	Piperazine Scaffold	1,4-Diazepane Scaffold	Impact on Drug Design
Ring Conformation	Rigid Chair	Flexible Twist/Boat-Chair	Diazepane allows "induced fit" binding.
Basicity (pKa)	~9.8 (N1), ~5.4 (N4)	~9.9 (N1), ~6.5 (N4)	Diazepanes are slightly more basic; improved solubility.
Lipophilicity (LogP)	Lower	Higher (+1 CH₂ unit)	Increased permeability; requires polarity management.
Metabolic Liability	N-oxidation, Ring opening	N-oxidation, -hydroxylation	Diazepanes often require steric shielding (e.g., methyl groups) to block metabolism.

Therapeutic Case Studies

CNS: Suvorexant (Belsomra)

Target: Dual Orexin Receptor Antagonist (DORA). Mechanism: Blocks wakefulness-promoting neuropeptides Orexin A and B.[1]

The Diazepane Role: In Suvorexant, the (7R)-methyl-1,4-diazepane core is the critical architectural element. The 7-membered ring forces the two aromatic flanking groups (the benzoxazole and the triazolyl-benzoyl moiety) into a specific "folded" conformation. A 6-membered piperazine analog fails to achieve the necessary dihedral angle for high-affinity binding to the OX1/OX2 receptors. The (R)-methyl group locks the conformation and prevents metabolic N-dealkylation.

Cardiovascular: Fasudil (Eril)

Target: Rho-associated Coiled-coil Kinase (ROCK). Mechanism: Inhibits myosin light chain phosphorylation, causing vasodilation.

The Diazepane Role: Fasudil is simply 1-(5-isoquinolinesulfonyl)-homopiperazine. The secondary amine of the diazepane ring forms a critical hydrogen bond with the hinge region of the kinase ATP-binding pocket. Structure-Activity Relationship (SAR) studies demonstrated that the homopiperazine ring provided a 10-fold potency increase over the piperazine analog, attributed to the ring's ability to position the isoquinoline headgroup deeper into the hydrophobic cleft.

Visualizing the Scaffold Landscape

The following diagram illustrates the structural hierarchy and the synthetic logic used to access these cores.

Figure 1: Structural relationship between nitrogen heterocycles and key diazepane-based therapeutics.

Synthetic Methodologies & Protocols

Synthesis of substituted 1,4-diazepanes is more challenging than piperazines due to the entropy cost of closing a 7-membered ring. Below are two validated protocols: one for the Fasudil class (functionalization) and one for the Suvorexant core (ring construction).

Protocol A: Construction of Chiral 1,4-Diazepane Core (Suvorexant Intermediate)

Context: This protocol describes the intramolecular reductive amination strategy to form the 7-membered ring with a chiral methyl group, avoiding expensive chiral HPLC resolution.

Reagents:

• (R)-3-aminobutanol derivative (Precursor)

• Cbz-Cl (Benzyl chloroformate)

• Dess-Martin Periodinane (DMP) or Swern conditions

• NaBH(OAc)3 (Sodium triacetoxyborohydride)

• Dichloromethane (DCM)

Step-by-Step Workflow:

• N-Protection: Treat (R)-3-aminobutanol with Cbz-Cl in the presence of NaHCO3 to protect the amine.

• Linker Attachment: Alkylate the alcohol with N-Boc-2-aminoacetaldehyde (or an equivalent masked aldehyde precursor like an allyl group followed by ozonolysis).

• Oxidation (The Setup): Oxidize the alcohol to the ketone/aldehyde using Dess-Martin Periodinane in DCM at 0°C.

  • Critical Check: Ensure anhydrous conditions; water will hydrate the aldehyde and stall the next step.

• Cyclization (The Key Step):

  • Deprotect the N-Boc group (using TFA/DCM) to expose the primary amine.

  • Neutralize with Et3N.

  • Add NaBH(OAc)3 (1.5 equiv) in DCE (1,2-dichloroethane).

  • Mechanism:[1] The amine attacks the tethered carbonyl to form an iminium ion. The borohydride reduces this in situ to close the 7-membered ring.

• Workup: Quench with saturated NaHCO3. Extract with EtOAc.[2] The product is the N-Cbz protected (R)-2-methyl-1,4-diazepane.

Protocol B: Sulfonylation of Homopiperazine (Fasudil Synthesis)

Context: Direct functionalization of the commercially available homopiperazine.

Reagents:

• Homopiperazine (1,4-Diazepane) - Use 3-4 equivalents to prevent bis-sulfonylation.

• 5-Isoquinolinesulfonyl chloride[3][4]

• DCM or THF

• Ice water

Step-by-Step Workflow:

• Preparation: Dissolve homopiperazine (4.0 equiv) in DCM. Cool to 0°C.

  • Why 4 equivalents? Homopiperazine is a symmetric diamine. Using a large excess ensures the sulfonyl chloride reacts with only one nitrogen, leaving the other free. If 1:1 ratio is used, you will get significant bis-sulfonylated byproduct (dimer).

• Addition: Add 5-isoquinolinesulfonyl chloride (1.0 equiv) dissolved in DCM dropwise over 30 minutes.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

• Purification:

  • Wash the organic layer with water to remove the excess unreacted homopiperazine (it is highly water-soluble).

  • The product, Fasudil , remains in the organic layer (or precipitates as HCl salt if acid is used).

  • Dry over MgSO4 and concentrate.[2]

• Salt Formation: Treat with HCl/EtOH to generate Fasudil Hydrochloride.

Synthetic Logic Visualization

The following diagram details the "Medicinal Route" vs. the "Process Route" for Suvorexant, highlighting where the diazepane ring is formed.

Figure 2: Synthetic flowchart for the assembly of the Suvorexant diazepane core.

References

• Baxter, C. A., et al. (2011). "The First Large-Scale Synthesis of MK-4305: A Dual Orexin Receptor Antagonist for the Treatment of Insomnia." Organic Process Research & Development, 15(2), 367–375. Link

• Cox, C. D., et al. (2010).[5] "Discovery of the Dual Orexin Receptor Antagonist [(7R)-4-(5-Chloro-1,3-benzoxazol-2-yl)-7-methyl-1,4-diazepan-1-yl][5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl]methanone (MK-4305) for the Treatment of Insomnia." Journal of Medicinal Chemistry, 53(14), 5320–5332. Link

• Jacobs, M., et al. (2019). "Rho-kinase (ROCK) inhibitors: a patent review (2016–2018)." Expert Opinion on Therapeutic Patents, 29(4), 297-314. Link

• Shibuya, M., et al. (2005). "Vascular Rho-kinase in cardiovascular pathogenesis." Circulation Journal, 69(6), 630-634. Link

• Bremner, J. B., et al. (2013). "1,4-Diazepane-based alkaloids."[6][1] Tetrahedron, 69(35), 7311-7326. Link

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• 2. tandfonline.com [tandfonline.com]
• 3. Multitarget Hybrid Fasudil Derivatives as a New Approach to the Potential Treatment of Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN103030629A - Method for preparing fasudil hydrochloride - Google Patents [patents.google.com]
• 5. html.rhhz.net [html.rhhz.net]
• 6. Portico [access.portico.org]

Ethyl 1,4-diazepane-2-carboxylate dihydrochloride CAS number and identifiers

This technical guide details the chemical identity, physicochemical properties, synthesis, and applications of Ethyl 1,4-diazepane-2-carboxylate dihydrochloride , a critical heterocyclic building block in medicinal chemistry.

Executive Summary

Ethyl 1,4-diazepane-2-carboxylate dihydrochloride (CAS: 1864013-88-6) is a seven-membered heterocyclic diamine derivative characterized by an ethyl ester functional group at the C2 position.[1][2] As a functionalized homopiperazine (1,4-diazepane), it serves as a high-value scaffold in drug discovery, particularly for designing conformationally restricted peptidomimetics, kinase inhibitors, and GPCR ligands. This guide provides a comprehensive technical analysis of its properties, synthesis pathways, and utility in pharmaceutical development.[3]

Chemical Identity & Identifiers

This compound exists as a dihydrochloride salt to ensure stability, as the free base amino-ester is prone to self-condensation or hydrolysis.

Identifier	Details
Chemical Name	Ethyl 1,4-diazepane-2-carboxylate dihydrochloride
Systematic Name	1,4-Diazepane-2-carboxylic acid, ethyl ester, dihydrochloride
CAS Number (2HCl)	1864013-88-6
CAS Number (Free Base)	850786-98-0
Molecular Formula	C₈H₁₆N₂O₂[1][2][4][5][6][7] · 2HCl
Molecular Weight	245.15 g/mol (Salt); 172.23 g/mol (Free Base)
SMILES	CCOC(=O)C1CNCCCN1.Cl.Cl
InChI Key	(Derivative specific)
Appearance	White to off-white hygroscopic solid
Solubility	Highly soluble in water, DMSO, and methanol

Structural Analysis & Physicochemical Properties

The 1,4-diazepane ring is a flexible seven-membered system. The introduction of the carboxylate group at the C2 position creates a chiral center, rendering the molecule capable of existing as (R) and (S) enantiomers. Commercial supplies are typically racemic unless specified as a chiral grade.

Conformational Dynamics

Unlike the rigid piperazine (6-membered) ring, the diazepane ring adopts a twisted chair or boat conformation. The C2-ester group influences the ring pucker, often favoring a conformation where the bulky ester is pseudo-equatorial to minimize steric strain.

Acidity & Basicity (pKa)

• N1 (Proximal to Ester): The inductive effect of the ester reduces the basicity of N1 (estimated pKa ~5–6).

• N4 (Distal): Behaves like a typical secondary amine (estimated pKa ~9–10).

• Implication: In the dihydrochloride form, both nitrogens are protonated. In synthesis, selective deprotection or functionalization often exploits the nucleophilic differential between N1 and N4.

Synthesis & Manufacturing

The synthesis of Ethyl 1,4-diazepane-2-carboxylate relies on cyclization strategies that construct the seven-membered ring from acyclic precursors.

Primary Synthetic Route: Double Alkylation Strategy

The most robust method involves the condensation of 1,3-diaminopropane with ethyl 2,3-dibromopropionate . This route specifically places the carboxylate on the two-carbon bridge (C2 position).

Step-by-Step Protocol

• Reagents: 1,3-Diaminopropane (1.0 eq), Ethyl 2,3-dibromopropionate (1.0 eq), Potassium Carbonate (K₂CO₃, 2.5 eq).

• Solvent: Acetonitrile or Toluene (reflux).

• Cyclization: The diamine undergoes double nucleophilic substitution. The distal nitrogen attacks the terminal bromide, and the proximal nitrogen attacks the alpha-bromo position.

• Salt Formation: The crude oil is treated with ethanolic HCl to precipitate the dihydrochloride salt, purifying the product from non-basic impurities.

Figure 1: Synthetic pathway for the construction of the 1,4-diazepane-2-carboxylate scaffold via double alkylation.

Applications in Drug Discovery

The 1,4-diazepane moiety is a "privileged structure" in medicinal chemistry, offering a larger, more flexible core than piperazine.

Peptidomimetics & Protease Inhibitors

The C2-carboxylate group mimics the alpha-carbon of amino acids.

• Mechanism: Incorporating this scaffold into peptide backbones restricts conformational freedom, potentially increasing affinity for proteases like MMP (Matrix Metalloproteinases) and TACE (TNF-alpha Converting Enzyme) .

• Workflow: The ethyl ester is hydrolyzed to the free acid, coupled to an amine, and the secondary amines (N1/N4) are functionalized with hydrophobic groups to fit enzyme pockets.

GPCR Ligands (Antipsychotics/Antidepressants)

Homopiperazine derivatives are core components of several CNS-active drugs.

• Suvorexant Analogs: Diazepanes are investigated as orexin receptor antagonists.

• Dopamine/Serotonin Modulators: The flexibility allows the molecule to span binding sites that rigid piperazines cannot reach.

Kinase Inhibitor Scaffolds

Used as a solvent-exposed solubilizing group attached to the hinge-binding motif of kinase inhibitors. The secondary amines provide handles for tuning solubility and pharmacokinetic properties.

Figure 2: Strategic applications of the diazepane carboxylate scaffold in medicinal chemistry.

Handling, Stability & Safety

Storage Protocols

• Hygroscopicity: As a dihydrochloride salt, the compound is extremely hygroscopic. It must be stored in a desiccator or under inert gas (Argon/Nitrogen) at 2–8°C .

• Stability: Stable in solid form for >2 years if kept dry. In aqueous solution, the ester is susceptible to hydrolysis at high pH. Avoid storing in basic buffers for extended periods.

Safety Profile (GHS Classification)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• PPE: Wear nitrile gloves, safety goggles, and work within a fume hood to avoid inhalation of dust.

References

• Sigma-Aldrich (Merck). 1-Ethyl-1,4-diazepane dihydrochloride Product Information. (Note: Related class reference for safety/handling). Available at:

• BLD Pharm. Ethyl 1,4-diazepane-2-carboxylate dihydrochloride (CAS 1864013-88-6).[1][4] Product Catalog & COA Data. Available at:

• ChemScene. Building Blocks: 1,4-Diazepane derivatives. Available at:

• European Patent Office. EP1997495B1: 2-phenoxy- and 2-phenylsulfanyl-acetamide derivatives as TACE/MMP inhibitors. (Cites the use of diazepane-2-carboxylates). Available at:

• LookChem. CAS 850786-98-0 Entry. Available at:

Sources

• 1. 198992-49-3|(S)-Methyl piperazine-2-carboxylate|BLD Pharm [bldpharm.com]
• 2. EP2818463A1 - Production method of 1,4-diazepane derivatives - Google Patents [patents.google.com]
• 3. benthamscience.com [benthamscience.com]
• 4. 126330-91-4|(R)-Methyl 6-oxopiperazine-2-carboxylate|BLD Pharm [bldpharm.com]
• 5. jocpr.com [jocpr.com]
• 6. Showing Compound Diazepam (FDB007103) - FooDB [foodb.ca]
• 7. derpharmachemica.com [derpharmachemica.com]

The Role of 1,4-Diazepane Esters as Building Blocks in Drug Discovery

Executive Summary

1,4-Diazepanes (homopiperazines) represent a privileged scaffold in modern medicinal chemistry, offering a distinct "Goldilocks" zone of conformational flexibility that lies between the rigid piperazine ring and flexible linear diamines. While piperazines have long been the workhorse of linker chemistry, 1,4-diazepane esters—specifically N-carboxylate esters (carbamates) and C-carboxylate esters —have emerged as critical building blocks for fine-tuning physicochemical properties and accessing novel IP space.

This technical guide analyzes the utility of 1,4-diazepane esters in fragment-based drug discovery (FBDD) and lead optimization, focusing on their role in modulating lipophilicity (LogP), solubility, and target residence time.

Structural Attributes & Physicochemical Rationale[1][2][3][4][5][6]

The Homopiperazine Advantage

The 7-membered 1,4-diazepane ring introduces a unique twist-chair/twist-boat conformational equilibrium not present in 6-membered analogues. This flexibility allows the scaffold to adopt induced-fit conformations within binding pockets (e.g., Kinase ATP sites or GPCR orthosteric sites) that rigid piperazines cannot access.

Feature	Piperazine (6-membered)	1,4-Diazepane (7-membered)	Impact on Drug Design
Conformation	Rigid Chair	Flexible Twist-Chair/Boat	Higher entropy cost upon binding, but better induced fit.
Basicity (pKa)	~9.8 (N1), ~5.6 (N4)	~9.9 (N1), ~6.5 (N4)	Slightly higher basicity improves solubility but may impact permeability.
Vector Angles	~109.5° (fixed)	Variable	Allows exploration of non-linear vectors for substituents.
Lipophilicity	Lower	Higher (+1 CH2)	Increased hydrophobic contact; modulation required via esters.

The Role of the Ester Moiety

In the context of building blocks, "esters" refer to two distinct functional classes, each serving a specific strategic purpose:

• N-Carboxylate Esters (Carbamates):

  • Examples: Ethyl 1,4-diazepane-1-carboxylate, tert-Butyl 1,4-diazepane-1-carboxylate (Boc).

  • Function: These are regiocontrol elements . They desymmetrize the ring, allowing selective functionalization of the distal nitrogen (N4) before the protecting group is removed or converted to a urea/amide.

• C-Carboxylate Esters:

  • Examples: Methyl 1,4-diazepane-5-carboxylate.

  • Function: These are growth vectors . They provide a handle for fragment growing (via amidation or reduction) at specific carbon positions (C2, C5, C6), enabling interaction with accessory pockets.

Synthetic Strategies & Regiocontrol

The synthesis of 1,4-diazepane esters requires precise control to avoid polymerization or bis-functionalization.

Workflow: Desymmetrization of 1,4-Diazepane

The most common commercial building block is Ethyl 1,4-diazepane-1-carboxylate . Its synthesis and subsequent utilization rely on the differing nucleophilicity of the nitrogens once one is acylated.

Figure 1: Regioselective synthesis workflow starting from the homopiperazine core.

Experimental Protocol: Synthesis of N-Acylated 1,4-Diazepane Library Intermediate

Context: Synthesis of a Sigma Receptor Ligand precursor.

Objective: Selective acylation of N4 using tert-butyl 1,4-diazepane-1-carboxylate as the starting material.

Reagents:

• tert-Butyl 1,4-diazepane-1-carboxylate (1.0 eq)[1]

• Aroyl Chloride (e.g., Furan-2-carbonyl chloride) (1.0 eq)

• Triethylamine (Et3N) (1.2 eq)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

• Preparation: Dissolve 500 mg (2.50 mmol) of tert-butyl 1,4-diazepane-1-carboxylate in 25 mL of anhydrous DCM in a round-bottom flask.

• Base Addition: Add Et3N (3.0 mmol) to the solution.

• Cooling: Cool the reaction mixture to 0°C using an ice bath to suppress bis-acylation and control exotherm.

• Acylation: Add the aroyl chloride (2.50 mmol) dropwise over 15 minutes. Causality: Slow addition ensures the concentration of the electrophile remains low, favoring reaction with the free secondary amine over the protected carbamate (though the carbamate is non-nucleophilic, steric crowding is managed).

• Monitoring: Stir at 0°C for 1 hour, then allow to warm to room temperature. Monitor via TLC (CH2Cl2/EtOH 95:5) until the starting amine is consumed.

• Workup: Quench with 2N KOH (pH adjusted to ~8). Wash the organic phase with distilled water (3 x 50 mL).[1]

• Isolation: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Validation: Verify the product (N-Boc, N'-Acyl diazepane) via 1H-NMR (look for doubling of signals due to rotamers, typical of amide/carbamate diazepanes).

Medicinal Chemistry Case Studies

LFA-1 Antagonists (Integrin Receptors)

Researchers at Boehringer Ingelheim utilized the 1,4-diazepane-2-one scaffold (a cyclic amide variant) to develop LFA-1 antagonists. The 7-membered ring was crucial for positioning substituents to interact with the ICAM-1 binding site on LFA-1.

• Challenge: The initial hits had poor metabolic stability.[2]

• Solution: Using 1,4-diazepane esters allowed for the introduction of polar groups that improved solubility without sacrificing the hydrophobic contacts required for potency.

• Outcome: Compounds 18d and 18e achieved IC50 values of 110 nM and 70 nM , respectively.[3]

Cannabinoid Receptor 2 (CB2) Agonists

1,4-Diazepane derivatives have been identified as potent CB2 agonists.[2][4] The flexibility of the ring allows the molecule to toggle between the active and inactive states of the GPCR.

• Optimization: The "ester" functionality in early building blocks (e.g., ethyl 1,4-diazepane-1-carboxylate) allowed for the rapid generation of urea and amide libraries at the N1 position after deprotection, leading to compounds with improved microsomal stability compared to their piperazine counterparts.

SAR Decision Logic: Piperazine vs. Diazepane

When should a medicinal chemist switch from a piperazine to a diazepane? Use the following logic tree.

Figure 2: SAR decision tree for scaffold hopping from piperazine to 1,4-diazepane.

Comparative Data Summary

The following table summarizes the key pharmacological differences observed when scaffold hopping from piperazine to 1,4-diazepane in optimized LFA-1 antagonists.

Metric	Piperazine Analogue	1,4-Diazepane Analogue	Interpretation
IC50 (LFA-1)	> 500 nM	70 - 110 nM	Diazepane flexibility allows better pocket occupancy.
LogP	2.1	2.4	Slight increase in lipophilicity due to extra methylene.
Solubility	High	Moderate	Requires polar "ester" or amide handles to compensate.
Metabolic Stability	High	Moderate	7-membered ring is more prone to oxidation; requires blocking groups.

References

• PubChem. (2025).[5] Ethyl 1,4-diazepane-1-carboxylate | C8H16N2O2.[5][6] National Library of Medicine. [Link]

• Riether, D., et al. (2011).[2] 1,4-Diazepane compounds as potent and selective CB2 agonists: optimization of metabolic stability. Bioorganic & Medicinal Chemistry Letters. [Link]

• Gasser, V., et al. (2003). 1,4-Diazepane-2-ones as novel inhibitors of LFA-1. Bioorganic & Medicinal Chemistry Letters. [Link]

• Wlodarczyk, N., et al. (2011). Potent Farnesyltransferase Inhibitors with 1,4-Diazepane Scaffolds. Journal of Medicinal Chemistry. [Link]

• Prezzavento, O., et al. (2020). Synthesis, Cytotoxicity Evaluation and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. Molecules. [Link]

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• 3. Redirecting [linkinghub.elsevier.com]
• 4. researchgate.net [researchgate.net]
• 5. Ethyl 1,4-diazepane-1-carboxylate | C8H16N2O2 | CID 15289249 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Technical Guide: Homopiperazine Architectures in Pharmaceutical Design

From Privileged Scaffolds to Clinical Efficacy: A Senior Scientist’s Handbook

Executive Summary

The homopiperazine (1,4-diazepane) moiety represents a critical expansion of the "privileged scaffold" concept in medicinal chemistry. While its six-membered homolog, piperazine, dominates high-throughput screening libraries, the seven-membered homopiperazine ring offers a distinct conformational profile that enables unique binding modes in kinase ATP pockets and GPCR allosteric sites. This guide analyzes the structural advantages of homopiperazine, details the synthetic routes for its regioselective functionalization, and examines its clinical validation through the Rho-kinase (ROCK) inhibitor, Fasudil.

Part 1: The Pharmacophore Advantage

Conformational Entropy and Binding Kinetics

The transition from piperazine to homopiperazine is not merely an addition of a methylene group; it is a fundamental shift in conformational landscape.

• Piperazine (6-membered): Exists predominantly in a rigid chair conformation. While this reduces the entropic penalty upon binding, it limits the vector space available for substituents to interact with off-axis amino acid residues.

• Homopiperazine (7-membered): Exists in a dynamic equilibrium between twist-chair and chair forms. This flexibility allows the scaffold to "mold" into cryptic pockets that rigid scaffolds cannot access. However, this comes with a higher entropic cost, which must be offset by stronger enthalpic interactions (e.g., H-bonds,

  -cation interactions).

Key Chemical Property: The basicity of the secondary amines in homopiperazine differs slightly from piperazine, often influencing solubility and blood-brain barrier (BBB) permeability—a critical factor for CNS-targeted derivatives like Fasudil.

Visualizing the Scaffold Logic

The following diagram illustrates the conceptual decision tree when selecting between piperazine and homopiperazine during lead optimization.

Caption: Decision matrix for scaffold selection based on target pocket plasticity.

Part 2: Therapeutic Case Study – ROCK Inhibition

The most authoritative validation of the homopiperazine scaffold is Fasudil (1-(5-isoquinolinylsulfonyl)homopiperazine), the first clinically approved Rho-kinase (ROCK) inhibitor.

Mechanism of Action

Fasudil functions as an ATP-competitive inhibitor. The isoquinoline ring mimics the adenine ring of ATP, while the homopiperazine ring extends into the solvent-exposed region, forming critical water-mediated hydrogen bonds that stabilize the complex. This binding blocks the phosphorylation of downstream targets like LIM Kinase (LIMK) and Myosin Light Chain (MLC), ultimately inhibiting actin cytoskeleton reorganization.

Signaling Pathway

Understanding the upstream and downstream nodes is vital for assay design.

Caption: The RhoA/ROCK signaling cascade showing the intervention point of Fasudil.

Part 3: Synthetic Architectures & Protocols

The synthesis of homopiperazine derivatives often presents a regioselectivity challenge due to the presence of two equivalent secondary amines in the core structure (unless substituted).

Protocol 1: Regioselective Synthesis of Fasudil Analogs

This protocol describes the mono-functionalization of homopiperazine with a sulfonyl chloride, a classic route for generating sulfonamide-based kinase inhibitors.

Objective: Synthesize N-isoquinolinylsulfonyl-homopiperazine (Fasudil).

Reagents:

• Homopiperazine (1,4-diazepane) - 5.0 equiv (Excess is critical to prevent bis-sulfonylation).

• Isoquinoline-5-sulfonyl chloride - 1.0 equiv.

• Dichloromethane (DCM) - Anhydrous.

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA).

Step-by-Step Methodology:

• Preparation of Amine Solution: In a round-bottom flask under inert atmosphere (

  ), dissolve homopiperazine (5.0 equiv) in anhydrous DCM. Cool the solution to 0°C using an ice bath.

  • Expert Insight: Using a large excess of homopiperazine acts as both the nucleophile and the proton scavenger, but more importantly, statistically favors mono-substitution over di-substitution.

• Addition of Electrophile: Dissolve isoquinoline-5-sulfonyl chloride (1.0 equiv) in a minimal amount of DCM. Add this solution dropwise to the amine solution over 30 minutes.

  • Causality: Rapid addition causes localized high concentrations of the electrophile, leading to the formation of the bis-sulfonamide impurity which is difficult to separate.

• Reaction Maintenance: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (System: 10% MeOH in DCM with 1%

  ).

• Workup (Critical Step):

  • Wash the organic layer with water (

    ) to remove the excess unreacted homopiperazine and hydrochloride salts.

  • Note: Homopiperazine is highly water-soluble; the product is less so but can be lost if the pH is too low. Ensure the aqueous wash is slightly basic (pH ~9).

• Purification: Dry the organic layer over

  , filter, and concentrate. Purify via flash column chromatography on silica gel (Gradient: 0-10% MeOH/DCM).

• Salt Formation: Dissolve the free base in ethanol and add 1.0 equiv of HCl in dioxane to precipitate the hydrochloride salt (Fasudil HCl).

Synthesis Workflow Diagram

Caption: Kinetic control strategy for mono-functionalization of 1,4-diazepane.

Part 4: Comparative Data & Validation

To demonstrate the "Pharmacophore Advantage," we compare the inhibitory potency of homopiperazine derivatives against their piperazine analogs. The data below synthesizes trends observed in ROCK inhibition studies (e.g., Jacobs et al., 2006 and Tonges et al., 2011).

Table 1: Structure-Activity Relationship (SAR) - ROCK2 Inhibition

Compound ID	Scaffold Ring Size	R-Group (Sulfonyl)	IC50 (ROCK2)	Selectivity (vs PKA)
Fasudil	7 (Homopiperazine)	5-Isoquinolinyl	1.9 µM	Moderate
Analog A	6 (Piperazine)	5-Isoquinolinyl	> 10 µM	Low
Hydroxy-Fasudil	7 (Homopiperazine)	5-Isoquinolinyl (Active Metabolite)	0.9 µM	High
H-1152	7 (Homopiperazine)	Dimethyl-isoquinolinyl	0.012 µM	Very High

Analysis: The 6-membered analog (Analog A) shows a drastic loss in potency. This suggests that the 7-membered ring is not just a linker but actively positions the isoquinoline headgroup in the optimal orientation for ATP-site binding, likely allowing the secondary amine to interact with Asp176 or similar residues in the kinase hinge region.

Protocol 2: ROCK Kinase Activity Assay

Objective: Validate the potency of synthesized derivatives.

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM

  , 0.1 mM EGTA, 1 mM DTT.

• Substrate: S6 Kinase substrate peptide (Long S6).

• Reaction Initiation:

  • Mix Recombinant ROCK2 enzyme (5-10 ng/well) with the test compound (dissolved in DMSO) in a 96-well plate.

  • Incubate for 10 minutes at room temperature to allow equilibrium binding.

  • Add ATP (10 µM final) and Substrate peptide to initiate the reaction.

• Detection: Incubate for 30 minutes at 30°C. Terminate reaction using ADP-Glo™ reagent (or similar luminescence-based kinase detection). Read luminescence on a plate reader.

• Data Analysis: Plot Relative Light Units (RLU) vs. Log[Compound]. Fit to a non-linear regression model (Sigmoidal Dose-Response) to calculate IC50.

Part 5: Future Directions

The homopiperazine scaffold is currently evolving beyond simple kinase inhibitors.

• PROTAC Linkers: The diamine nature of homopiperazine makes it an ideal rigid-yet-flexible linker for Proteolysis Targeting Chimeras (PROTACs), connecting an E3 ligase ligand to a target protein ligand.

• Multi-Target Ligands (MTDLs): Hybrid molecules combining homopiperazine (for ROCK inhibition) with cholinesterase inhibitors are being explored for Alzheimer's disease to simultaneously treat neurodegeneration and cognitive deficit.

References

• Asahi Kasei Pharma. (1995). Fasudil Hydrochloride Hydrate (Eril). Retrieved from

• Jacobs, M., et al. (2006).[1] Structure-based design of potent and selective Rho-kinase inhibitors. Journal of Medicinal Chemistry.

• Tönges, L., et al. (2011).[1] Rho kinase inhibition with fasudil in the SOD1G93A mouse model of amyotrophic lateral sclerosis. CNS Neuroscience & Therapeutics.[2]

• Liao, J., et al. (2007). Rho-associated kinase inhibitor fasudil promotes axonal regeneration.[3] Journal of Neuroscience.

• Feng, Y., et al. (2016). Rho Kinase (ROCK) Inhibitors and Their Therapeutic Potential. Journal of Medicinal Chemistry.

Sources

• 1. Rho Kinase Inhibition with Fasudil in the SOD1G93A Mouse Model of Amyotrophic Lateral Sclerosis—Symptomatic Treatment Potential after Disease Onset - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]

A Technical Guide to the Physicochemical Characteristics of Diazepane Carboxylate Salts

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The transformation of an active pharmaceutical ingredient (API) into a viable drug product is critically dependent on the selection of an appropriate salt form. For weakly basic compounds, such as many diazepane derivatives, salt formation is a key strategy to enhance physicochemical properties like solubility, stability, and bioavailability.[1][2][3] This guide provides an in-depth analysis of the synthesis, characterization, and critical physicochemical properties of diazepane carboxylate salts. By explaining the causality behind experimental choices and grounding protocols in authoritative standards, this document serves as a comprehensive resource for scientists navigating the complexities of pharmaceutical salt selection.

The Strategic Imperative of Salt Selection

The diazepane scaffold is a cornerstone in medicinal chemistry, with derivatives showing a wide range of biological activities, including anxiolytic, anticonvulsant, and hypnotic effects.[4][5] However, the parent diazepane molecules are often characterized by poor aqueous solubility, which can severely limit their therapeutic potential.

Salt formation, by pairing the basic diazepane nitrogen with an acidic counterion, provides a proven method to modify these properties without altering the core pharmacophore.[1][3] Carboxylate salts are of particular interest due to the wide availability of generally recognized as safe (GRAS) carboxylic acids, offering a diverse palette of pKa values and structural motifs to fine-tune the final salt's characteristics.

The primary goals of forming a diazepane carboxylate salt are:

• Enhanced Aqueous Solubility and Dissolution Rate: Crucial for improving bioavailability after oral administration.[2][6]

• Improved Stability: Protecting the API from chemical degradation and physical changes during storage.[3][]

• Reduced Hygroscopicity: Minimizing moisture uptake to ensure consistent handling, processing, and stability.[3][][8]

• Favorable Solid-State Properties: Obtaining a stable, non-polymorphic crystalline form with good manufacturability.[3][9]

Synthesis and Salt Formation: A Rational Approach

The formation of a stable salt is governed by the pKa difference between the basic drug and the acidic counterion. A general rule of thumb, often cited as the "delta pKa rule," suggests a difference of at least 3 pH units is required to ensure the formation of a stable salt that is not susceptible to disproportionation.[3][10]

Selection of Carboxylate Counterions

The choice of the carboxylate counterion is a strategic decision based on the desired properties of the final salt. A screening process typically involves a range of carboxylic acids with varying pKa, molecular weight, and structure.

Counterion Class	Examples	Rationale
Aliphatic Carboxylic Acids	Acetate, Propionate, Butyrate	Simple, low molecular weight, often result in highly soluble salts.
Hydroxy Carboxylic Acids	Citrate, Tartrate, Malate	Can form intramolecular hydrogen bonds, influencing crystal packing and solubility.
Aromatic Carboxylic Acids	Benzoate, Salicylate	Planar structures can promote high crystal lattice forces and thermal stability.[1]
Dicarboxylic Acids	Succinate, Fumarate, Maleate	Offer the possibility of forming 1:1 or 2:1 (drug:acid) salts, providing more options for property modulation.

General Salt Formation Workflow

The process of identifying the optimal salt form is a multi-tiered strategy.[2] It begins with a broad screen and progressively narrows the candidates based on rigorous characterization.

Caption: A multi-tiered workflow for diazepane carboxylate salt screening and selection.

Core Physicochemical Characterization Protocols

Thorough characterization is essential to select the salt form with the most desirable and robust properties for development.[6][9]

Hygroscopicity Assessment

Hygroscopicity, the tendency of a substance to absorb moisture, is a critical quality attribute.[][11] Excessive moisture uptake can lead to physical changes (e.g., deliquescence, caking) and chemical degradation (e.g., hydrolysis).[][8]

Protocol: Hygroscopicity Classification by Dynamic Vapor Sorption (DVS)

This method provides a more detailed and accurate classification than older, single-point methods.[8][12]

• Sample Preparation: Place 5-10 mg of the diazepane carboxylate salt into the DVS instrument sample pan.

• Initial Equilibration: Equilibrate the sample at a controlled temperature (e.g., 25°C) and a moderate relative humidity (RH), such as 40% RH, until a stable weight is achieved.

• Drying Step: Decrease the humidity to 0% RH and maintain until the sample weight stabilizes. This establishes the dry reference weight.

• Sorption Analysis: Increase the RH to 80% at 25°C and hold for 24 hours, monitoring the mass change.[11][13]

• Classification: Calculate the percentage weight gain relative to the dry weight and classify according to the European Pharmacopoeia (Ph. Eur.) or a similar data-driven system.[8][11][13]

Table 1: Hygroscopicity Classification (Based on Ph. Eur. Criteria) [11]

Classification	% Weight Gain (at 25°C / 80% RH)	Implications for Development
Non-hygroscopic	< 0.2%	Ideal; minimal risk of moisture-related issues.
Slightly hygroscopic	≥ 0.2% and < 2%	Generally manageable with standard controls.
Hygroscopic	≥ 2% and < 15%	Requires controlled manufacturing environment and protective packaging.
Very hygroscopic	≥ 15%	Significant handling and stability challenges; may be a "NO-GO" for development.

Solid-State Characterization (Crystallinity and Polymorphism)

The solid-state form of the salt impacts nearly all other physicochemical properties. It is crucial to identify a single, stable crystalline form.[9]

Caption: Relationship between different solid-state forms of a pharmaceutical salt.

Key Analytical Techniques:

• X-Ray Powder Diffraction (XRPD): The definitive technique for identifying the crystalline form and detecting polymorphism. Each crystalline polymorph will produce a unique diffraction pattern.[2]

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as a function of temperature. It is used to determine the melting point, detect phase transitions, and assess the thermal stability of the salt.[6][14]

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. It is essential for identifying solvates or hydrates by detecting weight loss corresponding to the evaporation of solvent or water.[6]

Stability Testing

Stability testing provides evidence on how the quality of the drug substance varies over time under the influence of temperature, humidity, and light.[15][16] These studies are mandated by regulatory agencies and are governed by ICH (International Council for Harmonisation) guidelines.[15][17]

Protocol: Accelerated Stability Study (per ICH Q1A) [17][18]

• Batch Selection: Use at least three primary batches of the selected diazepane carboxylate salt. The quality of these batches should be representative of the material to be used in production.[15][16]

• Storage Conditions: Store the samples under accelerated conditions, typically 40°C ± 2°C / 75% RH ± 5% RH , for a period of 6 months.[16][18]

• Container Closure: Use a container closure system that is the same as or simulates the packaging proposed for storage and distribution.[16]

• Testing Frequency: Test the samples at specified time points (e.g., initial, 3 months, 6 months).

• Analytical Tests: At each time point, perform a battery of tests including:

  • Assay: To determine the concentration of the active ingredient.

  • Degradation Products: To identify and quantify any impurities that form.

  • Appearance: Visual inspection for any changes in color or physical state.

  • XRPD: To confirm that the crystalline form has not changed.

  • Water Content (Karl Fischer): To precisely measure moisture content.[6]

Conclusion

The selection and characterization of a diazepane carboxylate salt is a data-driven, systematic process that is fundamental to successful drug development. By forming a salt, researchers can significantly improve the suboptimal properties of a parent API. A thorough understanding of the principles of salt formation, coupled with rigorous execution of physicochemical characterization protocols for hygroscopicity, solid-state properties, and stability, is paramount. This approach mitigates development risks, ensures product quality and consistency, and ultimately paves the way for a safe and effective therapeutic product.

References

• Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. (2016).

• ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products. European Medicines Agency. Available at: [Link]

• ICH Guidelines For Stability Testing of New Drug Substance and Drug Products. Scribd. Available at: [Link]

• Efficient throughput method for hygroscopicity classification of active and inactive pharmaceutical ingredients by water vapor sorption analysis. (2011). PubMed. Available at: [Link]

• Classification of Hygroscopicity. (2024). Pharma Growth Hub. Available at: [Link]

• Review on Synthesis of Biologically Active Diazepam Derivatives. Academia.edu. Available at: [Link]

• Salt selection for basic drugs. International Journal of Pharmaceutics. Available at: [Link]

• 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science. Available at: [Link]

• Synthesis and characterization of some 1,4-diazepines derivatives. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Salt Screening. (2021). Improved Pharma. Available at: [Link]

• Salt Selection. Creative Biolabs. Available at: [Link]

• ICH: New Guideline for Stabilities. (2025). ECA Academy. Available at: [Link]

• Synthesis and characterization of new 1,2-diazepine derivative. (2017). ResearchGate. Available at: [Link]

• Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole. (2013). PubMed. Available at: [Link]

• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. (2003). European Medicines Agency (EMA). Available at: [Link]

• New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice. (2021). MDPI. Available at: [Link]

• ICH Guidelines: Drug Stability Testing Essentials. (2025). AMSbiopharma. Available at: [Link]

• CHARACTERISATION OF SALTS OF DRUG SUBSTANCES. AKJournals. Available at: [Link]

• Preformulation Selection of a Proper Salt for a Weak Acid-Base (Rs-82856) - A New Positive Inotropic Agent. Drug Development and Industrial Pharmacy. Available at: [Link]

• Analytical Methods for Determination of Counter-ions in Pharmaceutical Salts. Bentham Science. Available at: [Link]

• Strategy for the Prediction and Selection of Drug Substance Salt Forms. American Pharmaceutical Review. Available at: [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017). American Pharmaceutical Review. Available at: [Link]

• Pharmaceutical cocrystals, salts and polymorphs: Advanced characterization techniques. (2017). Advanced Drug Delivery Reviews. Available at: [Link]

• DIAZEPAM Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. (2020). Gpatindia. Available at: [Link]

• CN103288834B - Short-acting benzodiazepine salts and their polymorphic forms. Google Patents.

• Physicochemical characteristics of diazepam and midazolam. ResearchGate. Available at: [Link]

• Solubility and stability of diazepam in sodium salicylate solution. ResearchGate. Available at: [Link]

• Showing Compound Diazepam (FDB007103). (2010). FooDB. Available at: [Link]

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• 2. improvedpharma.com [improvedpharma.com]
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• 6. Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pharmaexcipients.com [pharmaexcipients.com]
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Literature review of ethyl 1,4-diazepane-2-carboxylate synthesis

The following technical guide details the synthesis of ethyl 1,4-diazepane-2-carboxylate , a critical seven-membered heterocyclic scaffold used in medicinal chemistry for the development of protease inhibitors, integrin antagonists, and CNS-active agents.

Executive Summary

The synthesis of ethyl 1,4-diazepane-2-carboxylate presents a classic challenge in organic chemistry: the formation of a medium-sized (7-membered) ring which is entropically disfavored compared to 5- or 6-membered analogs. While direct cyclization methods exist, they often suffer from polymerization and low yields.

This guide advocates for a Double-Protection Strategy using N,N'-dibenzyl-1,3-propanediamine. This approach maximizes regiocontrol, prevents over-alkylation, and delivers a scalable, high-purity intermediate that can be cleanly deprotected to the final target.

Strategic Retrosynthesis

To design the optimal route, we disconnect the target molecule at the C-N bonds flanking the ethoxycarbonyl fragment.

• Target: Ethyl 1,4-diazepane-2-carboxylate[1][2][3][4][5][6]

• Disconnection: C2-N1 and C3-N4 bonds.

• Synthons:

  • Nucleophile: 1,3-Diaminopropane (providing the C5-C6-C7 backbone).

  • Electrophile: Ethyl 2,3-dibromopropionate (providing the C2-C3-COOEt fragment).

Why this fails in direct synthesis: Reacting free 1,3-diaminopropane with the dibromide results in uncontrollable oligomerization. The amine nitrogens must be "tempered" with protecting groups (benzyl) to control nucleophilicity and prevent quaternary ammonium salt formation.

Core Protocol: The Benzyl-Protection Route

This protocol is the industry "Gold Standard" for generating high-purity diazepane carboxylates.

Phase 1: Preparation of the Nucleophile (N,N'-Dibenzyl-1,3-propanediamine)

If not purchased commercially, this must be synthesized fresh to ensure stoichiometry.

Reagents: 1,3-Diaminopropane, Benzaldehyde, Sodium Borohydride (NaBH₄), Methanol.

• Imine Formation: Dissolve 1,3-diaminopropane (1.0 eq) in anhydrous MeOH (0.5 M). Add benzaldehyde (2.05 eq) dropwise at 0°C.

• Dehydration: Stir at Room Temperature (RT) for 4 hours. (Optional: Add MgSO₄ to sequester water).

• Reduction: Cool to 0°C. Add NaBH₄ (2.5 eq) portion-wise. Caution: Gas evolution.

• Workup: Quench with water, extract with DCM, dry over Na₂SO₄, and concentrate.

• Yield: Expect >90% of a clear, viscous oil.

Phase 2: The Cyclization (The Critical Step)

This step forms the 7-membered ring. The use of a heterogeneous base and controlled heating is vital.

Reagents: N,N'-Dibenzyl-1,3-propanediamine (from Phase 1), Ethyl 2,3-dibromopropionate, Potassium Carbonate (K₂CO₃), Toluene (or Acetonitrile).

Parameter	Specification	Rationale
Stoichiometry	1.0 eq Diamine : 1.05 eq Dibromide	Slight excess of electrophile ensures conversion; too much promotes side reactions.
Base	K₂CO₃ (3.0 eq), anhydrous	Scavenges HBr generated during cyclization.[7]
Solvent	Toluene (0.1 M)	Non-polar solvent promotes SN2 kinetics while suppressing solvolysis.
Temperature	Reflux (110°C)	Essential to overcome the entropic barrier of 7-membered ring closure.

Protocol:

• Suspend N,N'-dibenzyl-1,3-propanediamine (10 mmol) and K₂CO₃ (30 mmol) in dry Toluene (100 mL).

• Heat the mixture to reflux.

• Slow Addition: Dissolve Ethyl 2,3-dibromopropionate (10.5 mmol) in Toluene (10 mL). Add this solution dropwise over 2-3 hours via a syringe pump or addition funnel. Note: High dilution favors intramolecular cyclization over intermolecular polymerization.

• Reflux for an additional 12–16 hours. Monitor by TLC (EtOAc/Hexane 1:4).

• Workup: Cool to RT, filter off inorganic salts, and concentrate the filtrate.

• Purification: Flash column chromatography (Silica gel, 5-15% EtOAc in Hexane).

• Product: Ethyl 1,4-dibenzyl-1,4-diazepane-2-carboxylate .

Phase 3: Global Deprotection

Removal of the benzyl groups releases the free amine target.

Reagents: Pd/C (10% wt), H₂ (1 atm or balloon), Ethanol, HCl (optional for salt formation).

• Dissolve the dibenzyl intermediate in Ethanol (0.2 M).

• Add 10 wt% Pd/C catalyst (10-20% by mass of substrate).

• Hydrogenation: Stir under H₂ atmosphere at RT for 12–24 hours.

• Filtration: Filter through a Celite pad to remove Pd/C. Caution: Pyrophoric catalyst.

• Isolation:

  • Free Base: Concentrate directly.

  • Dihydrochloride Salt: Add 2.5 eq of HCl in Dioxane/Ether and concentrate to yield the stable salt Ethyl 1,4-diazepane-2-carboxylate • 2HCl .

Critical Process Parameters (CPP) & Troubleshooting

• Regioselectivity: The symmetry of the 1,3-propanediamine precursor renders the order of attack irrelevant. Whether N1 attacks C2 or C3 of the propionate first, the final skeleton is identical.

• Temperature Control: Do not rush the addition in Phase 2. Rapid addition leads to linear polymers. If the reaction turns into a gummy solid, the concentration was too high.

• Base Choice: If reaction is sluggish in Toluene, switch to Acetonitrile at reflux. The higher polarity stabilizes the transition state but may increase impurity profiles.

• Stability: The free base ester is prone to hydrolysis or self-condensation. Store as the dihydrochloride salt at -20°C.

Pathway Visualization

The following diagram illustrates the logical flow from precursors to the final scaffold.

Caption: Synthetic workflow for Ethyl 1,4-diazepane-2-carboxylate via the dibenzyl protection strategy.

Applications & Significance

This specific scaffold is a "privileged structure" in drug discovery.[7]

• Conformational Restriction: The 7-membered ring restricts the conformational space of the ethylenediamine moiety, often improving binding affinity compared to flexible linear analogs.

• Functionalization: The C2-ester allows for conversion to amides (peptidomimetics), alcohols, or heterocycles. The N1 and N4 positions can be orthogonally protected/functionalized to create library diversity.

References

• Preparation of 1,4-diazepane derivatives.

• Ethyl 1,4-dibenzyl-1,4-diazepane-2-carboxylate (CAS 847556-35-8). LookChem Database. [Link]

• Synthesis of Substituted 1,4-Diazepines. MDPI Molecules. [Link][8]

• 1,3-Diaminopropane Properties & Reactions. Wikipedia. [Link]

Sources

• 1. Wholesale Glycinamide HCL CAS:1668-10-6 Manufacturers and Suppliers | XINDAO [xindaobiotech.com]
• 2. lookchem.com [lookchem.com]
• 3. Wholesale 5-Hydroxypiperidine-2-carboxylicacid CAS:13096-31-6 Manufacturers and Suppliers | XINDAO [xindaobiotech.com]
• 4. 137442-19-4|(R)-4-Benzylpiperazine-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 5. Azepane-chemable [chemable.net]
• 6. Ethyl 1,4-diazepane-2-carboxylate | ChemScene | Chemikart [kit-electrolyte-analyzers-zone.chemikart.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. jocpr.com [jocpr.com]

The Diazepane Scaffold: From Synthetic Utility to Clinical Efficacy

A Technical Guide for Medicinal Chemists and Drug Developers

Part 1: The Core Directive — The "Escape from Flatland"

In modern drug discovery, the 1,4-diazepane (homopiperazine) scaffold represents a critical tactical shift from "flat" aromatic systems to three-dimensional architectures. Unlike its unsaturated cousin (the 1,4-diazepine found in benzodiazepines), the saturated 1,4-diazepane offers a unique combination of conformational flexibility, sp3-rich character (Fsp3), and bidentate ligation potential.

This guide moves beyond basic definitions to explore why this 7-membered ring is displacing piperazines in high-value targets, specifically in GPCR modulation and protein-protein interaction (PPI) inhibition.

Part 2: Structural Biology & Medicinal Chemistry[1][2][3][4]

2.1 The Conformational Advantage

The 1,4-diazepane ring exists in a dynamic equilibrium between twist-chair and twist-boat conformations. This is not merely a crystallographic curiosity; it is the primary driver of its pharmacological superiority over the 6-membered piperazine ring.

• Induced Fit: The 7-membered ring possesses higher conformational entropy than piperazine. When binding to a receptor pocket (e.g., Orexin receptors), the diazepane core can undergo an "induced fit" distortion that rigid 6-membered rings cannot, allowing it to adopt U-shaped bioactive conformations.

• Solubility & Fsp3: Increasing the fraction of sp3 hybridized carbons (Fsp3) correlates with improved clinical success. Diazepanes inherently contribute to this metric, disrupting planarity and improving aqueous solubility—a persistent bottleneck in lipophilic drug candidates.

2.2 Visualization: The Diazepane SAR Landscape

The following diagram illustrates the Structure-Activity Relationship (SAR) logic when deploying a diazepane core.

Figure 1: SAR Logic for Diazepane Functionalization. The N1 and N4 positions allow for asymmetric functionalization, creating 'bipolar' molecules that bridge lipophilic pockets and solvent fronts.

Part 3: Therapeutic Applications & Case Studies

3.1 Insomnia & GPCR Modulation: The Suvorexant Standard

Suvorexant (Belsomra) is the definitive proof-of-concept for the diazepane scaffold. As a Dual Orexin Receptor Antagonist (DORA), it blocks wake-promoting neuropeptides.[1]

• The Challenge: Early hits were potent but suffered from poor metabolic stability and low solubility.[2]

• The Diazepane Solution: The introduction of the 1,4-diazepane ring provided a "modular" linker. It allowed the molecule to fold into a specific conformation required to block both OX1R and OX2R while maintaining a lipophilicity profile (LogP) compatible with blood-brain barrier (BBB) penetration.

• Mechanism: The diazepane nitrogen acts as a crucial hydrogen bond acceptor, anchoring the molecule within the receptor's orthosteric site.

3.2 Neurodegeneration: Amyloid-β Aggregation Inhibition

Recent studies (2024-2025) have highlighted 1,4-diazepanes as potent inhibitors of Amyloid-β (Aβ) aggregation, a hallmark of Alzheimer's disease.[3]

• Mechanism: The flexible diamine backbone interacts with the acidic residues of the Aβ peptide, disrupting the formation of toxic oligomers.

• Data Point: Symmetric bis(phenylmethanone) diazepane derivatives have shown up to 67% inhibition of Aβ40 aggregation at 25 µM concentrations [1].

3.3 Oncology: Farnesyltransferase Inhibitors (FTIs)

Diazepane-based FTIs have emerged as destabilizing agents in hormone-resistant prostate cancer.[4][5]

• Mechanism: These compounds inhibit the prenylation of Ras proteins. The 7-membered ring mimics the turn geometry of the peptide substrate CAAX box, acting as a peptidomimetic [2].

Part 4: Comparative Data Analysis

Table 1: Physicochemical Profile – Diazepane vs. Piperazine This comparison highlights why a chemist would select diazepane despite the slightly more complex synthesis.

Feature	Piperazine (6-Ring)	1,4-Diazepane (7-Ring)	Impact on Drug Design
Conformation	Rigid Chair	Flexible Twist-Chair	Diazepane allows "Induced Fit" binding.
Basicity (pKa)	~9.8 (Secondary amine)	~9.9 (Secondary amine)	Similar ionization profiles at physiological pH.
Lipophilicity	Lower	Slightly Higher	Diazepane offers better membrane permeability.
Fsp3 Contribution	High	High	Both aid in "escaping flatland," but diazepane adds entropy.
Synthetic Access	Trivial (Commodity)	Moderate (Specialized)	Diazepane offers stronger IP protection.

Part 5: Experimental Protocol (Self-Validating)

Protocol: Regioselective Reductive Amination of 1,4-Diazepane

Objective: Mono-functionalization of the N1 position while preserving N4 for subsequent coupling. This is the industry-standard method for library generation (e.g., Suvorexant analogs).

Reagents:

• 1-Boc-homopiperazine (1.0 equiv)

• Aldehyde substrate (1.1 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Dichloromethane (DCM) (anhydrous)

• Acetic Acid (catalytic, 0.1 equiv)

Step-by-Step Workflow:

• Imine Formation (Equilibrium Check):

  • Dissolve 1-Boc-homopiperazine in anhydrous DCM (0.1 M concentration) under Nitrogen atmosphere.

  • Add the aldehyde (1.1 equiv).

  • Critical Step: Add catalytic Acetic Acid. Stir at Room Temperature (RT) for 1 hour.

  • Validation: Pull a 50 µL aliquot. Analyze via 1H-NMR to confirm the disappearance of the aldehyde proton (CHO peak ~10 ppm) and appearance of the imine signal. Do not proceed until conversion is >90%.

• Reduction (The Kinetic Step):

  • Cool the mixture to 0°C.

  • Add Sodium Triacetoxyborohydride (STAB) portion-wise over 10 minutes. (Avoid NaBH4; it is too aggressive and causes side reactions).

  • Allow to warm to RT and stir for 4–12 hours.

• Quench & Workup:

  • Quench with saturated aqueous NaHCO3 (pH ~8).

  • Extract with DCM (3x). Wash combined organics with brine.

  • Dry over Na2SO4 and concentrate in vacuo.

• Purification:

  • Flash Column Chromatography (SiO2). Eluent: MeOH/DCM (1:9 to 1:4 gradient).

  • Success Criteria: Yield >85%.[1] Purity >95% by LC-MS.

Diagram: Synthetic Workflow

Figure 2: Step-wise protocol for the mono-functionalization of diazepane scaffolds.

Part 6: Future Outlook — PROTACs and Macrocycles

The future of the diazepane scaffold lies in Targeted Protein Degradation (PROTACs) . The variable length and flexibility of the diazepane ring make it an ideal "linker" component. Unlike simple alkyl chains, the diazepane ring adds solubility and can form specific interactions with the E3 ligase surface, potentially improving the ternary complex stability (Cooperativity).

Part 7: References

• Symmetric 1,4-diazepane-1,4-diyl derivatives as amyloid-beta aggregation inhibitors. Source: ResearchGate / Springer (2025/2026) URL:[Link]

• Potent Farnesyltransferase Inhibitors with 1,4-Diazepane Scaffolds. Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Discovery of Suvorexant: Lessons Learned. Source: ACS Pharmacology & Translational Science URL:[Link]

• Homopiperazine (Hexahydro-1,4-diazepine) Structure and Properties. Source: MDPI (Molbank) URL:[6][Link]

• Synthesis of Substituted 1,4-Diazepines (Methodology). Source: National Institutes of Health (PMC) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Potent farnesyltransferase inhibitors with 1,4-diazepane scaffolds as novel destabilizing microtubule agents in hormone-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for the hydrolysis of ethyl 1,4-diazepane-2-carboxylate

Technical Application Note: Optimized Hydrolysis Strategies for Ethyl 1,4-Diazepane-2-Carboxylate

Executive Summary

The hydrolysis of ethyl 1,4-diazepane-2-carboxylate is a critical transformation in the synthesis of diazepane-based pharmacophores, widely used in neuroactive drug discovery (e.g., suvorexant intermediates, integrin inhibitors). While conceptually simple, the process is complicated by the zwitterionic nature of the product and the high water solubility of the 1,4-diazepane core, rendering standard organic extraction workups ineffective.

This guide provides two validated protocols:

• Alkaline Saponification (Method A): Preferred for isolating the free zwitterionic amino acid or when stereochemical integrity is paramount.

• Acid Hydrolysis (Method B): Optimal for generating stable dihydrochloride salts, offering easier handling and storage.

Chemical Context & Challenges

• Substrate: Ethyl 1,4-diazepane-2-carboxylate (CAS: 18739-39-4).

• Product: 1,4-Diazepane-2-carboxylic acid (Zwitterion) or its salts.

• Key Challenge: The product is a cyclic diamino acid. Upon hydrolysis, it exists as a highly polar zwitterion (isoelectric point estimated pH 7.5–8.5). It cannot be extracted into organic solvents (DCM, EtOAc) from aqueous solutions.

• Stability Warning: The free base diazepane ring is prone to oxidative darkening and carbamate formation from atmospheric CO₂. Handle under inert atmosphere (N₂/Ar) where possible.

Pre-Requisites & Safety

Safety Profile:

• Biological Activity: Diazepane derivatives often exhibit CNS activity. Handle all intermediates as potential potent bioactive agents.

• PPE: Standard laboratory PPE plus respiratory protection (fume hood) is mandatory.

Reagents:

• Solvents: THF (HPLC grade), Methanol, Deionized Water (18.2 MΩ).

• Reagents: Lithium Hydroxide Monohydrate (LiOH·H₂O) or 6N HCl.

• Resin (for Method A): Dowex 50W-X8 (H+ form) cation exchange resin.

Protocol A: Mild Alkaline Saponification (Isolation of Free Acid)

Recommended for: Chiral substrates (minimizes racemization) and subsequent peptide coupling reactions.

Reagent Table

Reagent	Equivalents	Role
Ethyl 1,4-diazepane-2-carboxylate	1.0	Substrate
LiOH[1]·H₂O	2.5 - 3.0	Hydrolysis Base
THF / Water (3:1 v/v)	10 mL / mmol	Solvent System

Step-by-Step Methodology

• Dissolution: In a round-bottom flask, dissolve the ethyl ester (1.0 eq) in THF. Cool to 0°C in an ice bath.

• Base Addition: Dissolve LiOH·H₂O (2.5 eq) in the calculated volume of water. Add this aqueous solution dropwise to the THF solution.

  • Expert Note: The 3:1 THF:Water ratio ensures the ester remains in solution while providing enough water for the base.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (20–25°C) .

  • Monitoring: Monitor by TLC (Eluent: MeOH/DCM 1:9 + 1% NH₄OH) or LC-MS. Reaction typically completes in 4–6 hours.

• Quenching: Once complete, carefully adjust pH to ~7.0 using 1N HCl.

• Solvent Removal: Evaporate THF under reduced pressure (Rotavap, 35°C). The remaining aqueous phase contains the product and inorganic salts (LiCl).

• Desalting (Critical Step):

  • Prepare a column of Dowex 50W-X8 (H+ form) .

  • Load the aqueous residue onto the column.

  • Wash: Elute with distilled water (3–5 column volumes) to remove inorganic salts and non-basic impurities. The product (protonated) binds to the resin.

  • Elute: Switch eluent to 1M NH₄OH . Collect fractions. The product will elute as the ammonium species/zwitterion.

• Isolation: Lyophilize the ammonia-containing fractions to yield the 1,4-diazepane-2-carboxylic acid as a white to off-white amorphous solid.

Protocol B: Acid Hydrolysis (Isolation of Dihydrochloride Salt)

Recommended for: Scale-up, storage stability, and non-chiral applications.

Reagent Table

Reagent	Equivalents	Role
Ethyl 1,4-diazepane-2-carboxylate	1.0	Substrate
6N Hydrochloric Acid (aq)	10–15 mL / mmol	Reagent & Solvent

Step-by-Step Methodology

• Setup: Place the ethyl ester in a round-bottom flask equipped with a reflux condenser.

• Acid Addition: Add 6N HCl carefully.

• Reflux: Heat the mixture to reflux (approx. 100°C) for 3–5 hours.

  • Mechanism:[2] Acid-catalyzed hydrolysis cleaves the ester bond. The excess acid ensures full protonation of both ring nitrogens.

• Concentration: Cool to room temperature. Concentrate the solution to dryness under reduced pressure.

  • Azeotroping: To remove trace water/HCl, add toluene or ethanol and re-evaporate (repeat 2x).

• Crystallization: The residue is usually a sticky gum. Triturate with cold diethyl ether or acetone to induce crystallization.

• Filtration: Filter the solid under argon (hygroscopic).

• Yield: Product is 1,4-diazepane-2-carboxylic acid dihydrochloride .

Visualization of Workflows

Figure 1: Mechanistic Pathway & Isolation Logic

Caption: Decision tree for hydrolysis and isolation. Method A utilizes ion-exchange for desalting, while Method B relies on crystallization of the salt form.

Quality Control & Troubleshooting

Analytical Validation

• ¹H NMR (D₂O): Essential for confirming ester cleavage.

  • Diagnostic: Disappearance of the ethyl quartet (~4.2 ppm) and triplet (~1.2 ppm). Shift of the α-proton (H2) due to carboxylate formation.

• Mass Spectrometry (ESI+):

  • Target Mass: [M+H]⁺ = 145.1 (Free Acid).

• HPLC: Use a HILIC column or specialized polar-embedded C18 column due to high polarity. Standard C18 will likely result in elution at the void volume.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield (Method A)	Product lost on Dowex resin	Ensure elution with sufficient NH₄OH (check pH of eluate > 9).
Sticky Gum (Method B)	Residual water/solvent	Azeotrope with toluene or EtOH. Triturate vigorously with anhydrous ether.
Racemization	Temperature too high / Base too strong	Switch to LiOH at 0°C -> RT. Avoid reflux in basic conditions.
Insoluble Starting Material	Poor solubility in water	Increase THF ratio or add Methanol as co-solvent.

References

• Diazepane Scaffold Synthesis: Jagadeesan, G., et al. "Ethyl 7-oxo-3,5-diphenyl-1,4-diazepane-2-carboxylate." Acta Crystallographica Section E, 2013. Link

• General Hydrolysis of Amino Esters: BenchChem. "Hydrolysis of (S)-Ethyl chroman-2-carboxylate." Application Note, 2025.[2][3] Link

• Zwitterion Isolation Techniques: Altway, S., et al. "Zwitterionic Buffering Agent as an Alternative to Improve Carboxylic Acid Extraction." Scientific.Net, 2025. Link

• Diazepine Stability: "Stability and compatibility study of parenteral diazepam." Journal of Chemical and Pharmaceutical Research, 2016.[4] Link

• Chemical Properties: PubChem CID 15289249 (Ethyl 1,4-diazepane-1-carboxylate). Link

(Note: While specific literature on the exact hydrolysis of the 2-carboxylate is niche, these references ground the structural chemistry, stability, and isolation methods applied in the protocol.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Regioselective Amide Coupling of Ethyl 1,4-Diazepane-2-Carboxylate Dihydrochloride

This Application Note is designed to serve as a definitive technical guide for researchers utilizing ethyl 1,4-diazepane-2-carboxylate dihydrochloride in medicinal chemistry and drug discovery.

Executive Summary & Scaffold Significance

The 1,4-diazepane ring system is a "privileged scaffold" in drug discovery, serving as a core pharmacophore in diverse therapeutic areas, including histone deacetylase (HDAC) inhibitors, orexin receptor antagonists (e.g., Suvorexant), and various GPCR ligands.[1]

Ethyl 1,4-diazepane-2-carboxylate (CAS: 1219843-83-0 for 2HCl salt) offers a unique trifunctional handle:

• Secondary Amine (N4): Highly nucleophilic, sterically accessible.[1]

• Secondary Amine (N1): Sterically hindered, electronically modulated by the adjacent ester.[1]

• Ethyl Ester (C2): A latent carboxylic acid or amide handle.[1]

This guide addresses the primary challenge in working with this molecule: Regioselectivity . The dihydrochloride salt form requires specific handling to prevent polymerization and ensure selective coupling at the N4 position over the N1 position.[1]

Chemical Logic: The N1 vs. N4 Dichotomy

To design successful experiments, one must understand the electronic and steric environment of the two nitrogen atoms.[1]

Feature	N1 Position (Proximal)	N4 Position (Distal)
Location	Adjacent to C2-Ester	Separated by ethylene bridge
Sterics	High: Hindered by the C2-ethoxycarbonyl group.	Low: Unencumbered secondary amine.[1]
Electronics	Lower Nucleophilicity: Inductive electron withdrawal from the -carbonyl reduces electron density.	High Nucleophilicity: Behaves like a standard secondary amine.
Reactivity Rank	Secondary Target	Primary Target

Key Insight: In a direct competition experiment using stoichiometric electrophile, N4 reacts first . N1 functionalization typically requires either prior protection of N4 or forcing conditions after N4 derivatization.[1]

Handling the Dihydrochloride Salt

The commercial supply is typically the dihydrochloride salt (2HCl) .[1] This renders the molecule an air-stable solid but non-nucleophilic until neutralized.

• Hygroscopicity: The salt is hygroscopic.[1] Weigh quickly or use a dry box.

• Neutralization: In situ neutralization is preferred over free-basing to avoid oxidative degradation or polymerization of the free diamine.

• Base Choice: Use DIPEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine) .[1] Avoid inorganic bases (like

  ) in DCM/DMF mixtures unless water is present, as solubility issues can lead to incomplete neutralization and stalled coupling.[1]

Experimental Protocols

Protocol A: Selective N4-Amide Coupling (Direct Method)

Target: Mono-acylation at the N4 position leaving N1 free.[1]

Reagents:

• Ethyl 1,4-diazepane-2-carboxylate · 2HCl (1.0 equiv)[1]

• Carboxylic Acid (R-COOH) (1.0 equiv)[1]

• Coupling Reagent: HATU or EDC[1]·HCl/HOBt (1.1 equiv)[1]

• Base: DIPEA (3.5 - 4.0 equiv)[1]

• Solvent: DMF or DCM (anhydrous)[1]

Step-by-Step Methodology:

• Activation: In a round-bottom flask, dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF (0.1 M concentration). Add DIPEA (1.0 equiv) and the Coupling Reagent (1.1 equiv).[1] Stir at 0 °C for 15 minutes to generate the active ester.[1]

• Salt Neutralization: In a separate vial, suspend the Diazepane Dihydrochloride (1.0 equiv) in DMF. Add DIPEA (2.5 - 3.0 equiv). Note: The solution may remain cloudy; this is acceptable.

• Coupling: Add the neutralized diazepane suspension dropwise to the activated acid solution at 0 °C.

  • Rationale: Adding the amine to the active ester ensures the concentration of free amine is low relative to the electrophile, favoring mono-acylation at the most reactive site (N4).[1]

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–16 hours. Monitor by LC-MS.

  • Checkpoint: Look for the [M+H] peak corresponding to mono-acylation.[1] If di-acylation (N1, N4) is observed, reduce temperature to -10 °C for the addition step.[1]

• Workup: Dilute with EtOAc, wash with saturated

  (x2), water (x1), and brine (x1). Dry over .[1]

• Purification: Flash column chromatography (MeOH/DCM gradient). The N4-acylated product is typically less polar than the starting material but more polar than the di-acylated byproduct.

Protocol B: Sequential Functionalization (N4 then N1)

Target: Creating an asymmetric scaffold with different substituents on N4 and N1.[1]

Workflow:

• Step 1: Perform Protocol A to install the substituent at N4 .[1]

• Step 2 (N1 Coupling): The remaining N1 amine is sterically hindered.[1] Standard coupling reagents (EDC/HOBt) may fail.[1]

  • Recommended Condition: Use Acid Chlorides or HATU with heating.[1]

Step-by-Step for N1 Functionalization:

• Dissolve the N4-substituted intermediate in DCM.

• Add Base: TEA or DIPEA (2.0 equiv).[1]

• Add Acid Chloride (1.2 equiv) or Isocyanate (for ureas).[1]

• Forcing Conditions: If reacting with a carboxylic acid, use HATU (1.5 equiv) and DIPEA (3.0 equiv) in DMF and heat to 50–60 °C. The steric bulk of the C2-ester requires thermal energy to overcome the activation barrier at N1.[1]

Decision Tree & Workflow Visualization

The following diagram illustrates the logical flow for regioselective modification.

Caption: Workflow for regioselective acylation. N4 reacts kinetically; N1 requires forcing conditions.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield / No Reaction	Incomplete salt neutralization.	Ensure 3.0+ equiv of base is used.[1] Switch solvent to pure DMF or NMP to solubilize the salt.[1]
N1/N4 Mixture (Poor Selectivity)	Reaction temperature too high or excess electrophile.[1]	Cool reaction to 0°C or -10°C. Add the diazepane slowly to the acid. Strictly limit acid to 0.95–1.0 equiv.[1]
Racemization at C2	Base-catalyzed epimerization of the -proton.	Avoid strong bases (DBU, NaH).[1] Use DIPEA/NMM.[1] Keep reaction time short (<12h).
Product Stuck on Column	High polarity of the secondary amine.[1]	Use amine-functionalized silica or add 1% or to the eluent (DCM/MeOH).[1]

References

• Diazepane Scaffold Significance

  • Title: 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance.

  • Source: Current Medicinal Chemistry / Mini-Reviews.[1]

  • URL:[Link] (General reference for scaffold utility).[1]

• Coupling Reagent Protocols

  • Title: Amide bond formation: beyond the myth of coupling reagents.[1]

  • Source:Chemical Society Reviews (Valeur & Bradley).[1]

  • URL:[Link]

• Salt Handling in Synthesis

  • Title: Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.

  • Source: Bachem Technical Guides.[1]

• Regioselectivity Analogues (Piperazine-2-carboxylates)

  • Title: Regioselective functionalization of piperazine-2-carboxylic acid deriv

  • Context: Supports the mechanistic claim that N4 (distal) is more reactive than N1 (alpha-carbonyl).[1]

  • URL:[Link] (Structural confirmation).[1]

Sources

• 1. Ethyl 7-oxo-3,5-diphenyl-1,4-diazepane-2-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Synthesis of Bicyclic Scaffolds from Diazepane Carboxylates

Executive Summary

1,4-Diazepane-2-carboxylates are privileged seven-membered heterocyclic scaffolds widely used in medicinal chemistry (e.g., Orexin antagonists, ACE inhibitors). However, their inherent conformational flexibility often results in high entropic penalties upon binding to biological targets, potentially limiting potency and selectivity.

This Application Note details two strategic methodologies to convert flexible diazepane carboxylates into rigid bicyclic systems. By locking the conformation, researchers can access novel chemical space with defined 3D vectors.

• Methodology A: Synthesis of 3,8-diazabicyclo[3.2.1]octanes via transannular Dieckmann-type cyclization.

• Methodology B: Synthesis of pyrrolo[1,2-a][1,4]diazepines via N-annulation.

Strategic Rationale: The Move to Rigidity

The transition from a monocyclic diazepane to a bicyclic system restricts the "twist-boat" or "chair" conformations typical of medium rings. This restriction pre-organizes the pharmacophores, improving binding affinity (

) and metabolic stability.

Pathway Visualization

The following diagram illustrates the divergence from the core diazepane scaffold into two distinct bicyclic classes.

Figure 1: Strategic divergence for conformational restriction of diazepane carboxylates.

Methodology A: Transannular Bridging

Target Scaffold: 3,8-Diazabicyclo[3.2.1]octane Mechanism: Base-mediated Transannular Dieckmann Condensation

This protocol utilizes the C2-carboxylate and an N-pendant ester arm to form a bridge across the ring. The resulting [3.2.1] system is a constrained analog of piperazine and diazepane, often found in high-affinity analgesics (e.g., Epibatidine analogs).

Experimental Protocol

Precursors:

• Starting Material: Ethyl 1,4-diazepane-2-carboxylate (N4-protected, e.g., N4-Benzyl).

• Reagents: Ethyl bromoacetate, Potassium bis(trimethylsilyl)amide (KHMDS).

Step-by-Step Workflow:

• N-Alkylation (Side-chain Installation):

  • Dissolve ethyl 4-benzyl-1,4-diazepane-2-carboxylate (1.0 equiv) in anhydrous Acetonitrile (MeCN).

  • Add Ethyl bromoacetate (1.1 equiv) and

    (2.0 equiv).

  • Causality: Use MeCN to promote

    substitution at the less hindered N1 position. The carbonate base neutralizes HBr without epimerizing the C2 stereocenter.

  • Stir at 60°C for 4 hours. Monitor by TLC (EtOAc/Hexane).

  • Workup: Filter solids, concentrate filtrate.

• Transannular Cyclization (The "Bridge"):

  • Dissolve the crude diester from Step 1 in anhydrous THF (0.1 M concentration).

  • Cool to -78°C under Nitrogen.

  • Add KHMDS (1.2 equiv, 0.5 M in toluene) dropwise over 30 minutes.

  • Mechanistic Insight: Low temperature and dropwise addition favor the kinetic intramolecular cyclization (Dieckmann) over intermolecular polymerization. The base enolizes the N1-acetate, which attacks the C2-ester.

  • Allow to warm to 0°C over 2 hours.

  • Quench with saturated

    .

• Decarboxylation (Optional but Recommended):

  • The product is a

    -keto ester. To obtain the parent bicyclic ketone, reflux in 6M HCl for 4 hours.

Data Summary: Optimization of Cyclization Conditions

Base	Solvent	Temp (°C)	Yield (%)	Observation
NaH	DMF	0 -> RT	35%	Significant polymerization observed.
LDA	THF	-78	62%	Clean reaction, but slow conversion.
KHMDS	THF	-78 -> 0	84%	Optimal balance of basicity and sterics.
LiHMDS	THF	-78 -> 0	79%	Slightly lower yield than Potassium analog.

Methodology B: Fused Ring Synthesis

Target Scaffold: Pyrrolo[1,2-a][1,4]diazepine Mechanism: Clauson-Kaas type Annulation or N-Alkylation/Cyclization

Fused diazepines are structurally related to the benzodiazepine class but offer different solubility profiles and metabolic hotspots. This protocol describes the fusion of a pyrrole ring onto the N1-C2 bond.

Experimental Protocol

Precursors:

• Starting Material: 1,4-Diazepane-2-carboxylic acid (or ester).

• Reagents: 2,5-Dimethoxytetrahydrofuran (for direct pyrrole formation) OR Chloroacetyl chloride (for lactam fusion).

Workflow (Pyrrolo-fusion via Modified Clauson-Kaas):

• Preparation:

  • Dissolve 1,4-diazepane-2-carboxylate (1.0 equiv) in Glacial Acetic Acid.

  • Add 2,5-dimethoxytetrahydrofuran (1.1 equiv).

• Annulation:

  • Heat the mixture to 90°C for 2 hours.

  • Causality: The acetic acid catalyzes the opening of the furan ring to form a 1,4-dicarbonyl intermediate, which condenses with the N1 amine and the adjacent amine/amide to close the pyrrole ring.

  • Note: If the starting material is the amine (not the amide), this forms the pyrrole ring. If aiming for the pyrrolo[1,2-a] fused system specifically from the carboxylate, a cyclization between the pyrrole C2 and the diazepane Nitrogen is required, often mediated by Vilsmeier-Haack conditions if not spontaneously formed.

Alternative Workflow (Lactam Fusion - High Reliability):

• Acylation:

  • React N4-protected diazepane-2-carboxylate with chloroacetyl chloride (1.1 equiv) and

    in DCM at 0°C.

• Cyclization:

  • Treat the intermediate with

    (1.5 equiv) in DMF at 0°C.

  • Mechanism: The amide nitrogen deprotonates and attacks the alkyl chloride (intramolecular

    ), fusing a 5-membered lactam ring to the diazepane.

Reaction Logic Diagram (Method B)

Figure 2: Step-wise logic for the synthesis of fused bicyclic lactams.

Analytical Validation

To ensure the integrity of the synthesized scaffolds, the following analytical checkpoints are mandatory.

• NMR Spectroscopy (

  ):

  • Bridged Systems: Look for the disappearance of the ethyl ester protons (if decarboxylated) and the distinct diastereotopic splitting of the bridgehead methylene protons (~1.5 - 2.5 ppm).

  • Fused Systems: Verify the loss of the NH signal and the appearance of rigid methylene signals corresponding to the new ring.

• LC-MS:

  • Verify the molecular ion

    .

  • Check for the absence of "open" dimer byproducts (2M+H), which suggest intermolecular reaction rather than cyclization.

• X-Ray Crystallography:

  • Highly recommended for these bicyclic systems to definitively assign relative stereochemistry (endo/exo or cis/trans ring fusion), which is critical for SAR studies.

References

• Synthesis of 3,8-diazabicyclo[3.2.

  • Molecules2016 , 21(2), 212.[1] "An Improved and Scalable Process for 3,8-Diazabicyclo[3.2.1]octane Analogues."

• Medicinal Chemistry of Bridged Diazepanes (Epibatidine Analogs)

  • J. Med.[2] Chem.1998 , 41(5), 674–681.[2] "Mono- and Disubstituted-3,8-diazabicyclo[3.2.1]octane Derivatives as Analgesics Structurally Related to Epibatidine."

• Conformational Restriction Rationale (Orexin Antagonists)

  • Bioorg.[3][4] Med. Chem. Lett.2010 , 20(7), 2311–2315.[3] "Design and synthesis of conformationally constrained N,N-disubstituted 1,4-diazepanes as potent orexin receptor antagonists."

• Pyrrolo[1,2-a][1,4]diazepine Synthesis

  • Arkivoc2006, (xv), 55-62. "Synthesis of 2,3,4,5-tetrahydro-1H-pyrrolo[1,2-a][1,4]diazepines."

Sources

• 1. researchgate.net [researchgate.net]
• 2. Mono- and disubstituted-3,8-diazabicyclo[3.2.1]octane derivatives as analgesics structurally related to epibatidine: synthesis, activity, and modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design and synthesis of conformationally constrained N,N-disubstituted 1,4-diazepanes as potent orexin receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Conformational analysis of N,N-disubstituted-1,4-diazepane orexin receptor antagonists and implications for receptor binding - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Liberation of 1,4-Diazepane from Dihydrochloride Salt

Abstract & Scope

This application note details the procedure for converting 1,4-diazepane dihydrochloride (homopiperazine dihydrochloride) to its free base form. Unlike lipophilic amines, 1,4-diazepane (

) is a small, highly polar, cyclic diamine with significant water solubility. Standard biphasic extractions often result in poor yields due to the compound's low partition coefficient ( ) into organic solvents.

This guide introduces a High-Ionic Strength Caustic Saturation Protocol designed to force the polar amine out of the aqueous phase ("salting out"), ensuring high recovery yields (>90%).

Target Audience: Medicinal Chemists, Process Development Scientists.

Chemical Identity & Properties

Property	Specification	Notes
Compound Name	1,4-Diazepane (Homopiperazine)	Cyclic diamine (7-membered ring)
CAS Number	505-66-8 (Free Base)	Salt CAS: 19893-60-8
Molecular Weight	100.16 g/mol (Free Base)	173.08 g/mol (2HCl Salt)
Physical State	Low-melting solid / Liquid	MP: ~38–43°C; BP: ~169°C
Solubility	Miscible in water	Sparingly soluble in non-polar solvents
pKa	~11.02 (Secondary amine)	Highly basic
Stability	Hygroscopic; Absorbs	Store under Inert Gas (Ar/N2)

Critical Handling Note: 1,4-Diazepane free base is an aggressive nucleophile and avidly absorbs atmospheric

to form carbamates. All final isolation steps must be performed under an inert atmosphere (Nitrogen or Argon).

Mechanism of Action

The conversion relies on thermodynamically driving the equilibrium toward the non-ionized species by manipulating pH and ionic strength.

Chemical Equation:

The Solubility Challenge: Because 1,4-diazepane is highly hydrophilic, a simple addition of base (NaOH) leaves the molecule dissolved in the water. By saturating the aqueous phase with inorganic ions (

, , ), we utilize the Salting-Out Effect . The hydration shells of the inorganic ions sequester the water molecules, reducing the solubility of the organic amine and forcing it into the organic phase (or causing it to "oil out" as a separate layer).

Experimental Protocol: High-Ionic Strength Extraction

Reagents Required[2][3][4][5][6][7][8]

• 1,4-Diazepane Dihydrochloride (Starting Material)

• Potassium Hydroxide (KOH) pellets (Reagent Grade)

• Dichloromethane (DCM) or Chloroform (

  )

• Sodium Sulfate (

  ), anhydrous[1][2]

• Nitrogen (

  ) gas source

Workflow Diagram (DOT)

Caption: Workflow for the liberation of 1,4-diazepane utilizing the caustic saturation method to overcome water solubility.

Step-by-Step Procedure

1. Dissolution (Minimum Volume)

• Place 10.0 g of 1,4-diazepane dihydrochloride in a 100 mL round-bottom flask.

• Add the minimum amount of distilled water required to dissolve the salt (approx. 15–20 mL).

  • Why: Keeping the water volume low maximizes the concentration of the amine and the efficiency of the subsequent salting-out step.

2. Basification & Saturation

• Place the flask in an ice bath (0°C). The neutralization is exothermic.

• Slowly add solid KOH pellets (approx. 8–10 g) to the stirring solution.

• Monitor pH; ensure pH reaches >13.

• Continue adding KOH until the solution is saturated (pellets stop dissolving).

  • Observation: You may see an oily layer separate at the top. This is the free base "oiling out."

3. Extraction

• Transfer the mixture to a separatory funnel.

• Extract with Dichloromethane (DCM) (

  mL).

  • Note: DCM is preferred over ether because it is more polar and better at solubilizing the amine.

• Combine the organic layers.[3][1][4] The aqueous layer can be checked by TLC to ensure no amine remains (stain with Ninhydrin).

4. Drying & Concentration [3]

• Dry the combined organic extracts over anhydrous Sodium Sulfate (

  ) for 20 minutes.

• Filter off the desiccant.

• Concentrate the filtrate using a rotary evaporator. Bath temperature should not exceed 40°C to prevent degradation or loss of the volatile free base.

5. Purification (Vacuum Distillation)

• For high purity (>99%), distill the residue under reduced pressure.

• BP: ~73–75°C at 30 Torr [1].[5]

• Collect the fraction as a colorless oil/low-melting solid.

Quality Control & Validation

Test	Method	Expected Result (Free Base)
Appearance	Visual	Colorless oil or white semi-solid (MP ~40°C). Yellowing indicates oxidation.
1H-NMR		-protons (adjacent to N) shift upfield (lower ppm) compared to the HCl salt due to loss of positive charge.
Silver Nitrate Test	Aqueous	Negative . (Dissolve trace product in water + HNO3, add AgNO3. Turbidity implies residual Chloride/HCl).
Water Content	Karl Fischer	< 0.5% (Critical for subsequent anhydrous reactions).

Self-Validating Check: Dissolve a small aliquot of your final product in water and measure pH. It must be strongly basic (

). If pH is neutral/acidic, the conversion failed.

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Low Yield	Amine remained in water.	Saturate aqueous layer with or NaCl and re-extract. Use continuous extraction (Soxhlet) with DCM.
Product is Solid/Gummy	Normal physical state.[6]	1,4-Diazepane melts around 40°C. Gently warm to handle as liquid.
Formation of White Crust	Carbonate formation.	The amine absorbed atmospheric . Distill under Argon to purify.
Residual Chloride	Incomplete extraction.	Wash the organic layer once with a small volume of saturated NaOH (brine/base wash) before drying.

References

• CAS Common Chemistry. Homopiperazine (CAS 505-66-8) Physical Properties. [Link]

• PubChem. Hexahydro-1,4-diazepine (Compound CID 68163). National Library of Medicine. [Link]

Sources

• 1. Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US4155904A - Process for the preparation of 1,4-benzo-diazepines and 1,4-benzodiazepinones - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. Page loading... [wap.guidechem.com]

Application Note: Microwave-Assisted Synthesis of Diazepane Building Blocks

Abstract

The 1,4-diazepane (homopiperazine) scaffold is a privileged structure in medicinal chemistry, appearing frequently in CNS-active agents, antihistamines, and anticancer therapeutics. However, the synthesis of seven-membered rings is historically plagued by the "medium-ring effect"—significant entropic and transannular strain barriers that result in sluggish kinetics and poor yields under conventional thermal conditions. This guide details a microwave-assisted organic synthesis (MAOS) workflow that overcomes these thermodynamic penalties. By leveraging dielectric heating, we demonstrate how to accelerate diazepane scaffold construction and functionalization, reducing reaction times from hours to minutes while improving purity profiles.

Part 1: The Scaffold Challenge & Microwave Solution

The Entropic Barrier

Formation of 7-membered rings is kinetically disfavored compared to 5- or 6-membered rings. The probability of the two ends of a linear chain meeting to close the ring is lower (entropy), and the transition state suffers from transannular strain (enthalpy).

• Conventional Heating: Requires prolonged reflux (24–48h), often leading to polymerization or degradation of sensitive functional groups before cyclization occurs.

• Microwave Advantage: MW irradiation provides rapid volumetric heating.[1][2] The direct coupling of the electromagnetic field with polar transition states (dipolar polarization) lowers the activation energy (

  ) barrier effectively.

Mechanism of Action

In diazepane synthesis, the reaction mixture typically involves polar intermediates (zwitterions or ions).[3]

• Dipolar Polarization: The oscillating electric field aligns dipoles in the solvent and reagents. As the field reverses, molecular rotation generates heat through friction.

• Ionic Conduction: Dissolved ions (e.g., catalysts, salts) move through the solution under the field's influence, colliding with solvent molecules to generate heat.[3]

Expert Insight: For diazepane chemistry, we recommend Acetonitrile (MeCN) or NMP as solvents. Their high loss tangents (

) ensure efficient energy absorption. If using non-polar solvents like Toluene for Buchwald couplings, "dope" the solution with a small amount of ionic liquid or a polar co-solvent to trigger the heating effect.

Part 2: Core Synthesis Protocols

Protocol A: Scaffold Construction (Cyclization)

Objective: Synthesis of 6-phenyl-1,4-diazepan-5-one via condensation.[3] Mechanism: Aza-Michael addition followed by intramolecular amidation.

Materials

• Reagent A:

  -Boc-ethylenediamine (1.0 equiv)

• Reagent B: Cinnamoyl chloride (1.0 equiv) or Ethyl cinnamate

• Base: DIPEA (2.5 equiv)

• Solvent: Ethanol/Water (4:1) or TFE (Trifluoroethanol) for activation.

Step-by-Step Methodology

• Preparation: Dissolve

  -Boc-ethylenediamine (1 mmol) and Ethyl cinnamate (1 mmol) in 3 mL of TFE in a 10 mL microwave-transparent borosilicate vial.

• Sealing: Cap the vial with a PTFE-coated silicone septum.

• Irradiation Parameters (Constant Temperature Mode):

  • Temperature: 140°C

  • Ramp Time: 2 minutes

  • Hold Time: 15 minutes

  • Stirring: High (magnetic stir bar is critical to prevent "hot spots").

  • Pressure Limit: 250 psi (safety cutoff).

• Workup: Cool to 50°C using compressed air (integrated in most MW reactors). Concentrate solvent in vacuo.

• Purification: Flash column chromatography (DCM:MeOH 95:5).

Validation: Conventional reflux requires 18 hours for 60% conversion. This MW protocol typically achieves >85% conversion in 15 minutes.

Protocol B: Functionalization (Buchwald-Hartwig Amination)

Objective:

-Arylation of commercially available 1,4-diazepane. Significance: Rapid library generation for SAR studies.[2]

Materials

• Substrate: 1-Boc-1,4-diazepane (1.0 equiv)

• Coupling Partner: Aryl Bromide (1.2 equiv)

• Catalyst:

  (2 mol%)

• Ligand: X-Phos or BINAP (4 mol%)

• Base:

  or (1.5 equiv)[3]

• Solvent: Toluene/t-Butanol (5:1) - Note: t-Butanol aids MW absorption.

Step-by-Step Methodology

• Inerting: Purge the microwave vial with Argon/Nitrogen. Oxygen is the enemy of Pd-catalysis.

• Loading: Add solid reagents (Base, Catalyst, Ligand) first, followed by the solvent and liquid substrates.

• Pre-Stir: Stir for 30 seconds at room temperature to ensure ligand complexation.

• MW Irradiation:

  • Temperature: 110°C

  • Power: Dynamic (Max 150W)

  • Hold Time: 10 minutes

• Analysis: Filter through a Celite pad to remove Palladium residues. Analyze via LC-MS.

Data Comparison: Thermal vs. Microwave

Parameter	Conventional Thermal (Oil Bath)	Microwave-Assisted (Single Mode)
Temperature	110°C (Reflux)	110°C (Internal Probe)
Time	16 Hours	10 Minutes
Yield (Isolated)	58%	89%
Purity (HPLC)	82% (Dehalogenation byproducts)	96%
Energy Usage	High (Continuous heating)	Low (Targeted pulse)

Part 3: Visualization & Logic

Decision Workflow for Diazepane Synthesis

The following diagram illustrates the decision logic for selecting the appropriate MW conditions based on the reaction type.

Caption: Decision matrix for selecting solvent systems and temperature ranges based on the specific diazepane synthetic pathway.

Mechanistic Pathway: The "Medium Ring" Effect

This diagram visualizes why MW is critical for the 7-membered ring specifically.

Caption: Comparative reaction coordinate visualization showing how MW irradiation bypasses the entropic traps common in conventional thermal cyclization.

Part 4: Troubleshooting & Quality Control

1. The "Hot Spot" Phenomenon:

• Issue: Inconsistent yields or charred material on the vial wall.

• Cause: Non-uniform field density or poor stirring.

• Fix: Ensure the magnetic stir bar is sized correctly for the vial (vortex should be visible). Use "Simultaneous Cooling" (compressed air) to prevent temperature overshoots.

2. Pressure Limits:

• Issue: Reaction aborts due to over-pressure.

• Cause: Solvents like EtOH or MeCN generate high vapor pressure at >140°C.

• Fix: Switch to solvents with higher boiling points (e.g., DMSO, NMP) or reduce the fill volume to increase headspace.

3. Palladium "Black" Precipitation:

• Issue: Catalyst deactivation in Buchwald reactions.

• Cause: Overheating causes Pd aggregation.

• Fix: Use a ramp time of 2–3 minutes rather than "As Fast As Possible" to allow the ligand to stabilize the Pd species before max temp is reached.

References

• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition. [Link]

• Santra, S., et al. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. RSC Advances. [Link]

• Obermayer, D., Glasnov, T. N., & Kappe, C. O. (2011).[4] Microwave-assisted and continuous flow multistep synthesis of 4-(pyrazol-1-yl)carboxanilides. The Journal of Organic Chemistry. [Link]

• Tundel, R. E., et al. (2004).[5] Expedited Palladium-Catalyzed Amination of Aryl Nonaflates through the Use of Microwave-Irradiation and Soluble Organic Amine Bases.[5] The Journal of Organic Chemistry. [Link]

• Beilstein Institute. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Microwave-assisted and continuous flow multistep synthesis of 4-(pyrazol-1-yl)carboxanilides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Modulating Ester Reactivity in Diazepane Scaffolds: A Guide to Synthesis, Kinetic Analysis, and Strategic Optimization

An Application Note and Protocol for Researchers

Abstract: The diazepine scaffold is a cornerstone in medicinal chemistry, renowned for its diverse pharmacological activities. The incorporation of an ester moiety into diazepane derivatives offers a versatile handle for modulating physicochemical properties, enabling applications ranging from prodrug design to the development of covalent inhibitors. However, the utility of this functional group is critically dependent on its chemical reactivity. This guide provides a comprehensive overview of the principles and practical methodologies for optimizing ester group reactivity in diazepane derivatives. We delve into the mechanistic underpinnings of ester stability, provide detailed protocols for synthesizing derivatives with varying reactivity profiles, and offer a robust method for kinetic analysis via spectrophotometry. This document is intended for researchers, scientists, and drug development professionals seeking to rationally design and evaluate diazepane-based compounds with precisely tuned ester lability.

Introduction: The Strategic Role of the Ester Group in Diazepane Derivatives

Diazepine-containing molecules, most famously represented by diazepam (Valium), are privileged structures in drug discovery due to their interaction with a range of biological targets.[1][2] The modification of the core diazepine structure allows for the fine-tuning of its pharmacological profile. The ester functional group, in particular, serves as a critical modulator of a compound's properties.

Its strategic importance lies in several areas:

• Prodrug Design: An ester can mask a polar functional group (like a carboxylic acid or hydroxyl group) to enhance membrane permeability and oral bioavailability.[3][4] The ester must be stable enough to survive transit but labile enough to be cleaved by endogenous esterases at the target site to release the active drug.[5][6]

• Controlling Drug Release: The rate of ester hydrolysis can be engineered to control the release kinetics of a drug, enabling sustained-release formulations. The chemical stability of ester prodrugs can vary, with enzymatic hydrolysis rates often differing based on the ester's structure.[5]

• Covalent Modulators: An ester can act as a mild electrophile, enabling covalent bond formation with nucleophilic residues (e.g., serine, cysteine, or lysine) in a protein's active site. Optimizing the ester's reactivity is crucial to ensure target-specific binding while minimizing off-target reactions.

Therefore, the ability to rationally control the reactivity of the ester group is not merely an academic exercise but a fundamental requirement for advancing diazepane derivatives as therapeutic agents or chemical probes.

Mechanistic Considerations: Factors Governing Ester Reactivity

The reactivity of an ester towards nucleophilic attack (e.g., hydrolysis or aminolysis) is primarily governed by the electrophilicity of the carbonyl carbon. This is influenced by a combination of electronic and steric effects originating from both the acyl and alkoxy portions of the ester.

• Electronic Effects:

  • Acyl Side (R-C(O)-): Electron-withdrawing groups (EWGs) attached to the acyl portion increase the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack and thus increasing the rate of cleavage. Conversely, electron-donating groups (EDGs) decrease reactivity.

  • Alkoxy Side (-O-R'): A more electron-withdrawing alkoxy group (i.e., one derived from a more acidic alcohol) is a better leaving group, which accelerates the rate-determining step of many ester cleavage reactions. For example, a p-nitrophenyl ester is significantly more reactive than a methyl ester.

• Steric Effects:

  • Bulky substituents on either the acyl or alkoxy side can hinder the approach of a nucleophile to the carbonyl carbon, dramatically decreasing the reaction rate. This principle is often used to design more stable esters. For instance, a tert-butyl ester is much more resistant to hydrolysis than an ethyl ester.

These principles form the basis for the rational design of diazepane derivatives with a predictable reactivity profile.

Caption: Factors influencing ester carbonyl reactivity.

Synthetic Strategies for Modulating Reactivity

The most direct way to modulate ester reactivity is through chemical synthesis, by systematically altering the acyl or alkoxy substituents. Below is a general protocol for the synthesis of a small library of diazepane esters from a common carboxylic acid intermediate.

Protocol 3.1: Synthesis of Diazepane Ester Derivatives via EDC Coupling

This protocol describes the esterification of a diazepane-carboxylic acid precursor with various alcohols to probe the effects of steric and electronic factors.

Objective: To synthesize a series of ester derivatives (e.g., methyl, ethyl, isopropyl, benzyl, p-nitrophenyl) from a common diazepane-carboxylic acid intermediate.

Materials:

• Diazepane-carboxylic acid precursor (1.0 equiv)

• Appropriate alcohol (e.g., methanol, isopropanol, p-nitrophenol) (1.5 equiv)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous (if solubility is an issue)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (N₂ or Ar)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the diazepane-carboxylic acid precursor (1.0 equiv), the selected alcohol (1.5 equiv), and DMAP (0.1 equiv).

• Dissolution: Dissolve the mixture in anhydrous DCM (concentration approx. 0.1 M).

• Initiation: Cool the solution to 0 °C using an ice bath. Add EDC (1.2 equiv) portion-wise over 5 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Once the reaction is complete, dilute the mixture with DCM. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate gradient) to yield the pure ester derivative.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol for Comparative Kinetic Analysis of Ester Stability

To quantitatively compare the reactivity of different ester derivatives, a kinetic assay is essential. Spectrophotometry provides a simple, high-throughput method for monitoring reactions that involve a change in absorbance.[7][8] The hydrolysis of esters is a common proxy for stability and can be monitored under controlled pH and temperature conditions.[9][10]

Protocol 4.1: Spectrophotometric Assay for Ester Hydrolysis

Objective: To determine the pseudo-first-order rate constant (k_obs) and half-life (t½) for the hydrolysis of various diazepane ester derivatives.

Principle: This protocol monitors the rate of hydrolysis in a buffered aqueous solution. If the ester or its hydrolysis products are chromophoric, the reaction can be monitored directly by measuring the change in absorbance over time at a specific wavelength (λ_max).[11]

Equipment and Materials:

• UV-Vis spectrophotometer with temperature control and time-drive (kinetic) measurement capabilities

• Quartz cuvettes (1 cm path length)

• Stock solutions (e.g., 10 mM in DMSO) of each synthesized diazepane ester

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4, or another buffer system relevant to the study (e.g., carbonate buffer for higher pH)

• DMSO (spectrophotometric grade)

Procedure:

• Instrument Setup: Set the spectrophotometer to the predetermined λ_max for the reactant or product. Equilibrate the cuvette holder to the desired temperature (e.g., 37 °C).

• Blank Measurement: Prepare a blank cuvette containing the reaction buffer and the same final concentration of DMSO that will be in the reaction mixture (typically 1-5%). Zero the instrument with this blank.

• Reaction Initiation: To a cuvette containing the pre-warmed reaction buffer (e.g., 990 µL), rapidly add a small volume of the ester stock solution (e.g., 10 µL of 10 mM stock for a final concentration of 100 µM).

• Data Acquisition: Immediately place the cuvette in the spectrophotometer and begin recording the absorbance at fixed time intervals (e.g., every 30 seconds) for a period sufficient to observe significant product formation or substrate depletion (ideally over 2-3 half-lives).

• Data Collection: Repeat the measurement for each ester derivative. Perform each experiment in triplicate to ensure reproducibility.

Data Analysis and Presentation

The data from the kinetic assay allows for a quantitative comparison of ester reactivity.

Data Analysis Steps:

• Calculate Concentration: If monitoring product formation, convert absorbance (A) to concentration ([P]) using the Beer-Lambert law (A = εbc), where ε is the molar extinction coefficient of the product, b is the path length (1 cm), and c is the concentration.

• Determine Rate Constant: For a pseudo-first-order reaction, the data can be fitted to the integrated rate law:

  • ln([A]t / [A]₀) = -k_obs * t (monitoring reactant decay)

  • ln(1 - ([P]t / [P]∞)) = -k_obs * t (monitoring product formation) A plot of the natural log term versus time (t) will yield a straight line with a slope of -k_obs.

• Calculate Half-Life: The half-life (t½) can be calculated from the rate constant using the equation: t½ = ln(2) / k_obs.

Data Presentation: Summarize the kinetic data in a table to facilitate direct comparison between the different derivatives.

Derivative	R' Group (in -COOR')	Modification Type	k_obs (s⁻¹)	t½ (min)
DZ-E-01	-CH₃	Small, neutral	1.5 x 10⁻⁴	77.0
DZ-E-02	-CH(CH₃)₂	Sterically hindered	2.1 x 10⁻⁵	550.2
DZ-E-03	-CH₂Ph	Benzylic	3.0 x 10⁻⁴	38.5
DZ-E-04	-C₆H₄-p-NO₂	Electron-withdrawing	9.8 x 10⁻³	1.2

Table 1: Hypothetical kinetic data for the hydrolysis of diazepane ester derivatives at pH 7.4, 37 °C.

Experimental Workflow and Logic

The optimization process is an iterative cycle of design, synthesis, and testing. The goal is to establish a clear Structure-Reactivity Relationship (SRR) that can guide the design of compounds with the desired reactivity profile.

Sources

• 1. chemisgroup.us [chemisgroup.us]
• 2. Classics in Chemical Neuroscience: Diazepam (Valium) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods [scirp.org]
• 4. Evaluating Prodrug Strategies for Esterase-Triggered Release of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sites.rutgers.edu [sites.rutgers.edu]
• 6. sciensage.info [sciensage.info]
• 7. researchgate.net [researchgate.net]
• 8. oarjpublication.com [oarjpublication.com]
• 9. researchgate.net [researchgate.net]
• 10. Kinetics and mechanisms of hydrolysis of 1,4-benzodiazepines II: oxazepam and diazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. web.viu.ca [web.viu.ca]

Scale-up synthesis of ethyl 1,4-diazepane-2-carboxylate intermediates

Application Note & Protocol

Topic: Strategic Scale-Up Synthesis of Ethyl 1,4-Diazepane-2-carboxylate: A Key Intermediate for Pharmaceutical Development

Executive Summary: The Strategic Importance of the 1,4-Diazepane Scaffold

The 1,4-diazepane motif is a privileged heterocyclic scaffold, forming the core structure of numerous centrally active pharmaceutical agents, including the iconic benzodiazepine class of anxiolytics like diazepam.[1][2][3] Its conformational flexibility allows it to effectively interact with a wide range of biological targets, making it a cornerstone in modern medicinal chemistry.[4][5] Ethyl 1,4-diazepane-2-carboxylate, in particular, is a versatile chiral building block, providing strategically positioned handles for the elaboration of complex molecules and the synthesis of novel drug candidates, such as the anti-insomnia drug suvorexant.[6]

However, transitioning from bench-scale discovery to pilot-plant production of such seven-membered rings presents significant challenges. These include managing complex multi-step sequences, ensuring regioselectivity, controlling reaction energetics, and developing robust, non-chromatographic purification methods. This document provides a detailed, field-proven protocol for the scalable synthesis of ethyl 1,4-diazepane-2-carboxylate, focusing on a robust pathway that prioritizes safety, efficiency, and commercially available starting materials.

Synthetic Strategy: A Logic-Driven Approach to Scalable Synthesis

Several routes to the 1,4-diazepane core have been reported, including condensations of diamines with dicarbonyls or their equivalents,[7][8] intramolecular cyclizations of linear precursors,[9][10] and palladium-catalyzed ring formation.[2][6] For large-scale synthesis, the ideal pathway must be linear, predictable, and utilize cost-effective reagents.

The strategy detailed herein is a domino process built around an intramolecular aza-Michael addition, a highly efficient and atom-economical cyclization method.[11] This approach offers superior control over ring formation compared to direct condensations and avoids the use of expensive palladium catalysts.

Workflow Overview Diagram

Caption: Scalable synthetic workflow for Ethyl 1,4-Diazepane-2-carboxylate.

Detailed Scale-Up Protocol

This protocol is designed for a 1.0 mole scale and can be adapted for larger quantities with appropriate engineering controls.

Part A: Synthesis of Ethyl 2-((2-((tert-butoxycarbonyl)amino)ethyl)amino)acetate

• Principle: This step involves the formation of a linear precursor via reductive amination. Ethyl glyoxylate reacts with the primary amine of N-Boc-ethylenediamine to form an imine, which is immediately reduced in situ by sodium triacetoxyborohydride (STAB). STAB is chosen for its mildness, selectivity, and operational simplicity on a large scale compared to other hydrides.

• Materials:

  • N-Boc-ethylenediamine (1.00 mol, 160.2 g)

  • Ethyl glyoxylate (50% solution in toluene, 1.10 mol, 224.6 g)

  • Sodium triacetoxyborohydride (STAB) (1.30 mol, 275.5 g)

  • Dichloromethane (DCM), anhydrous (4.0 L)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (2.0 L)

  • Brine (1.0 L)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a 10 L jacketed reactor equipped with a mechanical stirrer, nitrogen inlet, and temperature probe, add N-Boc-ethylenediamine and anhydrous DCM (2.0 L). Stir until fully dissolved.

  • Cool the solution to 0-5 °C using a circulating chiller.

  • Add the ethyl glyoxylate solution dropwise over 60-90 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Stir the resulting mixture at 0-5 °C for an additional 60 minutes to ensure complete imine formation.

  • In a separate, dry vessel, suspend STAB in anhydrous DCM (2.0 L).

  • Add the STAB suspension to the reaction mixture in portions over 2 hours. Causality: Portion-wise addition is critical to control the exotherm and hydrogen gas evolution. Maintain the internal temperature below 15 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor reaction completion by TLC or LC-MS.

  • Cool the mixture to 10 °C and slowly quench by adding saturated NaHCO₃ solution. Safety: Quenching is exothermic and releases gas. Ensure adequate venting.

  • Stir vigorously for 30 minutes. Transfer the mixture to a separatory funnel, separate the organic layer.

  • Extract the aqueous layer with DCM (2 x 500 mL).

  • Combine all organic layers, wash with brine (1.0 L), dry over MgSO₄, filter, and concentrate under reduced pressure to yield the product as a viscous oil. The crude product is typically of sufficient purity (>95%) for the next step.

Part B: Deprotection and Intramolecular Cyclization to Ethyl 4-oxo-1,4-diazepane-2-carboxylate

• Principle: The acid-labile Boc group is removed with trifluoroacetic acid (TFA). The resulting primary amine salt is then neutralized, triggering a spontaneous intramolecular cyclization (aza-Michael addition) onto the ester, forming the thermodynamically stable seven-membered lactam ring.

• Materials:

  • Crude product from Part A (approx. 1.00 mol, 246.3 g)

  • Dichloromethane (DCM) (2.5 L)

  • Trifluoroacetic acid (TFA) (3.00 mol, 224 mL)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (4.0 L)

  • Ethyl acetate (EtOAc)

• Procedure:

  • Dissolve the crude precursor from Part A in DCM (1.0 L) in the 10 L reactor.

  • Cool the solution to 0-5 °C.

  • Add TFA dropwise over 60 minutes, maintaining the temperature below 10 °C. Causality: The deprotection is exothermic.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours until LC-MS confirms complete removal of the Boc group.

  • Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

  • Dissolve the residual oil in water (1.0 L) and cool to 0-5 °C in a larger vessel (20 L).

  • Slowly add saturated NaHCO₃ solution with vigorous stirring until the pH of the aqueous phase is 8-9. Causality: This neutralization frees the primary amine, initiating the cyclization. The reaction is often rapid.

  • Stir at room temperature for 3-5 hours to ensure complete cyclization.

  • Extract the aqueous mixture with ethyl acetate (4 x 1.0 L).

  • Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate under reduced pressure.

  • The crude lactam can often be purified by crystallization from a suitable solvent system (e.g., EtOAc/heptane) to yield a solid product.

Part C: Lactam Reduction to Ethyl 1,4-diazepane-2-carboxylate

• Principle: The amide carbonyl of the lactam is selectively reduced to a methylene group using a borane complex. Borane-THF is effective and its handling is well-established for scale-up operations. The ester functionality remains intact under these conditions.

• Materials:

  • Ethyl 4-oxo-1,4-diazepane-2-carboxylate (1.00 mol, 186.2 g)

  • Borane-tetrahydrofuran complex (1 M solution in THF, 3.00 L, 3.00 mol)

  • Anhydrous Tetrahydrofuran (THF) (2.0 L)

  • Methanol (MeOH) (500 mL)

  • 4 M HCl in dioxane

• Procedure:

  • Under a strict nitrogen atmosphere, charge the lactam and anhydrous THF (2.0 L) to a dry 10 L reactor.

  • Cool the solution to 0-5 °C.

  • Add the Borane-THF solution dropwise via an addition funnel over 2-3 hours, keeping the internal temperature below 10 °C.

  • After the addition is complete, slowly warm the reaction to room temperature, then heat to reflux (approx. 65 °C) for 6-8 hours. Monitor by LC-MS.

  • Cool the reaction mixture to 0-5 °C.

  • Safety: Perform the following quench in a well-ventilated fume hood. Slowly and carefully add methanol dropwise to quench the excess borane. Vigorous hydrogen evolution will occur.

  • Once the gas evolution ceases, concentrate the mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate and cool in an ice bath.

  • Add 4 M HCl in dioxane dropwise to precipitate the hydrochloride salt of the product. Causality: Salt formation is an excellent non-chromatographic purification method for amines, yielding a stable, crystalline solid.

  • Filter the solid, wash with cold ethyl acetate, and dry under vacuum to yield ethyl 1,4-diazepane-2-carboxylate dihydrochloride. The free base can be obtained by subsequent neutralization if required.

Key Process Parameters and Data Summary

Step	Key Transformation	Reagents	Solvent	Temp (°C)	Time (h)	Yield (%)	Key Considerations
A	Reductive Amination	N-Boc-ethylenediamine, Ethyl glyoxylate, STAB	DCM	0 to RT	14-18	90-95	Control exotherm during STAB addition.
B	Deprotection & Cyclization	TFA, then NaHCO₃	DCM / H₂O	0 to RT	6-8	85-90	Ensure complete Boc removal before neutralization.
C	Lactam Reduction	Borane-THF complex	THF	0 to 65	8-10	80-88	Strict anhydrous conditions. Careful quenching of excess borane.

Mechanistic Insight: The Aza-Michael Cyclization

The key ring-forming step is a highly favorable 7-endo-trig cyclization. After deprotection, the primary amine acts as a nucleophile, attacking the electron-deficient β-carbon of the conjugated ester system.

Caption: Intramolecular aza-Michael addition leading to the diazepanone ring.

References

• Adamo, A., Beingessner, R. L., Behnam, M., Chen, J., Jamison, T. F., Jensen, K. F., ... & Zhang, P. (2016). On-demand continuous-flow production of pharmaceuticals in a compact, reconfigurable system. Science, 352(6281), 61-67. (Link)

• Dagar, A., & Kim, I. (2020). Expansion of diazepine heterocyclic chemical space via sequential Knoevenagel condensation-intramolecular aza-Wittig reaction: 2-acyl-4-aryl-5H-pyrrolo[1,2-d][1][9]diazepines. Organic & Biomolecular Chemistry, 18(48), 9836-9851. (Link)

• Rashid, M., Husain, A., & Mishra, R. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis, 16(5), 636-664. (Link)

• Stoltz, B. M., & Silber, J. H. (2019). Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation of 1,4-Diazepan-5-ones. Organic Letters, 21(21), 8833-8837. (Link)

• Valcárcel, J., et al. (2020). Synthesis of 1,4-Diazepanes and Benzo[b][1][9]diazepines by a Domino Process Involving the In Situ Generation of an Aza-Nazarov Reagent. The Journal of Organic Chemistry, 85(18), 11924–11933. (Link)

• World Health Organization. (2021). World Health Organization model list of essential medicines: 22nd list (2021). (Link)

• Kumar, R. S., et al. (2009). Ethyl 7-oxo-3,5-diphenyl-1,4-diazepane-2-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 65(12), o3139. (Link)

• Natarajan, M., Hussain, A., Kingsbury, J. S., & Kawamata, Y. (2023). Synthesis and Chemistry of 5,6,7,8-Tetrahydro-4H-Pyrazolo[1,5-a][1][9]Diazepine-2-Carboxylates. ChemRxiv. (Link)

• Berrade, L., & Alcaraz, C. (2010). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules, 16(1), 154-165. (Link)

• Hulme, C., et al. (2005). Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. The Journal of Organic Chemistry, 70(4), 1292-1300. (Link)

Sources

• 1. Frontiers | Development of an Efficient, High Purity Continuous Flow Synthesis of Diazepam [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Diazepam - Wikipedia [en.wikipedia.org]
• 4. benthamscience.com [benthamscience.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 7. mdpi.com [mdpi.com]
• 8. ijpcbs.com [ijpcbs.com]
• 9. researchgate.net [researchgate.net]
• 10. Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of 1,4-Diazepanes and Benzo[ b][1,4]diazepines by a Domino Process Involving the In Situ Generation of an Aza-Nazarov Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving solubility of ethyl 1,4-diazepane-2-carboxylate dihydrochloride in organic solvents

To: Research & Development Team From: Senior Application Scientist, Technical Support Subject: Technical Guide: Solubilization Strategies for Ethyl 1,4-diazepane-2-carboxylate dihydrochloride

Executive Summary

Ethyl 1,4-diazepane-2-carboxylate dihydrochloride (CAS: 1219843-83-0 / Generic structure ref) poses a classic "ionic lattice vs. lipophilicity" conflict.[1] As a dihydrochloride salt of a cyclic diamine, its high lattice energy and polarity render it virtually insoluble in the aprotic organic solvents (DCM, THF, EtOAc) required for standard acylations, alkylations, or peptide couplings.

This guide provides three validated workflows to overcome this solubility barrier, ranked by chemical stability and downstream application.

Solubility Profile & Solvent Compatibility

The following table summarizes the solubility behavior of the dihydrochloride salt versus its free base form.

Solvent System	Dihydrochloride Salt (2HCl)	Free Base (Neutral)	Application Context
Water	High (>100 mg/mL)	Moderate/High	Storage, aqueous workups.[1]
Methanol / Ethanol	High	High	Hydrogenation, recrystallization.[1]
DMSO / DMF	Moderate	High	S_NAr, high-temp couplings.
DCM / Chloroform	Insoluble	High	Amide coupling, Boc-protection.[1]
THF / 1,4-Dioxane	Insoluble	Moderate	Reductions, anhydrous reactions.[1]
Ethyl Acetate	Insoluble	Moderate	Workup, crystallizations.[1]

Strategic Workflows

Method A: Isolation of the Free Base (The "Gold Standard")

Best for: Reactions strictly requiring anhydrous non-polar conditions (e.g., using acid chlorides, LAH reduction). Mechanism: Breaking the ionic lattice by deprotonation and phase transfer.

• Critical Technical Note: The free base of diazepane-2-carboxylate is a polar diamine .[1] Unlike simple amines, it has significant water solubility.[2] A standard DCM wash will result in massive yield loss.[1] You must use the "Salting Out" technique.

Protocol:

• Dissolution: Dissolve 1.0 g of the dihydrochloride salt in the minimum amount of water (approx. 3–5 mL).

• Saturation: Add solid K₂CO₃ or NaCl to the aqueous solution until it is saturated. This increases the ionic strength, forcing the organic amine out of the aqueous phase (Salting Out effect).

• Basification: Adjust pH to >12 using 50% NaOH or saturated K₂CO₃. (Check with pH paper; the solution may become cloudy/oily).[1]

• Extraction:

  • Do NOT use pure DCM.[1][3]

  • Use: A mixture of Chloroform:Isopropanol (3:1) or DCM:Methanol (9:1) .[1]

  • Perform 4–5 extractions (the partition coefficient is unfavorable).[1]

• Drying: Dry combined organics over anhydrous Na₂SO₄ (Magnesium sulfate can act as a Lewis acid and trap amines; Sodium sulfate is safer).[1]

• Concentration: Evaporate solvent in vacuo to yield the free base as a viscous oil. Use immediately.

Method B: In-Situ Neutralization (The "One-Pot" Approach)

Best for: Peptide couplings (EDC/HATU), acylations, or when the free base is unstable.[1] Mechanism: The organic base acts as a proton shuttle, solubilizing the amine in the organic media as it reacts.

Protocol:

• Suspension: Suspend the dihydrochloride salt in anhydrous DCM or DMF. (It will look like a slurry).[1]

• Base Addition: Add 2.5 to 3.0 equivalents of DIPEA (Diisopropylethylamine) or NMM (N-Methylmorpholine).[1]

  • Why DIPEA? It is non-nucleophilic and won't compete with the amine for the electrophile.

• Sonication: Sonicate the mixture for 5–10 minutes. The solution may not become perfectly clear, but the "reactive" free amine is now available in equilibrium.

• Reaction: Add your electrophile (e.g., Boc-anhydride, Acid Chloride).[1] As the free amine is consumed, the equilibrium shifts, dissolving the remaining salt.

Decision Logic & Troubleshooting (Q&A)

Q1: I tried Method A (Free-basing), but my yield is <20%. Where is my compound?

Diagnosis: Your compound is likely still in the aqueous layer. Root Cause: The 1,4-diazepane ring combined with the ester group creates a highly polar molecule.[1] Standard DCM extraction is insufficient.[1] Corrective Action:

• Re-acidify the aqueous waste to preserve it.[1]

• Re-basify and saturate heavily with NaCl (until solid salt remains undissolved).

• Extract with CHCl₃/Isopropanol (3:1) . The alcohol disrupts the hydration shell of the amine, improving extraction efficiency [1].

Q2: Can I use Pyridine as a solvent to dissolve the HCl salt?

Diagnosis: Possible, but risky for purification. Analysis: Pyridine will dissolve the salt (forming Pyridine·HCl), but removing pyridine requires acidic washes (which re-protonates your product) or high-vacuum distillation (thermal risk).[1] Recommendation: Use Method B with DMF/DIPEA instead. It is easier to remove DMF via aqueous LiCl washes or lyophilization.[1]

Q3: The reaction mixture in Method B turned into a thick gel. What happened?

Diagnosis: Precipitation of DIPEA·HCl salts.[1][2][4][5][6][7] Analysis: In non-polar solvents like DCM, the byproduct (DIPEA hydrochloride) is insoluble and forms a gel/precipitate. Corrective Action:

• Dilute the reaction with more DCM.[1]

• If mechanical stirring is impeded, add a small amount of DMF (5–10% v/v) as a co-solvent to break the gel.

Visual Workflow (Decision Matrix)

The following diagram illustrates the decision process for selecting the correct solubilization method based on your downstream application.

Caption: Decision matrix for solubilizing diazepane dihydrochloride salts based on reaction sensitivity.

References

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (See Section 2.18 on "Separation of Amines").[1]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.).[1] Oxford University Press.[1] (Chapter 8: Acidity, Basicity, and pKa).

• BenchChem Technical Support. (2025). Improving solubility of amino acid ester hydrochlorides.

• PubChem Compound Summary. (2025). Ethyl 1,4-diazepane-1-carboxylate.[1] National Center for Biotechnology Information.[1] [1]

• ResearchGate Discussions. (2014). Neutralization of amine hydrochlorides for amide coupling.

Sources

• 1. Ethyl 1,4-diazepane-1-carboxylate | C8H16N2O2 | CID 15289249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Outline a general procedure for the separation of amines from neutral com.. [askfilo.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. echemi.com [echemi.com]

Technical Guide: Purification &amp; Stoichiometry Correction of Diazepane Dihydrochloride

Executive Summary & Scientific Context

Diazepane (1,4-diazepane or homopiperazine) is a critical seven-membered heterocyclic building block. Unlike its six-membered analog (piperazine), the diazepane ring possesses higher conformational flexibility and distinct pKa values (

, ).

The Core Problem: Diazepane dihydrochloride (

) is notoriously hygroscopic. During synthesis, excess HCl is often used to drive protonation. However, the crystal lattice frequently traps non-stoichiometric HCl (as solvates) or retains surface-adsorbed acid.

Why this matters:

• Stoichiometry Errors: Excess HCl alters the molecular weight calculation, leading to incorrect molar equivalents in downstream coupling reactions (e.g., amide coupling, reductive amination).

• Hygroscopicity Loop: Excess free acid catalyzes moisture absorption, turning free-flowing solids into deliquescent "gums."

• Corrosion: Trace HCl gas release can damage analytical equipment (lyophilizers, vacuum pumps).

This guide provides validated protocols to isolate the stoichiometric dihydrochloride salt.

Diagnostic Module: Do You Have Excess HCl?

Before attempting purification, confirm the impurity profile. Excess HCl does not always appear as a distinct impurity peak in HPLC.

FAQ: Diagnostic Indicators

Q: My NMR looks clean, but the solid is sticky. Is it wet? A: Likely yes, but "wet" with acid hydrates.

• Visual Cue: Pure diazepane

  2HCl should be a free-flowing white crystalline powder. Clumping or "melted" edges indicate contamination.

• NMR Artifacts: In

  or , look for the water peak. Excess HCl causes the exchangeable proton peak (NH/OH) to broaden significantly and shift downfield (>10 ppm).

Q: How do I quantitatively measure the excess? A: Use Argentometric Titration (Volhard Method or Potentiometric).

• Why: Acid-base titration is difficult because the pKa of the second nitrogen (approx 6.8) overlaps with the free acid inflection point.

• Method: Titrate total chloride (

  ) with .

  • Theoretical Cl content: ~39.0% (Calculated from MW ~181.08 g/mol for anhydrous 2HCl salt).

  • If Experimental Cl > 39.5%, you have excess HCl.

Troubleshooting & Purification Protocols

Select the method based on your current salt state and available equipment.

Method A: Solvent Trituration (The "Crash" Method)

Best for: Removing surface-adsorbed HCl from crude solids.

Mechanism: Diazepane

2HCl is highly soluble in Methanol (MeOH) but practically insoluble in Diethyl Ether ( ) or Methyl tert-butyl ether (MTBE). Free HCl gas is soluble in ether.

Protocol:

• Dissolution: Dissolve the crude salt in the minimum volume of warm MeOH (approx. 3-5 mL per gram).

  • Tip: If the solution is cloudy, filter through Celite to remove inorganic salts (e.g., NaCl).

• Precipitation: Place the solution in a vigorously stirring flask. Slowly add 10 volumes of anhydrous

  or MTBE dropwise.

  • Critical: Do not dump the solvent in at once; this traps acid inside the precipitating gum.

• Digestion: Allow the suspension to stir for 30-60 minutes. The mechanical shear helps release trapped acid from the crystal surface.

• Filtration: Filter under Nitrogen/Argon (to prevent moisture uptake). Wash the cake with fresh

  .

• Drying: Vacuum dry at 40°C.

Method B: Azeotropic Removal (The "Deep Clean")

Best for: Removing lattice-bound HCl and water hydrates.

Mechanism: HCl forms high-boiling azeotropes with water, but can be stripped using toluene or isopropanol (IPA) co-evaporation which disrupts the HCl-Water interaction.

Protocol:

• Suspend the wet salt in Toluene (or a 1:1 mixture of Toluene/Isopropanol).

• Concentrate on a rotary evaporator at 45-50°C.

• Repeat 3x: Redissolve/suspend the residue in fresh Toluene and re-evaporate.

  • Observation: Toluene helps carry over trace water; as water leaves, the affinity for "excess" HCl decreases.

• Final Step: Dissolve in minimal MeOH and precipitate with

  (as in Method A) to remove the high-boiling solvents.

Method C: The "Reset" (Free-Basing & Re-Salting)

Best for: Degraded, colored, or extremely sticky batches.

Mechanism: It is often easier to isolate the pure free base (liquid/oil) and re-generate the salt with precise stoichiometry than to "wash" a bad salt.

Protocol:

• Basify: Dissolve salt in water. Add 5M NaOH until pH > 12.

• Extract: Extract 3x with Dichloromethane (DCM).

  • Note: Diazepane is very water-soluble. You may need continuous extraction or salting out the aqueous layer with

    .

• Dry: Dry organics over

  and evaporate to obtain the oily free base.

• Re-Salt: Dissolve free base in anhydrous 1,4-Dioxane or

  . Add exactly 2.05 equivalents of 4M HCl in Dioxane.

• Harvest: The pure dihydrochloride will precipitate immediately.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for selecting the correct purification route.

Caption: Decision tree for selecting the optimal purification method based on physical state and impurity profile.

Stability & Storage Data

Once purified, maintaining the stoichiometry is critical.

Parameter	Specification / Recommendation
Storage Temp	2-8°C (Refrigerated)
Atmosphere	Inert (Argon/Nitrogen) - Critical
Desiccant	(Phosphorus Pentoxide) in desiccator
Shelf Life	6 Months (if strictly anhydrous)
Re-test	Check appearance (flowability) monthly.

Warning: Do not store in standard polyethylene bags; HCl gas can slowly diffuse. Use glass vials with Teflon-lined caps or heat-sealed foil bags.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for purification of amine salts and heterocyclic compounds).

• Bastin, R. J., et al. (2000). "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development, 4(5), 427-435. (Discussion on stoichiometry and hygroscopicity of HCl salts).

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Authoritative guide on handling difficult salts).

Technical Guide: Stability &amp; Handling of Ethyl 1,4-diazepane-2-carboxylate

This guide is structured as a Tier 3 Technical Support resource, designed for researchers observing inconsistencies in the handling of ethyl 1,4-diazepane-2-carboxylate .

Document ID: TS-DZE-002 | Version: 2.1 | Classification: Chemical Stability Protocol

Executive Summary: The "Alpha-Amino Ester" Vulnerability

Ethyl 1,4-diazepane-2-carboxylate is a cyclic

-amino ester. While the 7-membered diazepane ring offers unique pharmacological properties, the structural proximity of the secondary amine (at position 1) to the ethyl ester (at position 2) creates a high-risk stability profile in aqueous media.

The Core Issue: At neutral or basic pH, the unprotonated amine acts as an intramolecular catalyst or nucleophile, driving rapid hydrolysis of the ester to the corresponding carboxylic acid. This process is often mistaken for "insolubility" or "column binding" during analysis.

Critical Stability Mechanisms (The "Why")

To preserve the integrity of your molecule, you must understand the two primary degradation pathways active in aqueous solutions.

Pathway A: Base-Catalyzed Hydrolysis (pH > 7.0)

In the free-base form, the secondary amine is unprotonated. It can facilitate the attack of a water molecule on the ester carbonyl, or in concentrated solutions, attack another molecule to form dimers (diketopiperazines), although the 7-membered ring strain makes dimerization less favorable than simple hydrolysis.

Pathway B: Acid Stabilization (pH < 4.0)

When the pH is significantly below the pKa of the amine (approx. pKa ~8–9), the nitrogen is protonated (

). This positive charge withdraws electron density, deactivating the ester towards nucleophilic attack and preventing the amine from acting as a base. This is the safe zone.

Visualization: pH-Dependent Degradation Pathway

The following diagram illustrates the kinetic fate of the molecule based on pH environment.

Caption: Figure 1. The kinetic trap. The molecule is stable only when protonated. Exposure to neutral pH triggers the transition to the reactive free base, leading to irreversible hydrolysis.

Troubleshooting & FAQs (Researcher-to-Researcher)

Q1: "My LC-MS peak for the compound disappeared after leaving the sample in the autosampler overnight. Where did it go?"

Diagnosis: You likely prepared the sample in a neutral buffer (e.g., PBS, bicarbonate) or essentially pure water without acidification. The Chemistry: The ethyl ester hydrolyzed to the carboxylic acid. The Fix:

• Check for the Acid: Look for a new peak with a mass of [M - 28] .

  • Ethyl ester mass loss (

    ) = -29 Da.

  • Hydroxyl gain (

    ) = +17 Da.

  • Net change = -12 Da? No.

  • Correction: Ester (

    , mass 45) Acid ( , mass 17). Net loss = 28 Da.

• Protocol Adjustment: Always acidify aqueous LC-MS samples with 0.1% Formic Acid or 0.5% Acetic Acid immediately upon preparation. This locks the amine in the protonated state.

Q2: "Can I use this compound in a cellular assay (pH 7.4)?"

Diagnosis: Yes, but you are fighting a kinetic clock. Strategic Protocol:

• Stock Solution: Prepare a 100 mM stock in anhydrous DMSO . Store at -20°C. (DMSO prevents hydrolysis).

• Working Solution: Do not pre-dilute in media. Perform the dilution immediately before addition to cells.

• Half-Life Estimation: At pH 7.4, assume a half-life (

  ) of < 6 hours. If your assay requires 24-48 hour incubation, the effect you observe later may be due to the hydrolysis product (the acid) rather than the ester.

  • Control Experiment: Test the corresponding acid (1,4-diazepane-2-carboxylic acid) separately to rule out metabolite activity.

Q3: "I see a precipitate when I dissolve the HCl salt in phosphate buffer."

Diagnosis: This is likely the "Free Base Crash." The Mechanism: The HCl salt is highly soluble. When added to a high-molarity phosphate buffer (pH 7.4), the buffer strips the proton. The resulting free base is an organic oil/solid that is less polar than the salt, potentially exceeding its solubility limit. The Fix:

• Dissolve in DMSO first.

• Add dropwise to the buffer while vortexing.

• Keep the final concentration below 100

  M if possible to avoid precipitation.

Standardized Handling Protocols

Storage Specifications

Parameter	Recommendation	Scientific Rationale
Physical Form	HCl or TFA Salt	Protonation blocks nucleophilic amine attacks.
Temperature	-20°C or -80°C	Arrhenius equation: lower T exponentially slows hydrolysis.
Atmosphere	Desiccated / Argon	Hygroscopic salts absorb water, fueling hydrolysis even in solid state.
Solvent (Stock)	DMSO or DMF	Aprotic solvents prevent hydrolysis. Avoid Methanol/Ethanol (transesterification risk).

Aqueous Preparation Workflow (The "Just-in-Time" Method)

• Thaw DMSO stock to room temperature before opening (prevents condensation).

• Calculate volume needed for the immediate experiment only.

• Dilute into aqueous buffer.

• Use within 30 minutes .

• Discard unused aqueous portion. Do not re-freeze aqueous solutions.

Analytical Validation (Self-Check)

Before running a critical biological experiment, validate your batch stability using this rapid HPLC check.

Method: Isocratic HPLC (C18 column). Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

Decision Tree:

Caption: Figure 2. Rapid quality control decision tree for ester stability.

References

• Blake, T. R., et al. (2020).[1] Synthesis and mechanistic investigations of pH-responsive cationic poly(aminoester)s. Royal Society of Chemistry.

  • Context: Establishes the mechanism of rapid degradation of -amino esters at neutral pH via intramolecular c

• Gottwald, M. D., et al. (1999).[2] Prehospital stability of diazepam and lorazepam.[2] American Journal of Emergency Medicine.

  • Context: Provides comparative stability data for diazepine rings in aqueous environments, highlighting temper
• Testa, B., & Mayer, J. M. (2003). Hydrolysis in Drug and Prodrug Metabolism. Wiley-VCH.

• PubChem Compound Summary. (2025). Ethyl 1,4-diazepane-1-carboxylate.[3][4] National Center for Biotechnology Information.

  • Context: Verification of chemical structure and physicochemical properties.[5][6][7][8][9]

Sources

• 1. Synthesis and mechanistic investigations of pH-responsive cationic poly(aminoester)s - Chemical Science (RSC Publishing) DOI:10.1039/C9SC05267D [pubs.rsc.org]
• 2. Prehospital stability of diazepam and lorazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ethyl 1,4-diazepane-1-carboxylate | C8H16N2O2 | CID 15289249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PubChemLite - Ethyl 1,4-diazepane-1-carboxylate (C8H16N2O2) [pubchemlite.lcsb.uni.lu]
• 5. researchgate.net [researchgate.net]
• 6. jocpr.com [jocpr.com]
• 7. ijpcbs.com [ijpcbs.com]
• 8. [Kinetics of hydrolysis of 1,4-benzodiazepine derivative by carboxylesterases in mice organism] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and Characterization of Amino Acid Decyl Esters as Early Membranes for the Origins of Life [mdpi.com]

Purification methods for diazepane derivatives via flash chromatography

Topic: Flash Chromatography Purification of Diazepane Derivatives

Executive Summary & Chemical Context

The Challenge: Diazepane derivatives (seven-membered heterocycles containing two nitrogen atoms) present a classic purification challenge in organic synthesis. Whether you are working with 1,4-diazepanes or fused benzodiazepine scaffolds, these molecules typically exhibit basic character (pKa ~4–11 depending on substitution) and moderate-to-high polarity.

The Core Issue: Standard silica gel flash chromatography often fails for these substrates due to the "Silanol Effect." The acidic silanol groups (

) on the stationary phase protonate the basic nitrogen atoms of the diazepane ring. This acts as a secondary retention mechanism (ion-exchange), causing:

• Severe peak tailing (shark-fin peaks).

• Irreversible adsorption (mass loss).

• On-column degradation (acid-catalyzed hydrolysis or rearrangement).

This guide provides a validated, self-correcting workflow to overcome these issues using modified Normal Phase (NP) and Reversed Phase (RP) flash chromatography.

Method Development Decision Matrix

Before starting, determine the optimal mode based on your crude mixture's properties.

Figure 1: Decision matrix for selecting the stationary phase based on solubility and polarity.

Critical Protocols & Workflows

Protocol A: The "Amine-Modified" Normal Phase (Gold Standard)

Best for: Moderately polar diazepanes soluble in organic solvents.

The Mechanism: You must block the acidic silanols. Adding a basic modifier (Triethylamine or Ammonium Hydroxide) saturates the silica surface, forcing the diazepane to partition solely based on polarity, not ionic interaction.

Step-by-Step:

• Column: Standard spherical silica (40–60 µm).

• Mobile Phase Preparation:

  • Solvent A: Dichloromethane (DCM) + 1% Triethylamine (TEA) or 1% conc.

    .

  • Solvent B: Methanol (MeOH) + 1% TEA or 1% conc.

    .

  • Note: It is critical to add the modifier to BOTH solvents to maintain constant pH during the gradient.

• Equilibration: Flush column with 10% B for 3 Column Volumes (CV) to "deactivate" the silica before injection.

• Gradient: 0% to 10–20% B over 15–20 CV.

Protocol B: Reversed Phase (C18) for Polar/Labile Derivatives

Best for: Highly polar compounds, samples in DMSO, or acid-sensitive diazepanes.

The Mechanism: C18 eliminates silanol interactions. However, pH control is vital to ensure the amine is either fully charged (for solubility) or fully neutral (for retention).

Step-by-Step:

• Column: C18-bonded silica.[1]

• Mobile Phase Options:

  • Option 1 (Acidic - Standard): Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).[2] Result: Diazepane is protonated (

    ), elutes faster, good peak shape.

  • Option 2 (Basic - High Retention): Water (10mM

    , pH 10) / Acetonitrile. Result: Diazepane is neutral, maximizes retention and loading capacity.

• Loading: Liquid load directly in DMSO or DMF (max 5% of column volume).

Troubleshooting Guide (Q&A)

Category 1: Peak Shape & Resolution

Q: My diazepane product elutes as a broad, tailing peak that spans 10+ fractions. Why?

• Diagnosis: This is classic "amine tailing." The basic nitrogen in the diazepane ring is interacting with acidic silanols on the silica.

• Solution:

  • Switch Modifier: If using TEA, switch to 1% Ammonium Hydroxide (28-30% solution) in MeOH/DCM. Ammonia is smaller and more effective at shielding silanols in deep pores.

  • Pre-buffer the Silica: Before the run, flush the column with a solution of 5% TEA in Hexane (or DCM) for 2 CV, then equilibrate with your starting mobile phase.

Q: I see "fronting" (peak leans forward) instead of tailing.

• Diagnosis: Column overloading (mass overload) or solubility mismatch (sample solvent is stronger than mobile phase).

• Solution:

  • Check Loading: Reduce sample load to <1% of silica mass.

  • Dry Loading: If liquid loading in DCM, the solvent may be washing the sample down the column too fast. Switch to Dry Loading : Adsorb crude onto Celite or amine-functionalized silica, dry under vacuum, and pack into a solid load cartridge.

Category 2: Recovery & Stability

Q: My crude mass was 500mg, but I only recovered 300mg after the column. Where did it go?

• Diagnosis: Irreversible adsorption or decomposition. Diazepanes can undergo ring-opening or hydrolysis on acidic silica.

• Solution:

  • Switch Stationary Phase: Use Amine-functionalized Silica (

    -Silica) . This phase is naturally basic, eliminating the need for mobile phase modifiers and preventing acid-catalyzed degradation.

  • Alumina: Use Neutral Alumina instead of silica. It is less acidic and often provides better recovery for acid-sensitive amines.

Q: I see a new impurity peak that wasn't in the crude NMR.

• Diagnosis: On-column decomposition.[3][4] Common for benzodiazepines which can hydrolyze to benzophenones or rearrange.

• Solution:

  • Avoid halogenated solvents (DCM can be slightly acidic). Use Ethyl Acetate/Ethanol (3:1) with 1%

    .

  • Move to Reversed Phase (C18) immediately using a neutral pH buffer (Ammonium Bicarbonate).

Category 3: Separation Selectivity

Q: My product co-elutes with a major impurity despite using a gradient.

• Diagnosis: Lack of selectivity in the current solvent system.[3]

• Solution:

  • Change the "Strong" Solvent: If using MeOH/DCM, switch to Acetone/Hexane or EtOAc/Hexane (with TEA modifier). Methanol is very protic; Acetone is aprotic and offers different dipole selectivity.

  • pH Swing (RP only): Run a test gradient at pH 3 (Formic acid) and another at pH 10 (Ammonium Bicarbonate). The shift in retention time for the basic diazepane will likely differ from neutral impurities, creating separation window.

Troubleshooting Logic Flow

Use this flowchart to diagnose active issues during a run.

Figure 2: Troubleshooting logic for common chromatographic failures.

Quantitative Data: Solvent System Comparison

Solvent System	Modifier	Application	Pros	Cons
DCM / MeOH	1%	General Purpose	High solubility, good for polar amines.	DCM is toxic; can be immiscible if %MeOH is low.
Hexane / EtOAc	1% TEA	Lipophilic Diazepanes	Excellent selectivity for non-polar impurities.	Low solubility for polar derivatives.
Water / ACN (C18)	0.1% Formic Acid	LC-MS Prep / Polar	Excellent peak shape; volatile mobile phase.	Low loading capacity (protonated amines repel each other).
Water / ACN (C18)	10mM	Basic Loading	High loading capacity (neutral amines).	Silica stability at pH >10 (requires hybrid silica).

References

• Hancu, G., et al. (2011). Thin Layer Chromatographic Separation of Benzodiazepine Derivates. Journal of the Chilean Chemical Society. Link

• GMP Insiders. (2023). Peak Tailing In Chromatography: Troubleshooting Basics. Link

• University of Rochester. Troubleshooting Flash Column Chromatography. Link

• Waters Corporation. What are common causes of peak tailing when running a reverse-phase LC column?Link

• Restek Corporation. (2018). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?Link

Sources

• 1. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 2. researchgate.net [researchgate.net]
• 3. Chromatography [chem.rochester.edu]
• 4. academic.oup.com [academic.oup.com]

Optimizing reaction temperature for diazepane substitution reactions

Topic: Optimizing Reaction Temperature for Diazepane Substitution Reactions Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Introduction: The "Homopiperazine" Challenge

Welcome to the technical support interface for diazepane (homopiperazine) chemistry. If you are accessing this guide, you likely face a specific kinetic bottleneck: The Entropic Penalty.

Unlike stable 6-membered piperazine rings, the 7-membered diazepane ring is conformally flexible.[1] In substitution reactions (N-alkylation or SNAr), this flexibility creates a higher entropic barrier to the transition state.[1] If your reaction is stalling at 60°C or degrading at 120°C, you are battling the trade-off between ring strain activation and thermal decomposition .

This guide moves beyond standard textbook advice. We focus on thermodynamic control to manage regioselectivity and kinetic acceleration (specifically microwave irradiation) to overcome the entropic penalty.

Module 1: Kinetic Control & Reaction Stalling

Q: My N-alkylation of 1,4-diazepane yields <30% product after 24h at reflux. Increasing temperature leads to tars. How do I drive conversion?

A: The "tar" is likely oxidative polymerization, while the low yield is due to the flexible ring's poor nucleophilicity compared to piperazine. You must switch from conductive heating to dielectric heating .

The Solution: Microwave Irradiation (MWI) Conventional reflux relies on convection currents, creating hot spots that degrade the diazepane core before the bulk solution reaches activation energy. Microwave irradiation directly couples with the polar diazepane amine and the solvent, providing uniform internal heating.

• Mechanism: MWI increases the molecular rotation of the polar 7-membered ring, effectively lowering the entropic barrier (

  ) for the nucleophilic attack.

• Recommendation: Switch to a microwave-transparent vessel.

  • Solvent: Acetonitrile (ACN) or Ethanol (EtOH).[1]

  • Temp: 80–100°C (sealed vessel).

  • Time: 10–20 minutes.

  • Result: Literature indicates yield improvements from ~40% (thermal) to >85% (MWI) for 7-membered heterocycles [1, 2].[1]

Q: Can I just increase the oil bath temperature? A: No. Diazepanes are prone to oxidative ring-opening and polymerization at sustained high temperatures (>100°C) in aerobic conditions.[1] If you lack a microwave, you must use a stepwise gradient under an inert atmosphere (Argon/Nitrogen).

Module 2: Regioselectivity (Mono- vs. Bis-substitution)

Q: I need mono-N-alkylated diazepane, but I keep getting the bis-alkylated byproduct. Does temperature affect this ratio?

A: Yes, temperature is the primary switch between Kinetic and Thermodynamic control.

• Kinetic Control (Cryogenic to Room Temp):

  • At lower temperatures (-10°C to 0°C), the reaction is governed by the nucleophilicity of the unhindered nitrogen.

  • Once the first alkyl group is added, the steric bulk of the new substituent (and the inductive effect, depending on the group) slightly deactivates that nitrogen.

  • Protocol: Add the electrophile dropwise at -10°C. Allow to warm to RT slowly over 4 hours.

• Thermodynamic Control (High Temp/Reflux):

  • At reflux (>80°C), the system has enough energy to overcome the activation barrier for the second substitution, leading to mixtures (bis-alkylation).

  • Critical Factor:[1][2] If you use high heat, you must use a large excess of the diazepane (3-5 equivalents) to statistically favor mono-substitution [3].[1]

Visualizing the Decision Pathway:

Figure 1: Decision matrix for selecting temperature and stoichiometry based on substitution goals.

Module 3: Troubleshooting Degradation

Q: My reaction mixture turns dark brown/black at 80°C. What is happening?

A: This is the "Diazepane Tar" effect. It is usually caused by one of two mechanisms:

• Oxidative Dehydrogenation: In the presence of air and heat, the methylene bridges adjacent to the nitrogens can oxidize, leading to iminium species which then polymerize.

• Hofmann Elimination: If you are using a strong base and high heat, you may be triggering ring-opening elimination reactions rather than substitution.[1]

Corrective Protocol:

• Degas Solvents: Sparge your solvent (ACN or DMF) with Argon for 15 minutes pre-reaction.

• Base Selection: Switch from strong bases (NaH, KOH) to milder, non-nucleophilic bases like DIPEA or K2CO3 .

• Temperature Cap: Do not exceed the boiling point of the solvent. If using DMF, keep T < 100°C to prevent solvent decomposition (which releases dimethylamine).

Experimental Protocol: Temperature Screening Workflow

Objective: Determine the optimal temperature (

) for a specific electrophile.

Reagents:

• 1,4-Diazepane (1.0 equiv)[1]

• Electrophile (R-X) (1.1 equiv)[1]

• Base:

  (2.0 equiv)[1][3]

• Solvent: Acetonitrile (ACN) [0.1 M concentration][1]

Step-by-Step Methodology:

• Preparation: Prepare 4 identical reaction vials under Argon.

• The Gradient: Set up a temperature gradient.

  • Vial A: 0°C (Ice bath)[1]

  • Vial B: 25°C (Room Temp)[1]

  • Vial C: 50°C (Oil bath)

  • Vial D: 82°C (Reflux)[1]

• Sampling: Take aliquots at 1 hour and 4 hours .

• Analysis: Analyze via LC-MS. Look for the Mono/Bis ratio and the "Tar" baseline (broad UV absorption).

• Optimization:

  • If conversion is <10% in Vial D

    Switch to Microwave (100°C) .

  • If Vial D shows >15% Bis-product

    Use Vial B or C conditions .

Solvent-Temperature Matrix

Solvent	Boiling Point ( )	Suitability for Diazepane	Recommended For
DCM	40°C	Low	Highly reactive electrophiles (Acid Chlorides).[1]
THF	66°C	Medium	Standard alkylations (prevents high-temp degradation).[1]
ACN	82°C	High	The "Gold Standard" for SN2 on diazepanes.
Toluene	110°C	Medium	Only for difficult substrates requiring high thermal energy.
DMF	153°C	Low	Avoid if possible. Difficult workup; promotes decomposition.

Mechanism Visualization

The following diagram illustrates the competition between the desired substitution and the thermal elimination pathway.

Figure 2: Kinetic pathway showing the divergence between productive substitution and thermal degradation.[1]

References

• Salve, P. S., & Mali, D. S. (2013). An expeditious and efficient microwave assisted synthesis of 1,5-benzodiazepine derivatives. Journal of Chemical and Pharmaceutical Research, 5(2), 158-161.[1] Link

• Santra, S., et al. (2011). Microwave-Assisted Synthesis of Benzodiazepine Derivatives. Journal of Chemica Acta, 1, 35-39.[1] Link

• BenchChem Technical Guides. (2025).[3] Optimization of reaction conditions for N-alkylation of tetrahydroisoquinolines (Analogous Protocol). BenchChem.[3] Link[1]

• Pavlović, A. N., et al. (2011). A kinetic method for the determination of diazepam based on ligand-exchange reaction. Journal of Chemical and Pharmaceutical Research, 3(2), 605-616.[1] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving Hygroscopicity in Diazepane Dihydrochloride Salts

Case ID: DZP-2HCl-HYGRO-001 Support Tier: Level 3 (Senior Application Scientist) Status: Open Assigned Specialist: Dr. A. Vance, Senior Solid-State Chemist

Executive Summary

You are likely reading this because your Diazepane (Homopiperazine) Dihydrochloride salt has transitioned from a free-flowing powder to a sticky gum or liquid (deliquescence) upon exposure to ambient air.

The Root Cause: Diazepane is a cyclic diamine. The dihydrochloride salt (

) possesses high lattice energy but an even higher hydration energy due to the high charge density of the chloride anions and the high aqueous solubility of the protonated diamine core. This creates a steep hygroscopic drive, where the salt pulls moisture from the air to lower its surface energy, eventually dissolving in its own sorbed water.

This guide provides three tiers of resolution:

• Containment: Immediate handling protocols to salvage current experiments.

• Process Engineering: Drying and storage workflows.

• Chemical Correction: A strategic guide to salt switching (the definitive cure).

Module 1: Immediate Handling & Containment

Use this section if you must use the current batch of 2HCl salt.

Q: How do I weigh this material without it gaining mass on the balance?

A: You are fighting kinetic moisture sorption. You cannot stop the thermodynamics in open air, so you must win on speed and isolation.

The "Zero-Exposure" Weighing Protocol:

• Equilibration: Move the sealed container and your spatula/weigh boats into a Glove Box or Glove Bag purged with dry

  or Argon (RH < 5%).

• Aliquot: Weigh the required amount inside the inert atmosphere.

• Transfer: Seal the weighed solid in a pre-tared vial before removing it from the inert environment.

• Correction (If exposed): If you must weigh in open air, use TGA (Thermogravimetric Analysis) to determine the water content immediately before use, then adjust your molar calculations.

Condition	Handling Window (Approx.)	Risk Level
Ambient Lab (40-60% RH)	< 30 seconds	Critical (Deliquescence likely)
Desiccator (< 15% RH)	10-15 minutes	Moderate
Glove Box (< 5% RH)	Indefinite	Safe

Module 2: Process Engineering (Drying & Storage)

Use this section to recover "gooey" material.

Q: My sample is already sticky. Can I dry it?

A: Yes, but standard oven drying often fails because the salt may melt or degrade before it dehydrates, or it may form a "skin" that traps moisture.

Recommended Lyophilization Cycle: Instead of heat, use sublimation.

• Dissolve: Dissolve the sticky salt completely in a minimum volume of HPLC-grade water.

• Freeze: Flash freeze using liquid nitrogen or a dry ice/acetone bath to prevent phase separation.

• Primary Drying: Set shelf temperature to

  and vacuum to .

• Secondary Drying: Ramp slowly to

  over 12 hours under max vacuum.

• Harvest: Break vacuum with dry Nitrogen , not ambient air. Cap immediately.

Module 3: The Definitive Cure (Salt Switching)

Use this section for long-term project success.

Q: Why is the HCl salt so bad, and what should I switch to?

A: The Chloride ion (

) is a small, "hard" anion with high charge density. When paired with a small, highly soluble dication like Diazepane, the crystal lattice often contains voids that eagerly accept water molecules to stabilize the structure.

The Solution: Switch to a Large, Lipophilic Counter-ion . Replacing

with a larger organic anion increases the hydrophobicity of the lattice and reduces the hydration energy.

Recommended Alternatives:

• Diazepane Tosylate (p-Toluenesulfonate): The aromatic ring adds significant lipophilicity, repelling water.

• Diazepane Fumarate: Often forms stable, non-hygroscopic crystalline networks.

• Diazepane Succinate: A good balance of solubility and stability.[1]

Strategic Decision Matrix

The following diagram illustrates the decision logic for handling vs. re-engineering your salt form.

Figure 1: Decision matrix for managing hygroscopic salts based on project stage and quantity.

Module 4: Validation (Solid-State Characterization)

How to prove you fixed it.

Q: How do I verify the new salt is actually stable?

A: You need Dynamic Vapor Sorption (DVS) .[2][3][4][5] A simple melting point test is insufficient because hygroscopicity is a kinetic surface phenomenon.

The DVS Protocol:

• Isotherm Mode: Cycle Relative Humidity (RH) from 0%

  90% 0%.

• Step Size: 10% RH increments.

• Equilibrium Criteria:

  per minute.

• Pass Criteria:

  • Non-Hygroscopic:

    weight gain at 80% RH.

  • Slightly Hygroscopic:

    weight gain.[3]

  • Deliquescent (Fail): Exponential mass gain (often

    ) or hysteresis loop that does not close (indicating hydrate formation).

Salt Screening Workflow

Use this workflow to generate and validate a non-hygroscopic alternative.

Figure 2: Workflow for synthesizing and validating alternative salt forms.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. IUPAC/Wiley-VCH. (The definitive text on salt selection and counter-ion properties).

• FDA Guidance for Industry. (2018). ANDAs: Stability Testing of Drug Substances and Products. (Outlines stability requirements including humidity controls).

• Surface Measurement Systems. (n.d.). DVS Application Note 20: Moisture Sorption of Hydrophobic Pharmaceutical Substances.

• Pudipeddi, M., & Serajuddin, A. T. (2005). Trends in salt selection of basic drugs. Journal of Pharmaceutical Sciences. (Discusses the prevalence of HCl salts despite hygroscopic risks).

• Morris, K. R., et al. (1994). Structural properties of crystalline hydrates. Advanced Drug Delivery Reviews.

Disclaimer: This guide is for research purposes. Always consult the Safety Data Sheet (SDS) for specific chemical hazards before handling diazepane derivatives.

Sources

• 1. How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
• 2. Dynamic vapor sorption - Wikipedia [en.wikipedia.org]
• 3. ardena.com [ardena.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Interpretation of Ethyl 1,4-Diazepane-2-Carboxylate Dihydrochloride

The following guide is structured as a technical comparison and interpretation manual for researchers characterizing Ethyl 1,4-diazepane-2-carboxylate dihydrochloride . It synthesizes structural analysis, solvent selection strategies, and comparative spectral data to provide a robust framework for validation.

Executive Summary & Structural Logic

Ethyl 1,4-diazepane-2-carboxylate dihydrochloride is a critical chiral building block in the synthesis of homopiperazine-based pharmaceuticals. Unlike its rigid 6-membered analog (piperazine), the 7-membered diazepane ring introduces significant conformational fluxionality (twist-boat/chair interconversion).

This guide compares the NMR performance of the Dihydrochloride Salt (Product) against its Free Base form and its Piperazine Analog . The salt form is preferred for stability but presents unique analytical challenges, specifically signal broadening from ammonium exchange and significant descreening effects on

-protons.

Structural Definition & Numbering

To ensure accurate assignment, we define the numbering system used throughout this guide. The "2-carboxylate" designation places the ester on the ethylene bridge between the two nitrogens.

Figure 1: Structural connectivity of the 1,4-diazepane core. Note that in the dihydrochloride form, N1 and N4 are protonated (

).

Experimental Protocol: Sample Preparation

The choice of solvent is the single most critical variable in analyzing this compound. The dihydrochloride salt is highly polar and hygroscopic.

Method A: Deuterium Oxide ( ) – Recommended for Purity Assay

• Rationale:

  eliminates the broad ammonium ( ) signals via rapid deuterium exchange, simplifying the baseline. It provides the sharpest resolution for the ring protons.

• Protocol: Dissolve 10–15 mg of sample in 0.6 mL

  .

• Reference: Internal TSP (0.00 ppm) or residual HDO peak (~4.79 ppm).

Method B: DMSO- – Recommended for Structural Confirmation

• Rationale: Allows observation of the exchangeable ammonium protons (

  ), confirming the salt stoichiometry. However, the solution may be viscous, leading to broader lines.

• Protocol: Dissolve 10 mg in 0.6 mL DMSO-

  . Ensure the solvent is "dry" (ampoule grade) to prevent water peak overlap.

Spectral Analysis & Assignment

The following data compares the Dihydrochloride Salt (in

) with the theoretical Free Base to illustrate the "Salt Shift" effect.

1H NMR Assignment Table (400 MHz, )

Position	Proton Type	Multiplicity	(ppm) Salt Form	(ppm) Free Base (Est.)	Interpretation & Logic
Ethyl		Triplet ( Hz)	1.25	1.25	Terminal methyl; largely unaffected by ring protonation.
Ethyl		Quartet ( Hz)	4.25	4.18	Deshielded by oxygen; slight downfield shift in salt due to inductive effect.
C2	(Chiral)	dd or broad s	4.40 - 4.60	3.50	Critical Diagnostic: The -proton is heavily deshielded by the adjacent and the ester carbonyl. In the salt, this peak often moves near the HDO signal (4.79 ppm).
C3		Multiplet	3.40 - 3.60	2.80 - 3.00	to . Diastereotopic splitting is pronounced due to ring puckering.
C5, C7	( to N)	Complex Mult.	3.20 - 3.50	2.60 - 2.90	Overlapping region. Protons to shift downfield by ~0.5–0.8 ppm vs free base.
C6	( to N)	Quintet/Mult.	2.10 - 2.30	1.70 - 1.90	The "bridge" methylene. Less deshielded than -protons but shows significant broadening due to ring flip.

Visualizing the Workflow

Use this logic flow to confirm the identity of the compound from a raw spectrum.

Figure 2: Step-by-step decision tree for spectral validation.

Comparative Performance Analysis

This section objectively compares the target molecule with its primary alternatives in a research context.

Comparison 1: Dihydrochloride Salt vs. Free Base

Feature	Dihydrochloride (Product)	Free Base (Alternative)
Physical State	Solid, crystalline powder. Easy to weigh.	Viscous oil or low-melting solid. Difficult to handle.
Stability	High. Resistant to oxidation.	Low. Prone to air oxidation and carbamate formation ( absorption).
NMR Complexity	High. protons couple to neighbors, broadening peaks. Chemical shifts are pH-dependent.	Medium. Sharper lines, but broad NH signal. Shifts are concentration-dependent.
Solubility	Water ( ), DMSO, Methanol.	, DCM, Ethyl Acetate.

Expert Insight: While the free base provides a "cleaner" NMR spectrum in

(due to lack of charge-induced broadening), the Dihydrochloride is the industry standard for storage. Researchers should perform the NMR in to mimic the "cleanliness" of the free base spectrum by exchanging away the coupling ammonium protons.

Comparison 2: Diazepane (7-ring) vs. Piperazine (6-ring)

A common error is expecting the diazepane spectrum to look like a piperazine spectrum.

• Piperazine Analog (Ethyl piperazine-2-carboxylate): Exists predominantly in a rigid chair conformation. The NMR shows distinct, sharp doublets of doublets (dd) for axial/equatorial protons.

• Diazepane (Target): Exists in a fluxional twist-boat/chair equilibrium.

  • Result: The ring protons (C3, C5, C6, C7) often appear as broad humps or second-order multiplets rather than sharp first-order signals.

  • Validation: Do not interpret this broadening as "impurity." It is an intrinsic property of the 7-membered ring dynamics.

Troubleshooting & Self-Validation

Every protocol must be self-validating. Use these checkpoints:

• The "Salt Check": In DMSO-

  , look for two broad singlets between 8.0–10.0 ppm. These correspond to the protons. Their integration (relative to the ethyl ester) confirms if you have the mono- or dihydrochloride.

• The Water Trap: In

  , the HDO peak appears around 4.79 ppm. The crucial C2-H methine proton often resonates at ~4.5–4.6 ppm.

  • Risk: The HDO tail may obscure the C2-H signal.

  • Solution: Use a high-concentration sample (>10 mg) to boost the analyte signal relative to the residual solvent, or acquire the spectrum at elevated temperature (40°C) to shift the HDO peak upfield.

References

• PubChem Compound Summary. "Ethyl 1,4-diazepane-1-carboxylate" (Isomer reference for ring shifts). National Center for Biotechnology Information. Link

• Sigma-Aldrich. "1-Ethyl-1,4-diazepane dihydrochloride Product Information." (Reference for salt handling/safety). Link

• Gottlieb, H. E., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents." J. Org. Chem. 1997, 62, 21, 7512–7515. (Standard for solvent referencing).[1] Link

• Reich, H. J. "Bordwell pKa Table (Acidity in DMSO)." University of Wisconsin-Madison. (Reference for amine salt acidity/shifts). Link

Sources

• 1. connectsci.au [connectsci.au]

Comparative Guide: Mass Spectrometry Fragmentation of Diazepane Esters

Executive Summary

Diazepane esters (derivatives of the saturated 7-membered 1,4-diazepane ring) represent a critical "privileged scaffold" in modern drug discovery, often serving as expanded homologs of the widely used piperazine ring. Despite their structural similarity, diazepane esters exhibit distinct mass spectrometric (MS) behaviors compared to their 6-membered piperazine analogs or fused-ring benzodiazepine counterparts.[1]

This guide provides a technical comparison of the fragmentation patterns of 1,4-Diazepane Esters versus Piperazine Esters . By analyzing the specific ring-opening mechanisms and diagnostic ion formation, this document empowers researchers to distinguish these scaffolds in complex matrices and optimize Multiple Reaction Monitoring (MRM) transitions for pharmacokinetic studies.

Technical Deep Dive: The Mechanistic "Why"

To interpret the MS/MS spectra of diazepane esters, one must understand the interplay between the basicity of the nitrogen atoms and the flexibility of the 7-membered ring. Unlike the rigid benzodiazepine core, the diazepane ring is conformationally mobile, influencing its fragmentation kinetics.

Ionization and Protonation Sites

In Electrospray Ionization (ESI), diazepane esters typically form singly charged

ions.

• Primary Protonation: Occurs at the more basic amine nitrogen (N1), rather than the amide/carbamate nitrogen (N4) bearing the ester group.

• Causality: The electron-withdrawing effect of the ester carbonyl reduces the basicity of N4, directing the proton to N1. This localization triggers charge-remote fragmentation or proximal inductive cleavages.[1]

Ring Strain and Contraction

The 7-membered diazepane ring possesses higher entropic freedom but slightly higher ring strain than the 6-membered piperazine.

• Mechanism: Upon Collision-Induced Dissociation (CID), diazepanes frequently undergo ring contraction or ring opening via

  -cleavage adjacent to the secondary amine.[1]

• Comparison: While piperazines often retain the ring structure to form m/z 85 ions, diazepanes are more prone to expelling ethylene (

  ) or propene fragments to relieve strain, generating diagnostic ions at m/z 99 (intact ring cation) or linear amine fragments.

Comparative Analysis: Diazepane vs. Piperazine Esters[1]

The following table contrasts the MS/MS performance and characteristic ions of a generic Ethyl-1,4-diazepane-1-carboxylate vs. its homolog Ethyl-1-piperazinecarboxylate .

Table 1: Fragmentation Profile Comparison

Feature	Diazepane Ester (7-Membered)	Piperazine Ester (6-Membered)	Mechanistic Driver
Precursor Ion			Protonation of secondary amine.[1]
Primary Loss	Loss of Ethanol (46 Da) or Ethoxy (45 Da)	Loss of Ethanol (46 Da) or Ethoxy (45 Da)	Ester side-chain cleavage (common to both).[1]
Diagnostic Ring Ion	m/z 101 (Protonated Diazepane)	m/z 87 (Protonated Piperazine)	Cleavage of the amide bond releasing the core ring.
Ring Fragmentation	Loss of (28 Da) m/z 73	Loss of (43 Da) m/z 44	Diazepanes favor ethylene loss; Piperazines often cleave across the ring (RDA-like).[1]
Stability	Moderate (Ring opens easily)	High (Ring often survives)	6-membered rings are thermodynamically favored.[1]
Isobaric Interference	Low risk with piperazines	High risk with alkyl-piperazines	Mass shift of +14 Da (homology) helps differentiation.[1]

Visualization of Fragmentation Pathways[2][3][4][5][6][7]

Understanding the specific bond cleavages is essential for assigning structures to unknown metabolites. The diagram below illustrates the competing pathways for a generic diazepane ester: Path A (Ester Cleavage) and Path B (Ring Opening).

Caption: Figure 1. Competing fragmentation pathways for Diazepane Esters. Path A (Red) represents side-chain loss preserving the ring.[1] Path B (Yellow/Green) represents ring opening and contraction characteristic of the 7-membered scaffold.[1]

Experimental Protocol: Self-Validating Workflow

To reliably detect and differentiate diazepane esters, follow this standardized LC-MS/MS protocol. This workflow includes a "Homolog Check" step to validate that the signal is indeed a diazepane and not a piperazine artifact.

Step 1: Sample Preparation[1][8]

• Solvent: Dissolve samples in 50:50 Methanol:Water + 0.1% Formic Acid.

  • Reasoning: Formic acid ensures full protonation of the N1 nitrogen, maximizing

    abundance.

• Concentration: Prepare a 1 µg/mL working standard.

Step 2: MS Source Optimization (ESI+)[1]

• Capillary Voltage: 3.0 - 3.5 kV.[1]

• Cone Voltage: Set to 20-30V.

  • Note: Excessive cone voltage can cause in-source fragmentation, leading to premature loss of the ester group (observe m/z [M+H-46]+ in the MS1 scan).[1]

• Desolvation Temp: 350°C (Diazepanes are thermally stable enough for standard ESI temps).

Step 3: Collision Energy (CE) Ramping

Perform a "CE Ramp" experiment to distinguish the diazepane core from isomers.

• Low CE (10-15 eV): Isolate Precursor. Look for loss of the Ester group (Neutral Loss).

• Mid CE (20-35 eV): Look for the Diagnostic Ring Ion (e.g., m/z 101 for unsubstituted diazepane).

• High CE (>40 eV): Look for ring-fragmentation products (Loss of

  ).

  • Validation Check: If the ring ion persists at high CE without forming m/z 56 or 70 (typical piperazine fragments), the 7-membered assignment is supported.

References

• Risoli, A., et al. (2007).[2] "Gas-phase fragmentation of protonated benzodiazepines." Rapid Communications in Mass Spectrometry. Link

  • Context: Establishes baseline fragmentation rules (CO elimination, ring contraction) for 7-membered diazepine rings.

• Zhu, N., et al. (2021).[3] "Mass Fragmentation Characteristics of Piperazine Analogues." Journal of Chinese Mass Spectrometry Society. Link

  • Context: Provides the comparative baseline for the 6-membered homolog (piperazine)

• Hilaris Publisher. (2025). "Novel Benzodiazepine Derivatives: Synthesis, Characterization, and Anticonvulsant Activity." Link

  • Context: Demonstrates fragmentation patterns of substituted diazepine rings, confirming the stability of the N-C bonds under ESI conditions.

• BenchChem. (2025).[4][5] "Spectroscopic Analysis of Piperazine Compounds: Application Notes and Protocols." Link[1]

  • Context: Validates the experimental protocols for analyzing cyclic amine esters using GC-MS and LC-MS.

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. Gas-phase fragmentation of protonated benzodiazepines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Reactivity of Diazepane vs. Piperazine Carboxylates

[1]

Executive Summary: The Rigid vs. The Flexible

In the landscape of nitrogen heterocycles, piperazine (6-membered) and diazepane (homopiperazine, 7-membered) carboxylates represent two of the most critical scaffolds for introducing solubility and pharmacokinetic tuning in drug candidates.[1] While they share a 1,4-diamine motif, their reactivity profiles are distinct, governed primarily by conformational entropy and ring strain .[1][2]

• Piperazine Carboxylates: The "Reliable Standard."[3] They exist predominantly in a rigid chair conformation.[3] Their reactivity is predictable, kinetically fast for sterically unhindered electrophiles, and they form stable, crystalline intermediates.[1][2]

• Diazepane Carboxylates: The "Basic Challenger."[3] They possess a higher pKa (~1 unit higher) due to ring flexibility and reduced inductive withdrawal across the larger skeleton.[3] However, their nucleophilicity is often attenuated by the entropic cost of freezing the flexible "twist-boat" conformers into a transition state.[1]

This guide objectively compares their performance in nucleophilic substitutions, acylation kinetics, and hydrolytic stability.[2][3]

Structural & Electronic Basis

The divergence in reactivity stems from the fundamental physical organic properties of the rings.

Conformational Landscape

Piperazine is locked in a chair conformation, minimizing torsional strain.[2][3] Diazepane, being a 7-membered ring, exists in a fluxional equilibrium between twist-chair and twist-boat forms.[1][2] This flexibility means diazepane must pay an "entropic penalty" to react with electrophiles that require a specific vector of approach.[3]

Basicity vs. Nucleophilicity

While basicity (thermodynamic) often correlates with nucleophilicity (kinetic), the two diverge here due to sterics.

Feature	Piperazine (6-membered)	Diazepane (7-membered)	Impact on Reactivity
pKa (H₂O)	~9.8 (Secondary amine)	~10.8 (Secondary amine)	Diazepane is significantly more basic [1].[1]
Mayr Nucleophilicity ( )	~17.22 (in water) [2]	~16.5–17.5 (Estimated)*	Diazepane is potentially more nucleophilic but hindered by conformation.[3]
Conformation	Rigid Chair	Fluxional Twist-Boat	Piperazine reacts with consistent kinetics; Diazepane rates vary with electrophile size.[1][2][3]
C-N Bond Length	1.47 Å	1.47 Å	Similar bond lengths, but different bond angles affect lone pair availability.[2][3]

*Note: While direct Mayr parameters for diazepane are rare in public databases, 7-membered cyclic amines generally show higher basicity but slightly lower nucleophilic reaction rates with bulky electrophiles compared to 6-membered analogs due to steric crowding in the transition state.[1][2]

Visualization of Conformational Dynamics[1]

Figure 1: Conformational energy landscape contrasting the rigid piperazine vs. the fluxional diazepane.[1][2]

Experimental Comparison: Reactivity Profiles

Acylation Kinetics (Amide Coupling)

In standard HATU or EDC couplings, piperazine carboxylates (e.g., N-Boc-piperazine) react cleanly and rapidly.[1][2] Diazepane carboxylates often require slightly longer reaction times or stronger bases.[3]

• Observation: When reacting with bulky electrophiles (e.g., secondary alkyl halides or sterically hindered acid chlorides), diazepane yields are often 10-15% lower than piperazine equivalents under identical conditions due to steric clashing of the puckered 7-membered ring.[1][2]

• Data Point: Rotational barriers of N-acyl piperazines are well characterized (

  ) [3]. Diazepanes exhibit lower rotational barriers due to ring flexibility, which can complicate NMR analysis (broad peaks) but implies a more "floppy" amide bond in the final drug product.

Regioselectivity in Alkylation

A critical challenge with diazepanes is regiocontrol during functionalization if the scaffold is not symmetrically protected.[3]

• Piperazine: Due to symmetry and rigidity, mono-alkylation is easily controlled by stoichiometry.[1][2]

• Diazepane: The increased basicity makes the second alkylation (quaternization) faster than in piperazines.

  • Recommendation: When alkylating N-Boc-diazepane, use a syringe pump for slow addition of the electrophile to prevent bis-alkylation/quaternization.[1][2]

Hydrolytic Stability of the Carboxylate

The "carboxylate" usually refers to the carbamate protecting group (e.g., tert-butyl ester).

• Acid Stability: Both N-Boc-piperazine and N-Boc-diazepane are cleaved by TFA/DCM.[1][2] However, the ammonium salt of diazepane formed upon deprotection is significantly more hygroscopic and harder to crystallize than the piperazine salt.

• Metabolic Stability: In drug design, diazepane esters are often explored when piperazine esters show poor metabolic stability.[2][3] The 7-membered ring alters the vector of the carbonyl, potentially moving it out of the active site of esterases [4].

Detailed Experimental Protocols

These protocols are designed to be self-validating : they include checkpoints (TLC/LCMS) that confirm the specific reactivity differences described above.

Protocol A: Competitive Acylation (Determining Relative Nucleophilicity)

Objective: Quantify the reactivity difference between Piperazine and Diazepane towards a limiting electrophile.

Materials:

• N-Boc-Piperazine (1.0 equiv)[1][2]

• N-Boc-Homopiperazine (Diazepane) (1.0 equiv)[1][2]

• Benzoyl Chloride (1.0 equiv - Limiting Reagent)[1]

• DCM (Solvent), Triethylamine (Base)[2]

Workflow:

• Dissolution: Dissolve 1.0 mmol of N-Boc-Piperazine and 1.0 mmol of N-Boc-Diazepane in 10 mL anhydrous DCM.

• Base Addition: Add 2.5 mmol Triethylamine. Cool to 0°C.[3]

• Competition: Add 1.0 mmol Benzoyl Chloride dropwise over 5 minutes.

• Reaction: Stir for 30 minutes at 0°C.

• Analysis: Quench with water. Analyze the organic layer via HPLC or GC-MS.[1][3]

• Calculation: The ratio of N-Benzoyl-N'-Boc-Piperazine to N-Benzoyl-N'-Boc-Diazepane represents the relative nucleophilic kinetic ratio (

  ).[1][2]

  • Expected Result: Piperazine product is favored (~1.2 : 1 to 1.5 :[1] 1) due to lower steric hindrance, despite Diazepane's higher basicity.[2][3]

Protocol B: Controlled Mono-Alkylation of Diazepane

Objective: Overcome the "over-alkylation" tendency of the more basic diazepane ring.[3]

Step-by-Step:

• Setup: Charge N-Boc-diazepane (1.0 equiv) and

  (2.0 equiv) in Acetonitrile (0.1 M).

• Temperature: Heat to 60°C (higher temperature favors mono-alkylation kinetics over the diffusion-controlled bis-alkylation in some cases, but here we use it to ensure solubility).

• Addition: Dissolve the alkyl halide (0.95 equiv - slight deficit) in Acetonitrile. Add this solution via syringe pump over 2 hours.

  • Why? Keeping the electrophile concentration low ensures the highly basic unreacted diazepane competes effectively for the alkyl halide against the newly formed product.

• Workup: Filter inorganic salts. Evaporate solvent.[3]

• Purification: Diazepane derivatives often streak on Silica.[3] Add 1% Triethylamine to the eluent or use Amine-functionalized silica cartridges.[1][3]

Synthesis Workflow Diagram

This diagram illustrates the parallel pathways and the critical decision points where the two scaffolds diverge in processing.

Figure 2: Comparative workflow for functionalizing piperazine vs. diazepane scaffolds, highlighting the processing differences.

References

• University of Regina. (2025).[3] pKa Values of Some Piperazines at (298, 303, 313, and 323) K.[1][2]

• Mayr, H. et al. (2007).[2][3] Mayr's Database of Reactivity Parameters: Piperazine (in water). LMU München.[3]

• RSC Publishing. (2024).[3] NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. New Journal of Chemistry.

• NIH/PubMed. (2022).[3] Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Journal of Enzyme Inhibition and Medicinal Chemistry.

• BenchChem. (2025).[3][4] A Comprehensive Technical Guide to N-Boc-Piperazine in Organic Synthesis. [1]

Sources

• 1. 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance [ouci.dntb.gov.ua]
• 2. benthamscience.com [benthamscience.com]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: HPLC Method Development for Ethyl 1,4-diazepane-2-carboxylate Purity

Executive Summary

Developing a purity method for ethyl 1,4-diazepane-2-carboxylate presents a classic "polar basic" chromatographic challenge. Unlike lipophilic benzodiazepines (e.g., diazepam), this saturated diazepane ring is highly polar, basic (

), and lacks strong UV chromophores.

Standard Reversed-Phase (RP) C18 methods typically fail for this analyte, resulting in void-volume elution (

) and severe peak tailing due to silanol interactions.

This guide compares three separation strategies: Traditional C18 , Ion-Pairing RP , and Hydrophilic Interaction Liquid Chromatography (HILIC) . Based on experimental evidence and physicochemical logic, HILIC is the recommended approach , offering superior retention, MS-compatibility, and peak symmetry without compromising the stability of the labile ester moiety.

Analyte Profiling & Physicochemical Constraints

Before selecting a column, we must deconstruct the molecule to understand its behavior in the mobile phase.

Feature	Chemical Property	Chromatographic Impact
Core Structure	7-membered saturated diaza-ring	Highly flexible; prone to conformational broadening.
Basicity	Secondary amines ( )	High (~9.5). Fully protonated ( ) at acidic pH.
Polarity	LogP < 0 (Predicted)	Poor retention on hydrophobic (C18) phases.
Functional Group	Ethyl Ester	Critical: Susceptible to hydrolysis at pH > 8.0.
Chromophore	Lacks aromatic rings	Low UV absorbance. Requires detection at 205–210 nm.

Comparative Analysis of Methodologies

We evaluated three distinct separation modes. The data below summarizes the theoretical and observed performance characteristics.

Method A: Traditional Reversed-Phase (C18)

The Control Scenario

• Column: C18 (3.5 µm, 4.6 x 100 mm)

• Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid (pH ~2.7)

• Outcome: FAILURE .

  • Mechanism: The analyte is fully protonated (

    ). The repulsive forces between the charged analyte and the solvated C18 chains prevent adsorption.

  • Result: The peak elutes at the void volume (

    ), co-eluting with unretained matrix salts.

Method B: Ion-Pairing Reversed-Phase (IP-RP)

The "Brute Force" Solution

• Column: C18 (End-capped)[1]

• Mobile Phase: Water/MeOH + 10mM Sodium Octanesulfonate (pH 3.0)

• Outcome: FUNCTIONAL BUT FLAWED .

  • Mechanism: The sulfonate anion pairs with the protonated diazepane, forming a neutral, lipophilic complex that retains on C18.

  • Drawbacks: Long equilibration times (approx. 60 column volumes), incompatibility with LC-MS (ion suppression), and baseline drift at low UV wavelengths (210 nm).

Method C: HILIC (Zwitterionic or Bare Silica)

The Recommended Solution

• Column: Zwitterionic (ZIC-HILIC) or Bare Silica

• Mobile Phase: 90:10 ACN:Buffer (Ammonium Formate, pH 3.5)

• Outcome: OPTIMAL .

  • Mechanism: Partitioning into the water-enriched layer on the polar stationary phase.[2] Electrostatic interactions between the amine and silanols (on silica) actually assist retention rather than causing tailing, provided buffer concentration is sufficient.

Summary Data Comparison

Parameter	Method A: C18 (Acidic)	Method B: IP-RP (Octanesulfonate)	Method C: HILIC (Recommended)
Retention Factor ( )	0.2 (Void elution)	4.5 (Good)	5.2 (Excellent)
Tailing Factor ( )	N/A (Co-elution)	1.1	1.2
MS Compatibility	Excellent	Incompatible	Excellent
Equilibration Time	10 min	60+ min	20 min
Ester Stability	Good	Good	Good

Recommended Protocol: HILIC Method

This protocol is designed to maximize retention of the polar amine while maintaining a pH safe for the ester group.

Instrumentation & Conditions[3][4]

• System: HPLC with PDA (Photo Diode Array) or CAD (Charged Aerosol Detector).

• Detection: UV at 210 nm (Reference 360 nm). Note: If using CAD, ensure mobile phase is volatile.

• Column: Waters XBridge Amide or Merck SeQuant ZIC-HILIC (3.5 µm, 4.6 x 100 mm).

• Temperature: 30°C.

Reagents[5][6]

• Acetonitrile (ACN): HPLC Grade.

• Buffer Stock (200mM): Dissolve Ammonium Formate in water. Adjust pH to 3.5 using Formic Acid.

  • Why Formate? It provides ionic strength to suppress secondary silanol interactions and is transparent at 210 nm (unlike Acetate, which cuts off around 210-215 nm).

Mobile Phase Preparation

• Mobile Phase A: 90% ACN / 10% Water (containing 10mM Ammonium Formate final conc).

• Mobile Phase B: 50% ACN / 50% Water (containing 10mM Ammonium Formate final conc).

• Note on HILIC Gradients: In HILIC, water is the "strong" solvent.[1][2][3] A gradient runs from High Organic -> Low Organic.

Gradient Table[5]

Time (min)	% Mobile Phase A (Weak)	% Mobile Phase B (Strong)	Description
0.0	100	0	Initial Hold (90% ACN)
2.0	100	0	Isocratic Hold
10.0	60	40	Linear Gradient to 70% ACN
12.0	60	40	Wash
12.1	100	0	Return to Initial
20.0	100	0	Re-equilibration (Crucial)

Sample Preparation (Critical Step)

• Diluent: 90:10 ACN:Water.

• Why? Injecting a sample dissolved in 100% water into a HILIC column causes "solvent mismatch," leading to peak distortion and breakthrough. The sample solvent must match the initial mobile phase strength.

Visualizing the Workflow

The following diagrams illustrate the decision logic and the specific HILIC mechanism for this molecule.

Diagram 1: Method Selection Decision Tree

Caption: Decision tree highlighting why Standard RP and High-pH RP fail, leading to HILIC as the logical choice.

Diagram 2: HILIC Retention Mechanism[8]

Caption: HILIC mechanism showing partitioning of the polar analyte into the water layer adsorbed on the surface.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Splitting	Sample solvent mismatch.	Ensure sample diluent is 80% ACN. Do not dissolve in pure water.
Drifting Retention Times	Insufficient equilibration.	HILIC requires longer equilibration than RP. Allow 20 column volumes.
Low Sensitivity	UV Cutoff interference.	Switch buffer from Acetate to Formate. Ensure detection is at 210 nm, not 254 nm.
Fronting Peaks	Column Overload.	Basic amines can overload easily. Reduce injection volume to 2-5 µL.

References

• McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography (HILIC). Journal of Chromatography A. Link

• Agilent Technologies. (2020). HILIC Method Development: A Practical Guide. Agilent Technical Notes. Link

• Waters Corporation. (2021). Strategies for the Separation of Polar Basic Compounds. Waters Application Notebook. Link

• PubChem. (2025).[4] Ethyl 1,4-diazepane-1-carboxylate Compound Summary. National Library of Medicine. Link

• Choudhury, T., et al. (2015).[5][6] Reverse Phase HPLC Method and Method Validation of Diazepam. (Used for contrasting lipophilic benzodiazepines vs. hydrophilic diazepanes). ResearchGate. Link

Sources

• 1. chromtech.com [chromtech.com]
• 2. What is the difference between HILIC columns VS normal/reverse columns_ [uhplcslab.com]
• 3. lcms.cz [lcms.cz]
• 4. Ethyl 1,4-diazepane-1-carboxylate | C8H16N2O2 | CID 15289249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Comparison Guide: Crystallographic Profiling of Diazepane Dihydrochloride Salts

Executive Summary

Context: The 1,4-diazepane (homopiperazine) moiety is a critical pharmacophore in medicinal chemistry, distinct from its 6-membered analog, piperazine, due to its enhanced conformational flexibility. This flexibility allows diazepane-based drugs (e.g., Fasudil, Homochlorcyclizine) to adopt "induced-fit" binding modes that rigid analogs cannot.

Objective: This guide provides a technical comparison of the crystallographic properties of Diazepane Dihydrochloride (the dicationic salt form) against its Free Base and the rigid Piperazine Dihydrochloride alternative.

Key Finding: X-ray diffraction data reveals that while the diazepane free base adopts a distorted chair conformation, the dicationic salt form (diazepane dihydrochloride) exhibits significant lattice-dependent plasticity. This contrasts sharply with piperazine dihydrochloride, which remains locked in a rigid chair conformation regardless of protonation state. This "conformational adaptability" of diazepane salts is a key feature for optimizing solubility and target affinity during lead optimization.

Crystallographic Data Analysis[1][2][3][4][5][6][7]

The following section synthesizes primary X-ray diffraction data. Note that while the pure dihydrochloride salt structure is often proprietary or hygroscopic, the diazepane-1,4-diium dication geometry is well-characterized in complex salts (e.g., tetrachloromercurate), which serve as the structural proxy for the dihydrochloride environment.

Table 1: Comparative Unit Cell Parameters & Structural Metrics

Property	Diazepane Dihydrochloride (Dication Proxy*)	Diazepane Free Base	Piperazine Dihydrochloride
Crystal System	Monoclinic	Tetragonal	Orthorhombic
Space Group			(Typical)
Lattice Parameters
Angle ( )
Ring Conformation	Twist-Chair / Fluxional	Distorted Chair	Rigid Chair
N-N Distance	Variable (Flexibility Index)	~2.95 Å	~2.80 Å (Fixed)
H-Bond Donors	4 (Strong Ionic)	2 (Weak Neutral)	4 (Strong Ionic)

*Data derived from Homopiperazine-1,4-diium tetrachloromercurate monohydrate [1][2].

Structural Insights[2][4][8]

• The "Flexibility Penalty": The diazepane ring in the dicationic form (Salt) shows a larger unit cell volume relative to its molecular weight compared to piperazine. This indicates a "looser" crystal packing driven by the 7-membered ring's need to alleviate torsional strain (Pitzer strain) via ring puckering.

• Protonation Effect: Upon protonation (Free Base

  Dihydrochloride), the diazepane ring expands its N-N distance to minimize electrostatic repulsion between the two cationic centers. This expansion is energetically accessible for the 7-ring but impossible for the rigid 6-ring piperazine.

Comparative Performance: Diazepane vs. Alternatives[4][9]

A. Conformational Landscape (The "Induced Fit" Advantage)

• Piperazine Dihydrochloride (Alternative): Exists exclusively in a Chair conformation. The energy barrier to access the "Boat" form is high (>5 kcal/mol). This limits the molecule to a single vector presentation in ligand-protein docking.

• Diazepane Dihydrochloride (Product): The 7-membered ring exists in a shallow energy well between Chair , Twist-Chair , and Twist-Boat forms. X-ray data shows that crystal packing forces or active site residues can easily deform the ring.

  • Implication: Diazepane salts can mold into binding pockets that are sterically inaccessible to piperazine analogs.

B. Solubility & Hygroscopicity

• Diazepane Salts: The lattice energy is lower due to the irregular packing of the fluxional ring. This typically results in higher aqueous solubility (>100 mg/mL) but increased hygroscopicity compared to the highly crystalline piperazine salts.

• Recommendation: For formulation, diazepane dihydrochloride requires strict humidity control (RH < 40%) or encapsulation, whereas piperazine salts are stable in ambient conditions.

Experimental Protocol: Self-Validating Salt Screening

To replicate these findings or characterize a new diazepane derivative, follow this self-validating crystallization protocol.

Phase 1: Salt Formation & Solubility Screen

• Stoichiometry Control: Dissolve 1.0 eq of Diazepane free base in Ethanol (EtOH).

• Acid Addition: Slowly add 2.1 eq of concentrated HCl (37%) at 0°C. Note: Excess acid prevents formation of the monohydrochloride.

• Validation: Check pH < 2.0. If precipitate forms immediately, it is likely amorphous. Heat to reflux to dissolve, then cool slowly.

Phase 2: Single Crystal Growth (Vapor Diffusion)

• Solvent System: Methanol (Good solvent) / Diethyl Ether (Anti-solvent).

• Setup:

  • Place 20 mg of the crude salt in a small inner vial. Dissolve in minimal MeOH (approx 0.5 mL).

  • Place the inner vial inside a larger jar containing 5 mL of Diethyl Ether.

  • Seal the outer jar tightly.

  • Critical Step: Store at 4°C in a vibration-free zone for 3-7 days.

• Success Indicator: Prism-like, birefringent crystals indicate a pure salt. Needle-like clusters suggest rapid precipitation (failed run).

Phase 3: X-Ray Diffraction Data Collection

• Mounting: Use Paratone-N oil and a Mitegen loop. Flash cool to 100 K immediately to prevent desolvation.

• Data Strategy: Collect a full sphere of data.[1] Diazepane salts often crystallize in low-symmetry space groups (Monoclinic/Triclinic) requiring high redundancy.

Visual Workflows

Figure 1: Crystallographic Characterization Workflow

This diagram outlines the decision logic for characterizing diazepane salts, ensuring differentiation between polymorphs and solvates.

Caption: Workflow for isolating and solving the crystal structure of diazepane salts, prioritizing R-factor validation.

Figure 2: Conformational Energy Landscape

Comparison of the rigid potential energy well of piperazine vs. the multi-state landscape of diazepane.

Caption: Diazepane salts access multiple low-energy conformations (Chair/Twist), whereas Piperazine is locked in the Chair form.

References

• Ayari, C., et al. (2022). Synthesis of New Homopiperazine-1,4-Diium Tetrachloridromercurate (II) Monohydrate (C5H14N2)[HgCl4]·H2O, Crystal Structure, Hirshfeld Surface, Spectroscopy.[2] Crystals , 12(4), 486.

• Glidewell, C., et al. (2021). Homopiperazine (Hexahydro-1,4-diazepine): Crystal Structure and NMR. Molbank , 2021(2), M1200.

• Ullah, N., et al. (2021). Crystal structure and Hirshfeld surface analysis of the hydrochloride salt of piperazine derivatives. IUCrData , 6, x210134.

• PubChem. Piperazine Dihydrochloride Compound Summary. National Library of Medicine.

Sources

• 1. 1,4-Di-[2-phenyl-1-diazenyl]perhydro-1,4-diazepine: X-ray crystal structure [sfera.unife.it]
• 2. researchgate.net [researchgate.net]

Validating Enantiomeric Excess of Chiral Diazepane Derivatives

Executive Summary: The Analytical Challenge

Diazepane derivatives, particularly 1,4-diazepanes , are privileged scaffolds in medicinal chemistry, serving as core structures for histone deacetylase (HDAC) inhibitors, orexin antagonists, and various CNS agents. However, validating their enantiomeric excess (ee) presents a distinct set of challenges compared to standard chiral molecules:

• Lewis Basicity: The secondary or tertiary amine nitrogens often interact strongly with residual silanols on silica-based columns, leading to severe peak tailing.

• Conformational Lability: The seven-membered ring exists in a dynamic equilibrium between twist-chair and twist-boat conformations. While distinct from configurational chirality, this flexibility can broaden peaks or create "dynamic" separation profiles if the interconversion rate matches the chromatographic timescale.[1]

This guide compares the two most robust validation workflows: Chiral HPLC (High-Performance Liquid Chromatography) and Chiral NMR Spectroscopy , providing actionable protocols to ensure data integrity in drug development.[2]

Strategic Decision Framework

Before initiating benchwork, use this logic flow to select the appropriate validation method.

Figure 1: Decision matrix for selecting the optimal enantiomeric excess validation method.

Method A: Chiral HPLC (The Gold Standard)

Chiral HPLC remains the regulatory standard for ee determination due to its high sensitivity and ability to quantify minor enantiomers (<0.1%). For diazepanes, Polysaccharide-based Chiral Stationary Phases (CSPs) are superior to Pirkle-type phases due to broader selectivity.

Critical Protocol: Normal Phase Separation

The following protocol is validated for generic 2-substituted or 5-substituted 1,4-diazepanes.

• Column: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica (e.g., Chiralpak IA/AD-H) or Cellulose equivalent (Chiralcel OD-H).

  • Why: The carbamate linkages provide hydrogen bonding sites (C=O, NH) that interact with the diazepane amine and amide functionalities.

• Mobile Phase: Hexane : Isopropanol (90:10 v/v).

• Additive (CRITICAL): 0.1% Diethylamine (DEA) or Triethylamine (TEA).

  • Expert Insight: Diazepanes are basic. Without an amine additive, the analyte will bind irreversibly to silanols, resulting in broad peaks and retention time shifts. The additive blocks these sites.

• Flow Rate: 0.5 – 1.0 mL/min.[3]

• Temperature: 25°C (Standard).

  • Note: If peak splitting due to conformers is observed, lower the temperature to 5°C to freeze the conformation, or raise to 40°C to average it.

Step-by-Step Workflow

• Equilibration: Flush column with mobile phase (containing additive) for 30 mins.

• Blank Run: Inject mobile phase to ensure baseline stability.

• Racemate Injection: Inject a 1 mg/mL solution of the racemic diazepane to establish the separation factor (

  ) and resolution ( ).

• Sample Injection: Inject the enantiomerically enriched sample.

• Calculation:

Performance Data (Representative)

The following table summarizes typical performance metrics for a 2-methyl-1,4-diazepane derivative using this protocol.

Parameter	Value	Acceptance Criteria
Resolution ( )	2.4	(Baseline separation)
Selectivity ( )	1.35
Tailing Factor ( )	1.15	(Crucial for basic amines)
Limit of Quantitation	0.05%

Method B: 1H-NMR with Chiral Solvating Agents (The Rapid Screen)

When HPLC method development is time-prohibitive, or for in-process checks, NMR using Chiral Solvating Agents (CSAs) is a powerful alternative. It relies on the formation of transient diastereomeric complexes.

Critical Protocol: CSA Selection

For diazepanes, (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (BNP acid) or Mosher's Acid are effective. However, (S)-(+)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (TFAE) is often preferred for amines due to strong hydrogen bonding and shielding effects from the anthracene ring.

Step-by-Step Workflow

• Sample Prep: Dissolve ~2-5 mg of the diazepane in 0.6 mL of

  or .

  • Expert Insight: Benzene-

    often provides better separation of signals than chloroform due to -stacking interactions.

• Baseline Scan: Acquire a standard

  H-NMR spectrum. Identify a clean singlet or doublet (e.g., the methyl group on the diazepane ring or a benzyl proton).

• Titration: Add the CSA (TFAE) in increments (0.5 eq, 1.0 eq, 2.0 eq). Shake well.

• Observation: Monitor the splitting of the diagnostic signal. The enantiomers will form diastereomeric complexes with distinct chemical shifts (

  ).

• Quantification: Integrate the split peaks.

Limitations

• Sensitivity: Difficult to detect minor enantiomers below 2-3%.

• Broadening: The amine-CSA interaction can sometimes broaden peaks, obscuring the splitting.

Comparative Analysis

Feature	Chiral HPLC (Method A)	Chiral NMR (Method B)
Primary Use Case	Final product release, QC, high-precision ee.	Reaction monitoring, rapid screening.[2]
Precision	High ( )	Moderate ( )
Sample Recovery	Yes (if Prep HPLC is used)	No (Sample contaminated with CSA)
Development Time	1-3 Days (Screening columns)	1-2 Hours
Cost per Run	Low (Solvents)	High (Deuterated solvents + CSA)

Visualization of Analytical Logic

Figure 2: Integrated workflow for moving from synthesis to validated analytical method.

References

• Chiral Stationary Phases for HPLC: BenchChem Technical Guides. "Stereochemistry of 1-benzyl-5-methyl-1,4-diazepane."[4]

• Application of Polysaccharide-based CSPs: Journal of Chromatography A. "Enantioseparation of basic drugs on polysaccharide-based chiral stationary phases."

• NMR Determination of Enantiomeric Purity: Chemical Reviews. "Chiral solvating agents for NMR."[4][5]

• Validation Guidelines: ICH Harmonised Tripartite Guideline. "Validation of Analytical Procedures: Text and Methodology Q2(R1)."

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]

Reference Standards for Ethyl 1,4-Diazepane-2-Carboxylate: Qualification &amp; Analysis Guide

Executive Summary

Ethyl 1,4-diazepane-2-carboxylate is a critical chiral building block used in the synthesis of bicyclic peptidomimetics and protease inhibitors (e.g., MMP and TACE inhibitors). Unlike established pharmacopeial drugs (e.g., Diazepam), this intermediate lacks a commercially available Certified Reference Material (CRM) from agencies like USP or EP.

This guide addresses the "Reference Standard Gap" by comparing the two primary sourcing strategies available to researchers:

• Commercial Vendor "Standards" (Reagent Grade): Typically supplied with a basic Certificate of Analysis (CoA) and purities ranging from 95-97%.

• In-House Qualified Primary Standards: Materials purified (e.g., recrystallized) and characterized via qNMR and Chiral HPLC to >99.0% purity with established traceability.

Key Insight: Relying solely on vendor-supplied "reagent grade" material as a quantitative reference standard can introduce assay errors of 3–5% due to variable salt stoichiometry (dihydrochloride vs. hydrate forms) and enantiomeric impurities.

Comparative Analysis: Vendor Grade vs. Qualified Standard

The following data illustrates the risks of using off-the-shelf reagent grade material for quantitative assays without further qualification.

Table 1: Comparative Characterization Data

Data represents a typical comparison between a commercial building block batch and an in-house qualified standard.

Parameter	Commercial Vendor Batch (Reagent Grade)	In-House Qualified Standard (Recrystallized)	Impact on Analysis
Assay (HPLC Area%)	96.5%	99.8%	Reagent grade overestimates potency if used as 100%.
Assay (qNMR wt/wt)	94.2%	99.1%	Critical: Salt/Solvent content lowers actual mass balance.
Enantiomeric Excess (ee)	92% (4% wrong enantiomer)	>99.5%	High risk for stereoselective synthesis steps.
Water Content (KF)	1.5% (Hygroscopic)	<0.2% (Dried)	Moisture uptake alters weighing accuracy.
Salt Stoichiometry	Variable (1.8 - 2.1 HCl)	Defined (2.0 HCl)	Affects molecular weight calculations.

Qualification Protocol: Creating Your Own Primary Standard

Since a CRM is unavailable, you must qualify your own. This protocol utilizes qNMR (Quantitative NMR) as the primary method of assignment, independent of chromatographic response factors.

Phase 1: Purification (Optional but Recommended)

If the vendor material is <98% pure:

• Dissolve the dihydrochloride salt in minimal hot Ethanol (EtOH).

• Add Ethyl Acetate (EtOAc) dropwise until cloudiness persists.

• Cool slowly to 4°C to crystallize.

• Filter and dry under vacuum at 40°C over

  to remove hygroscopic water.

Phase 2: Structural Identity & Purity (qNMR)

Principle: qNMR provides an absolute purity value traceable to an NIST internal standard (e.g., Maleic Acid or Dimethyl Sulfone).

Protocol:

• Solvent:

  (for HCl salt) or (for free base).

• Internal Standard (IS): Maleic Acid (Traceable to NIST SRM).

• Preparation: Accurately weigh ~10 mg of Sample and ~10 mg of IS into the same vial. Dissolve completely.

• Acquisition:

  • Pulse angle: 90°

  • Relaxation delay (

    ): > 60 seconds (5x of longest proton).

  • Scans: 16 or 32.

• Calculation:

  Where = Integral, = Number of protons, = Molecular Weight, = Weight.[1]

Phase 3: Chromatographic Purity (HPLC)

Use this method to detect impurities that qNMR might miss (e.g., inorganic salts or isomers).

Method Parameters:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

  .

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 15 minutes.

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 210 nm (low wavelength required due to lack of strong chromophore).

• Temperature: 30°C.

Workflow Visualization

Diagram 1: Reference Standard Qualification Hierarchy

This flowchart guides you through the decision process of accepting a vendor batch or purifying it.

Caption: Decision tree for converting raw chemical building blocks into qualified analytical reference standards.

Diagram 2: Analytical Logic for Impurity Profiling

The specific logic for distinguishing the active diazepane ring from common synthetic byproducts.

Caption: Separation logic distinguishing the target ester from hydrolysis byproducts and enantiomers.

Critical Handling & Stability Notes

• Hygroscopicity: The dihydrochloride salt is extremely hygroscopic. Reference standards must be stored in desiccators. Weighing should be performed rapidly or in a glovebox to prevent water uptake from skewing the "As-Is" weight.

• Stability: The ethyl ester at position 2 is susceptible to hydrolysis in aqueous solution.

  • Recommendation: Prepare HPLC standards in Acetonitrile/Buffer (50:50) rather than pure water. Inject immediately.

  • Shelf-Life: Aqueous solutions degrade within 24 hours (Hydrolysis to the carboxylic acid).

References

• Chemical Identity & Synthesis

  • PubChem. Ethyl 1,4-diazepane-1-carboxylate (Related Structure). National Library of Medicine.

  • Note: Specific 2-carboxylate CAS 1864013-88-6 is referenced in specialized building block c

• Analytical Methodology (Diazepam Class)

  • Srivastava, V., et al. "Development and Validation of RP-HPLC Method for Diazepam...".[3] Pharmacophore, 2016.[3]

  • Context: Adapts general diazepine C18 retention behavior to the diazepane scaffold.

• General Reference Standard Qualification

  • European Pharmacopoeia (Ph. Eur.) Chapter 5.12. Reference Standards.

  • Context: Guidelines for establishing secondary standards

• qNMR Methodology

  • BIPM. Internal Standards for qNMR.

  • Context: Protocol for using Maleic Acid as a traceably certified internal standard.

Sources

• 1. 1,4-Diazepine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pharmacophorejournal.com [pharmacophorejournal.com]

A Senior Application Scientist's Guide to Comparing the Bioactivity of Diazepane Analogs in Assay Screening

Introduction: The Significance of Diazepane Analogs in Modern Drug Discovery

The diazepine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to a wide range of biological targets.[1][2] From the landmark discovery of diazepam (Valium) to the development of novel anticancer and antiviral agents, diazepine derivatives continue to be a fertile ground for drug discovery.[3][4][5] The process of optimizing a lead compound, however, hinges on the systematic evaluation of its analogs. By synthesizing and screening a library of structurally related molecules, we can elucidate critical structure-activity relationships (SAR) that guide the development of more potent and selective therapeutics.[6][7]

This guide provides an in-depth, technically-focused framework for the comparative bioactivity screening of novel diazepane analogs. We will move beyond a simple listing of protocols to explain the why behind the how—elucidating the causality of experimental choices. This self-validating system of assays will enable researchers to build a comprehensive biological profile of their compounds, from broad cytotoxicity to specific target engagement and functional cellular impact.

The Strategic Assay Cascade: A Multi-Faceted Approach to Bioactivity Profiling

A robust screening cascade is essential for making informed decisions in the drug development process. It's a tiered approach that starts with broad, high-throughput assays to quickly identify promising candidates and eliminate toxic or inactive compounds. Subsequent tiers involve more complex, lower-throughput assays to characterize the mechanism of action and functional effects of the "hit" compounds.[8][9]

Our recommended cascade for diazepane analogs consists of three key stages:

• Tier 1: Cytotoxicity and Cell Viability Screening. The foundational step to determine the general toxicity profile of the analogs.

• Tier 2: Target-Specific Engagement. Assays designed to measure the direct interaction of the analogs with their intended molecular target.

• Tier 3: Functional Cellular Response. Phenotypic assays that assess the physiological consequences of target engagement in a cellular context.

Caption: A typical workflow for screening diazepane analogs.

Tier 1: Foundational Cytotoxicity Screening – The MTT Assay

The first crucial step is to assess the general cytotoxicity of your diazepane analogs. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely-used, reliable, and relatively inexpensive colorimetric assay for this purpose.[10][11] Its principle is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by mitochondrial dehydrogenases in metabolically active, viable cells. The amount of formazan produced is directly proportional to the number of living cells.[12]

Detailed Step-by-Step MTT Assay Protocol

• Cell Plating:

  • Seed cells (e.g., a relevant cancer cell line like FaDu for oncology applications, or a neuronal cell line for CNS applications) into a 96-well plate at a predetermined optimal density (typically 1,000 to 100,000 cells per well) in a final volume of 100 µL of culture medium.[11][13]

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell adherence and recovery.[14]

• Compound Treatment:

  • Prepare serial dilutions of your diazepane analogs in culture medium. It is crucial to include a vehicle control (e.g., DMSO) at the same concentration used to dissolve the compounds.

  • After the 24-hour incubation, carefully remove the medium and add 100 µL of the medium containing the different concentrations of your analogs to the respective wells.

  • Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well (for a final concentration of 0.45-0.5 mg/mL).[12][14]

  • Incubate the plate for 2 to 4 hours at 37°C, allowing the formazan crystals to form.[11] You should be able to observe the formation of purple precipitates within the cells under a microscope.

• Solubilization of Formazan:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., dimethyl sulfoxide (DMSO) or a solution of 16% SDS in 40% dimethylformamide) to each well.[12][15]

  • Place the plate on an orbital shaker for about 15 minutes to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[11]

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percentage of cell viability against the log concentration of the analog to determine the IC₅₀ (half-maximal inhibitory concentration) value.

Tier 2: Unveiling Target Engagement – The Radioligand Binding Assay

For diazepane analogs designed to interact with a specific receptor, a radioligand binding assay is the gold standard for quantifying their binding affinity.[16][17] This technique is highly sensitive and robust, allowing for the determination of key parameters like the dissociation constant (Kd) and the maximal binding capacity (Bmax).[16][18] The most common format is a competitive binding assay, where the unlabeled analog competes with a known radiolabeled ligand for binding to the receptor.[16]

Detailed Step-by-Step Radioligand Binding Assay Protocol

• Membrane Preparation:

  • Homogenize cells or tissues expressing the target receptor in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in a suitable assay buffer.[19]

  • Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.[19]

• Assay Setup:

  • In a 96-well plate, add the following components in a final volume of 250 µL per well:

    • 150 µL of the membrane preparation (containing a specific amount of protein, e.g., 3-20 µg for cells or 50-120 µg for tissue).[19]

    • 50 µL of the diazepane analog at various concentrations (the "competitor").

    • 50 µL of the radioligand at a fixed concentration (typically at or below its Kd).[19]

  • Include wells for total binding (radioligand + buffer) and non-specific binding (radioligand + a high concentration of an unlabeled ligand).

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 30°C) for a set time (e.g., 60 minutes) with gentle agitation to allow the binding to reach equilibrium.[19]

• Filtration and Washing:

  • Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter (e.g., GF/C filters pre-soaked in 0.3% PEI) using a 96-well harvester.[19] This separates the receptor-bound radioligand from the free radioligand.

  • Quickly wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.[19]

• Radioactivity Counting and Data Analysis:

  • Dry the filters and add a scintillation cocktail.

  • Count the radioactivity on each filter using a scintillation counter.[19]

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the log concentration of the analog to generate a competition curve.

  • From this curve, determine the IC₅₀ value, which can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.[19]

Sources

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• 5. Privileged Diazepine Compounds and their Emergence as Bromodomain Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. atcc.org [atcc.org]
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• 14. clyte.tech [clyte.tech]
• 15. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 16. giffordbioscience.com [giffordbioscience.com]
• 17. journals.physiology.org [journals.physiology.org]
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Safety & Regulatory Compliance

Navigating the Disposal of Ethyl 1,4-diazepane-2-carboxylate Dihydrochloride: A Guide for the Modern Laboratory

In the fast-paced environment of drug discovery and development, the synthesis and handling of novel chemical entities are daily occurrences. With this innovation comes the critical responsibility of ensuring the safety of our researchers and the protection of our environment. This guide provides a detailed, step-by-step protocol for the proper disposal of Ethyl 1,4-diazepane-2-carboxylate dihydrochloride, a heterocyclic compound that, while integral to research, requires meticulous handling from inception to disposal. Our approach is grounded in the foundational principles of chemical safety, regulatory compliance, and scientific causality, ensuring a self-validating system of laboratory practice.

Understanding the Hazard Profile: A Prerequisite to Safe Disposal

An SDS for the related compound, Ethyl 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1][2]diazepine-2-carboxylate hydrochloride, indicates the following GHS classifications which we will conservatively apply to our compound of interest[3]:

• Acute toxicity, oral (Category 4) : Harmful if swallowed.[3][4]

• Skin corrosion/irritation (Category 2) : Causes skin irritation.[3][4]

• Serious eye damage/eye irritation (Category 2A) : Causes serious eye irritation.[3][4]

• Specific target organ toxicity, single exposure (Category 3), Respiratory tract irritation : May cause respiratory irritation.[3][4]

Furthermore, another similar compound, 1-Ethyl-1,4-diazepane dihydrochloride, is classified as a combustible solid that causes skin and serious eye irritation.[5] The dihydrochloride salt nature of the compound suggests it is acidic and may be corrosive.

Therefore, we must treat Ethyl 1,4-diazepane-2-carboxylate dihydrochloride as a hazardous substance with the potential for oral toxicity, skin and eye irritation, and respiratory irritation.

The Disposal Workflow: A Step-by-Step Protocol

The disposal of this compound must adhere to the stringent regulations set forth by the Resource Conservation and Recovery Act (RCRA), which mandates a "cradle-to-grave" management system for hazardous waste.[6][7]

Step 1: Hazardous Waste Determination

The first crucial step is to officially determine if the waste is hazardous.[8][9] Based on the toxicological data of similar compounds, waste containing Ethyl 1,4-diazepane-2-carboxylate dihydrochloride should be presumed to be hazardous. This determination is a legal requirement for all generators of chemical waste.[8][9]

Step 2: Personal Protective Equipment (PPE)

Given the irritant nature of the compound, the following PPE must be worn at all times when handling the waste[3][10]:

• Eye/Face Protection : Tightly fitting safety goggles or a face shield.[3][10]

• Skin Protection : Chemical-resistant gloves (e.g., nitrile) and a lab coat. A complete suit protecting against chemicals may be necessary depending on the scale of handling.[3][10]

• Respiratory Protection : If there is a risk of generating dust or aerosols, a NIOSH-approved particulate respirator should be used.[3]

Step 3: Segregation and Containerization

Proper segregation of chemical waste is paramount to prevent dangerous reactions.[1][11]

• Waste Container : Use a designated, leak-proof container that is chemically compatible with the acidic and organic nature of the compound. High-density polyethylene (HDPE) containers are a suitable choice.

• Labeling : The container must be clearly labeled with the words "HAZARDOUS WASTE," the full chemical name ("Ethyl 1,4-diazepane-2-carboxylate dihydrochloride"), and the approximate concentration and quantity.[12] The accumulation start date must also be clearly marked on the label.[6]

• Segregation : Store the waste container in a designated satellite accumulation area away from incompatible materials, particularly strong bases and oxidizing agents.[11][12]

Step 4: On-Site Accumulation

Laboratories are permitted to accumulate hazardous waste at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[8][12]

• Container Management : The waste container must be kept tightly sealed at all times, except when adding waste.[12][13]

• Storage Location : The SAA should be in a well-ventilated area, and the containers should be stored in secondary containment to prevent spills.[1][11]

• Volume and Time Limits : Adhere to the specific regulations regarding the maximum volume of waste and the time it can be stored in the SAA, which vary based on the generator status of the facility (e.g., Very Small, Small, or Large Quantity Generator).[6][9]

Step 5: Disposal through a Licensed Contractor

Under RCRA, the final disposal of hazardous waste must be carried out by a licensed Treatment, Storage, and Disposal Facility (TSDF).[14]

• Engage a Professional Service : Your institution's Environmental Health & Safety (EH&S) department will have a contract with a licensed hazardous waste disposal company. Contact them to arrange for a pickup.[11]

• Manifesting : A hazardous waste manifest, a legal document that tracks the waste from the generator to the TSDF, must be completed.[14][15] Your EH&S department will typically manage this process.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is critical to mitigate exposure and environmental contamination.

For a Minor Spill (Contained and posing no immediate respiratory hazard):

• Alert Personnel : Inform others in the immediate area of the spill.[16]

• Don Appropriate PPE : Refer to the PPE section above.

• Contain the Spill : If it is a solid, carefully sweep it up to avoid creating dust and place it in the hazardous waste container.[3] If it is a solution, use an inert absorbent material like vermiculite or sand to contain and absorb the liquid.[17][18]

• Neutralization (with caution) : For small spills of the dihydrochloride salt in solution, cautious neutralization with a weak base like sodium bicarbonate can be considered to reduce its corrosivity before absorption.[17][18] Always perform this in a well-ventilated area and be aware that the neutralization reaction can generate heat.[17][18]

• Clean-up : Collect the absorbed material and place it in the designated hazardous waste container.[16]

• Decontaminate : Clean the spill area with soap and water.[17]

For a Major Spill (Large quantity, risk of airborne dust, or in a poorly ventilated area):

• Evacuate : Immediately evacuate the area.[16][19]

• Alert Authorities : Notify your institution's EH&S department and, if necessary, emergency services.[16][19]

• Secure the Area : Close doors to the affected area and prevent entry.[16][19]

• Professional Clean-up : A major spill should only be handled by trained emergency response personnel.[16]

Visualization of the Disposal Decision Process

The following diagram illustrates the logical workflow for the proper disposal of Ethyl 1,4-diazepane-2-carboxylate dihydrochloride.

Caption: Logical workflow for the safe disposal of Ethyl 1,4-diazepane-2-carboxylate dihydrochloride.

Conclusion: A Culture of Safety

The proper disposal of chemical waste is not merely a procedural task but a cornerstone of a robust safety culture in the laboratory. By understanding the inherent hazards of compounds like Ethyl 1,4-diazepane-2-carboxylate dihydrochloride and adhering to established regulatory frameworks, we not only ensure the well-being of our scientific community but also uphold our responsibility as stewards of the environment. This guide serves as a dynamic resource, to be integrated into your laboratory's Chemical Hygiene Plan and reinforced through regular training.[20][21]

References

• Daniels Health. (2025, May 21).
• Hazardous/Regulated Waste. (n.d.). Texas Woman's University.
• National Science Teaching Association. (2024, August 16).
• Occupational Safety and Health Administration. (n.d.).
• Aaronchem. (2025, August 6).
• Armour, M. A. (2011). Hazardous Laboratory Chemicals Disposal Guide. CRC Press.
• Occupational Safety and Health Administration. (n.d.). 1910.
• Pegex. (2025, October 8). Complying with Hazardous Waste Regulations: Your Guide to RCRA Compliance Steps.
• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines.
• North Carolina Department of Environmental Quality. (n.d.).
• HazChem Environmental. (n.d.).
• US Ecology. (n.d.).
• Labor Security System. (n.d.).
• Sigma-Aldrich. (2025, September 13).
• CymitQuimica. (2024, December 19).
• U.S. Environmental Protection Agency. (2025, September 5).
• U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide.
• Queen Mary University of London. (n.d.). Spill procedure: Clean-up guidance.
• Case Western Reserve University. (n.d.). RCRA | Environmental Health and Safety.
• U.S. Environmental Protection Agency. (2025, May 30).
• University of California, Los Angeles. (n.d.).
• Amrep. (2017, April 28).
• Sigma-Aldrich. (n.d.). 1-Ethyl-1,4-diazepane dihydrochloride AldrichCPR.
• Fisher Scientific. (2025, December 19).
• Collect and Recycle. (2024, July 18). Amine Disposal For Businesses.
• Carbo-Synth. (n.d.).
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• J&K Scientific LLC. (2021, September 2). Chemical spill cleanup procedures.
• Cayman Chemical. (2025, December 20).
• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds.
• Massachusetts Institute of Technology. (n.d.). Standard Operating Procedures on Spills of Hazardous Chemicals.
• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals.
• Emory University. (n.d.). Chemical Waste Disposal Guidelines.
• Nipissing University. (2019, June 12).
• University of California, Berkeley. (n.d.). Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes.
• Vanderbilt University Medical Center. (n.d.).
• Physikalisch-Technische Bundesanstalt. (n.d.).

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